N1-Butylbenzene-1,2-diamine

• CAS: 51592-02-0

Core Science & Biosynthesis

Introduction: The Versatility of N1-Butylbenzene-1,2-diamine

An In-depth Technical Guide to the Synthesis of N1-Butylbenzene-1,2-diamine

N1-Butylbenzene-1,2-diamine, also known as N-butyl-o-phenylenediamine, is a substituted aromatic diamine with significant utility in synthetic organic chemistry. Its bifunctional nature, featuring both a primary and a secondary amine on an aromatic scaffold, makes it a valuable precursor for constructing more complex molecular architectures. A key application lies in the synthesis of specialized fluorescent probes, where the diamine framework can be elaborated to create molecules capable of detecting metal ions, such as Cu(II), in biological systems.[1] This guide, intended for researchers and drug development professionals, provides a detailed examination of a robust and widely applicable method for its synthesis: reductive amination. We will explore the underlying chemical principles, provide a field-proven experimental protocol, and address critical aspects of purification, characterization, and safe handling.

Synthetic Strategy: Reductive Amination as the Method of Choice

While classical N-alkylation using butyl halides is a theoretical route to N1-Butylbenzene-1,2-diamine, it is often plagued by a lack of selectivity, leading to undesired di-alkylation and complex product mixtures.[2] A more elegant and controlled approach is reductive amination. This "one-pot" method leverages the differential reactivity of carbonyls and imines to achieve clean, high-yield mono-alkylation.[3][4]

The process unfolds in two distinct mechanistic stages that occur sequentially in the same reaction vessel:

• Imine Formation: The synthesis begins with the condensation of o-phenylenediamine and an aldehyde, in this case, butanal (butyraldehyde). One of the nucleophilic amino groups of o-phenylenediamine attacks the electrophilic carbonyl carbon of butanal. This is followed by a dehydration step to form a Schiff base, or imine, intermediate.

• In Situ Reduction: A mild reducing agent, introduced after the imine has formed, selectively reduces the carbon-nitrogen double bond (C=N) of the imine to a single bond, yielding the final secondary amine product.[5]

The key to the success of this strategy is the choice of reducing agent. Reagents like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are particularly effective because they are not potent enough to reduce the starting aldehyde but are highly effective at reducing the intermediate imine.[4] This chemoselectivity prevents the wasteful consumption of the reducing agent and simplifies the purification process.

Caption: The two-stage mechanism of reductive amination.

Detailed Experimental Protocol

This protocol details the synthesis of N1-Butylbenzene-1,2-diamine via reductive amination. A thorough risk assessment should be conducted before commencing any experimental work, paying special attention to the hazards associated with the starting materials.[6]

Materials and Equipment

Reagent/Material	Molar Mass ( g/mol )	Quantity (Example Scale)	Molar Equivalents
o-Phenylenediamine	108.14	5.41 g	1.0
Butanal (Butyraldehyde)	72.11	3.97 g (4.9 mL)	1.1
Sodium Triacetoxyborohydride	211.94	12.7 g	1.2
Dichloromethane (DCM)	-	250 mL	-
Saturated NaHCO₃ (aq)	-	100 mL	-
Anhydrous MgSO₄ or Na₂SO₄	-	~10 g	-

Equipment: 500 mL round-bottom flask, magnetic stirrer, dropping funnel, ice bath, rotary evaporator, separatory funnel, standard glassware.

Step-by-Step Methodology

• Reaction Setup: In a 500 mL round-bottom flask, dissolve 5.41 g (50.0 mmol) of o-phenylenediamine in 200 mL of anhydrous dichloromethane (DCM). Stir the solution at room temperature until all the solid has dissolved.

• Aldehyde Addition: Cool the solution in an ice bath to 0 °C. Add 4.9 mL (55.0 mmol, 1.1 eq) of butanal dropwise over 10 minutes. Allow the reaction mixture to stir at 0 °C for an additional 30 minutes to facilitate imine formation.

• Reduction: To the stirring solution, add 12.7 g (60.0 mmol, 1.2 eq) of sodium triacetoxyborohydride in small portions over 20 minutes, ensuring the temperature remains below 10 °C.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours. Reaction progress can be monitored by Thin Layer Chromatography (TLC) by observing the consumption of the o-phenylenediamine starting material.

• Work-up: Carefully quench the reaction by the slow addition of 100 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution. Stir vigorously for 15 minutes until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with 25 mL portions of DCM.

• Drying and Concentration: Combine all organic layers and dry over anhydrous magnesium sulfate (MgSO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

Caption: Overview of the experimental workflow.

Purification and Characterization

The crude N1-Butylbenzene-1,2-diamine obtained is typically an oil or a low-melting solid and requires purification.

• Purification: The most effective method for purifying the product is flash column chromatography on silica gel. A gradient elution system, starting with a non-polar solvent like hexanes and gradually increasing the polarity with ethyl acetate, is generally effective at separating the product from unreacted starting materials and byproducts. Alternatively, for larger scales, vacuum distillation can be employed, though care must be taken as phenylenediamines can be susceptible to decomposition at high temperatures.[6][7]

• Characterization: The identity and purity of the final product should be confirmed using standard analytical techniques:

  • ¹H and ¹³C NMR: Will confirm the molecular structure, showing the characteristic peaks for the butyl group and the aromatic protons.

  • Mass Spectrometry (MS): Will confirm the molecular weight of the compound (C₁₀H₁₆N₂, MW: 164.25 g/mol ).[1][8]

  • Infrared (IR) Spectroscopy: Will show characteristic N-H stretching frequencies for the primary and secondary amines.

Critical Safety and Handling Considerations

Ensuring a safe laboratory environment is paramount. The reagents used in this synthesis possess significant hazards that must be managed with appropriate engineering controls and personal protective equipment (PPE).

• o-Phenylenediamine: This is the most hazardous reagent in the synthesis. It is classified as toxic if swallowed, harmful in contact with skin, and can cause severe eye irritation.[9] Crucially, it is a suspected mutagen and carcinogen and may cause an allergic skin reaction.[9][10] All handling of o-phenylenediamine must be performed in a certified chemical fume hood.[9] Wear nitrile gloves, a lab coat, and chemical safety goggles at all times.[11][12]

• Butanal: This is a flammable liquid and vapor. It is an irritant to the skin, eyes, and respiratory system. Handle in a well-ventilated area, away from ignition sources.

• Sodium Triacetoxyborohydride: This reagent reacts with water to release hydrogen gas, which is flammable. Quenching should be performed slowly and carefully in an open or well-ventilated area.

• Waste Disposal: All chemical waste should be disposed of according to institutional and local environmental regulations. Aqueous and organic waste streams should be collected separately.

By adhering to this guide, researchers can safely and efficiently synthesize N1-Butylbenzene-1,2-diamine, a valuable building block for further chemical exploration.

References

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N1-Butylbenzene-1,2-diamine (CAS 51592-02-0): A Comprehensive Technical Guide for Researchers

This guide provides an in-depth analysis of N1-Butylbenzene-1,2-diamine, a substituted o-phenylenediamine of significant interest in synthetic and medicinal chemistry. Designed for researchers, scientists, and drug development professionals, this document moves beyond basic data to explore the causality behind its reactivity, potential applications, and safe handling protocols.

Core Molecular Profile and Physicochemical Properties

N1-Butylbenzene-1,2-diamine, with the CAS number 51592-02-0, is an aromatic amine characterized by a benzene ring substituted with two adjacent amino groups, one of which is alkylated with a butyl chain. This N-alkylation is a critical structural feature that dictates its chemical behavior and synthetic utility.

While specific, experimentally verified data for some physical properties are not consistently available across public literature, the following table summarizes its key identifiers and known attributes. Data for related compounds is used for context where necessary.

Property	Value	Source
CAS Number	51592-02-0	[1]
Molecular Formula	C₁₀H₁₆N₂	[2]
Molecular Weight	164.25 g/mol	[2]
Appearance	Typically a liquid, may range from colorless to pale yellow or red/brown	Inferred from related compounds[3][4]
Solubility	Expected to be soluble in organic solvents and acidic aqueous solutions.	Inferred from related compounds[4]
Boiling Point	Not specified in available literature.
Melting Point	Not specified in available literature.
Density	Not specified in available literature.

Note: Professionals should always consult the supplier-specific Safety Data Sheet (SDS) for the most accurate and lot-specific data.

Synthesis and Spectroscopic Characterization

Synthetic Pathways

The synthesis of N-substituted o-phenylenediamines like N1-butylbenzene-1,2-diamine can be approached through several established organic chemistry routes. A primary method involves the selective N-alkylation of o-phenylenediamine.

A generalized protocol for such a synthesis, based on hydrogen borrowing catalysis, is as follows:

Experimental Protocol: N-Alkylation of o-Phenylenediamine with Butanol

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add o-phenylenediamine (0.5 mmol), butan-1-ol (1.0 mmol), a suitable transition metal catalyst (e.g., 10 mg of a Co, Ru, or Ir-based catalyst), and a base such as Cesium Carbonate (Cs₂CO₃, 0.5 mmol).[5]

• Solvent Addition: Add a suitable solvent, such as toluene (2 mL).[5]

• Reaction Conditions: Heat the reaction mixture to 140 °C and stir for 24 hours.[5]

• Monitoring: The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) to observe the consumption of the starting material.

• Work-up and Purification: Upon completion, cool the mixture to room temperature. The solvent is removed under reduced pressure. The crude product is then purified using column chromatography on silica gel to isolate the mono-alkylated product, N1-Butylbenzene-1,2-diamine.

Caption: Generalized workflow for the synthesis of N1-Butylbenzene-1,2-diamine.

Spectroscopic Profile

Detailed spectroscopic data (NMR, IR, MS) is crucial for structure verification. While specific spectra for CAS 51592-02-0 are not available in the reviewed literature, one can predict the key features based on its structure. Chemical suppliers like BLD Pharm may provide compound-specific analytical data upon request.[1]

• ¹H NMR: The spectrum is expected to show signals for the aromatic protons (typically in the 6.5-7.5 ppm range), two distinct amine protons (NH and NH₂), and signals for the butyl group (a triplet for the terminal methyl, and multiplets for the three methylene groups). The protons on the nitrogen atoms may appear as broad singlets.[6]

• ¹³C NMR: One would expect to see signals for the six aromatic carbons (four CH and two C-N) and four signals for the carbons of the butyl group. The number of unique aromatic signals will depend on the symmetry, which is broken by the N-butyl group.

• IR Spectroscopy: Key absorptions would include N-H stretching bands for the primary and secondary amine groups (typically in the 3300-3500 cm⁻¹ region), C-H stretches for the aromatic and aliphatic portions, and C=C stretching for the benzene ring.

• Mass Spectrometry: The molecular ion peak (M+) would be observed at m/z = 164. Fragmentation would likely involve the loss of fragments from the butyl chain.

Chemical Reactivity and Mechanistic Insights

The reactivity of N1-Butylbenzene-1,2-diamine is dominated by the nucleophilicity of its two amino groups. The presence of the N-butyl group, an electron-donating group (EDG), plays a pivotal role.

Influence of the N-Butyl Substituent

The butyl group increases the electron density on the adjacent nitrogen atom and, through the aromatic ring, on the second amino group. This enhanced nucleophilicity accelerates the rate of condensation reactions compared to unsubstituted o-phenylenediamine.[7][8] This makes it a highly effective building block for forming heterocyclic systems.

Core Reactions: Synthesis of Heterocycles

N1-Butylbenzene-1,2-diamine is an excellent precursor for various heterocyclic compounds, particularly benzimidazoles, quinoxalines, and benzodiazepines, which are scaffolds of high importance in medicinal chemistry.[7][9]

A. Benzimidazole Synthesis: The reaction with an aldehyde yields a substituted benzimidazole. The increased nucleophilicity of the diamine facilitates the initial nucleophilic attack on the aldehyde's carbonyl carbon.[7][10]

Caption: Reaction pathway for benzimidazole synthesis.

B. Benzodiazepine Synthesis: Condensation with β-diketones or α,β-unsaturated ketones can yield 1,5-benzodiazepine derivatives.[9][11] These seven-membered heterocyclic systems are well-known pharmacophores. The reaction is often catalyzed by acids.[11]

Applications in Research and Drug Development

The primary application of N1-Butylbenzene-1,2-diamine is as a versatile intermediate in organic synthesis. Its ability to readily form key heterocyclic structures makes it valuable for:

• Medicinal Chemistry: As a building block for synthesizing libraries of benzimidazoles, quinoxalines, and benzodiazepines for screening against various biological targets. These scaffolds are known to exhibit a wide range of activities, including anticonvulsant, anti-anxiety, and antimicrobial properties.[9]

• Materials Science: Substituted phenylenediamines can be used in the synthesis of polymers and as antioxidants. For instance, related p-phenylenediamine derivatives are used as antioxidants in oils and rubbers to prevent degradation by terminating radical chain reactions.[3][4][12]

Caption: Application pathways stemming from N1-Butylbenzene-1,2-diamine.

Safety, Handling, and Toxicological Profile

Hazard Summary (Inferred):

• Toxicity: Phenylenediamines as a class can be toxic if swallowed, inhaled, or absorbed through the skin.[14]

• Skin/Eye Irritation: Likely to be a skin and eye irritant, with potential for causing serious eye damage.[13][14] May cause skin sensitization or allergic reactions.

• Mutagenicity/Carcinogenicity: Some phenylenediamine derivatives are suspected of causing genetic defects.[13] Carcinogenicity information is generally not available for this specific compound.[14]

• Environmental Hazards: Many aromatic amines are toxic to aquatic life.[15]

Handling and Personal Protective Equipment (PPE):

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.[14]

• Personal Protective Equipment:

  • Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile). Inspect gloves before use.[15]

  • Eye Protection: Use tightly fitting safety goggles and a face shield.[15]

  • Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[15]

• Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.

• Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container, away from incompatible materials such as strong oxidizing agents and acids.[13]

Always consult the most current Safety Data Sheet (SDS) from your supplier before handling this chemical.

Conclusion

N1-Butylbenzene-1,2-diamine is a valuable, reactive intermediate for chemical synthesis. The electron-donating nature of its N-butyl group enhances its nucleophilicity, making it an efficient precursor for a variety of heterocyclic compounds relevant to the pharmaceutical and materials science industries. While specific physical and toxicological data are sparse, its structural similarity to other phenylenediamines necessitates careful handling in a controlled laboratory setting. Further research into its specific reaction kinetics and biological activities could unveil new applications for this versatile molecule.

References

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• ChemicalBook. (2025). Chemical Safety Data Sheet MSDS / SDS - N,N'-Di-sec-butyl-p-phenylenediamine.
• Lane, E. S., & Williams, C. (1955). A new route to N-substituted o-phenylenediamines. Journal of the Chemical Society (Resumed), 1468. DOI: 10.1039/JR9550001468.
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• Kumar, A., et al. (2023). Synthetic aspects of 1,4- and 1,5-benzodiazepines using o-phenylenediamine: a study of past quinquennial. RSC Advances.
• Shanghai Mintchem Development CO.,Ltd. (n.d.). Chemical Name: N,N'-di-sec-butyl-1,4-phenylenediamine.
• Bella, M., et al. (2013). Theoretical and Experimental NMR Study of a Series of Five Nitrobenzene-1,2-Diamines. Spectroscopy Letters, 46(2), 91-99.
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Spectroscopic Data of N1-Butylbenzene-1,2-diamine: A Technical Guide

This technical guide provides a comprehensive overview of the expected spectroscopic data for N1-Butylbenzene-1,2-diamine (CAS No. 51592-02-0).[1][2][3][4][5] While a complete, publicly available dataset for this specific molecule is not readily accessible, this document, grounded in established principles of analytical chemistry and data from analogous compounds, offers a robust predictive analysis. This guide is intended for researchers, scientists, and professionals in drug development who require a detailed understanding of the spectroscopic characteristics of N-alkylated aromatic diamines.

Molecular Structure and Spectroscopic Overview

N1-Butylbenzene-1,2-diamine is an aromatic amine with a butyl group attached to one of the nitrogen atoms of an ortho-phenylenediamine core. This structure gives rise to a unique spectroscopic fingerprint, which can be elucidated through Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Understanding these spectral characteristics is paramount for confirming the identity, purity, and structure of the molecule in various experimental settings.

Caption: Molecular structure of N1-Butylbenzene-1,2-diamine.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For N1-Butylbenzene-1,2-diamine, both ¹H and ¹³C NMR will provide critical information.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the protons of the butyl chain, and the amine protons. The chemical shifts are influenced by the electronic environment of the protons.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Notes
Aromatic (C₆H₄)	6.5 - 7.2	Multiplet	4H	The ortho, meta, and para protons on the benzene ring will exhibit complex splitting patterns due to coupling with each other.
N1-H	3.5 - 4.5	Broad Singlet	1H	The chemical shift of the secondary amine proton is concentration and solvent dependent and will likely appear as a broad signal due to hydrogen bonding and exchange.
N2-H₂	3.0 - 4.0	Broad Singlet	2H	The primary amine protons are also subject to broadening and their chemical shift is dependent on experimental conditions.
α-CH₂ (Butyl)	2.8 - 3.2	Triplet	2H	This methylene group is adjacent to the nitrogen, resulting in a downfield shift. It will be split by the adjacent methylene group.
β-CH₂ (Butyl)	1.4 - 1.7	Sextet	2H	Split by the adjacent α and γ methylene groups.
γ-CH₂ (Butyl)	1.3 - 1.5	Sextet	2H	Split by the adjacent β methylene and terminal methyl groups.
δ-CH₃ (Butyl)	0.9 - 1.0	Triplet	3H	The terminal methyl group of the butyl chain.

Predicted data is based on typical chemical shift ranges for similar functional groups.[6]

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will show distinct signals for each unique carbon atom in the molecule.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Notes
Aromatic C-N1	140 - 150	The carbon atom directly attached to the N-butylamino group will be the most downfield of the aromatic carbons.
Aromatic C-N2	135 - 145	The carbon atom directly attached to the primary amino group.
Aromatic C-H	110 - 130	The four protonated aromatic carbons will appear in this region.
α-CH₂ (Butyl)	40 - 50	The carbon is deshielded by the adjacent nitrogen atom.
β-CH₂ (Butyl)	30 - 35
γ-CH₂ (Butyl)	19 - 25
δ-CH₃ (Butyl)	13 - 15	The terminal methyl carbon.

Predicted data is based on typical chemical shift ranges for N-alkylated anilines and butyl chains.

Experimental Protocol for NMR Spectroscopy

A self-validating NMR protocol ensures reproducibility and accuracy of the obtained data.

Instrumentation:

• A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

Sample Preparation: [7][8][9]

• Solvent Selection: Choose a deuterated solvent that completely dissolves the sample. Chloroform-d (CDCl₃) is a common choice for nonpolar organic compounds. For compounds with exchangeable protons like amines, Dimethyl sulfoxide-d₆ (DMSO-d₆) can be used to observe N-H coupling.

• Concentration: Prepare a solution with a concentration of 10-50 mM for ¹H NMR and 50-200 mM for ¹³C NMR.[7]

• Sample Filtration: If any particulate matter is present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Internal Standard: For precise chemical shift referencing, a small amount of Tetramethylsilane (TMS) can be added as an internal standard (δ = 0.00 ppm).

Data Acquisition: [10][11]

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity and resolution.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: 32-64 scans, spectral width of 12-16 ppm, relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: 512-2048 scans, spectral width of 200-240 ppm, relaxation delay of 2-5 seconds.

• 2D NMR (Optional but Recommended):

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks, confirming the connectivity of the butyl chain protons and their relationship with the aromatic protons.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms, aiding in the definitive assignment of both spectra.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range ¹H-¹³C correlations (2-3 bonds), which can be crucial for assigning quaternary carbons and confirming the position of the butyl group on the nitrogen.

Caption: A generalized workflow for NMR analysis.

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Predicted IR Spectral Data

The IR spectrum of N1-Butylbenzene-1,2-diamine will show characteristic absorption bands for the N-H, C-H, C-N, and aromatic C=C bonds.

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity	Notes
N-H Stretch (Primary Amine)	3400 - 3300	Medium	Two bands are expected for the symmetric and asymmetric stretching of the -NH₂ group.[12][13][14]
N-H Stretch (Secondary Amine)	3350 - 3310	Medium	A single band is expected for the N-H stretch of the -NH-butyl group.[12][13][14]
Aromatic C-H Stretch	3100 - 3000	Medium to Weak	Characteristic of C-H bonds on a benzene ring.[15][16][17]
Aliphatic C-H Stretch	2960 - 2850	Strong	Due to the C-H bonds of the butyl group.
N-H Bend (Primary Amine)	1650 - 1580	Medium	Scissoring vibration of the -NH₂ group.[12][13]
Aromatic C=C Stretch	1600 - 1450	Medium to Strong	A series of bands characteristic of the benzene ring.[15][16]
Aromatic C-N Stretch	1335 - 1250	Strong	Stronger and at a higher frequency than in aliphatic amines due to resonance.[12][13][14]
Aliphatic C-N Stretch	1250 - 1020	Medium to Weak	From the butyl group attached to the nitrogen.[12]
C-H Out-of-Plane Bending	900 - 675	Strong	The pattern of these bands can provide information about the substitution pattern of the aromatic ring.[15]

Predicted data is based on established IR correlation tables for aromatic amines.[18][19][20]

Experimental Protocol for IR Spectroscopy

Instrumentation:

• A Fourier Transform Infrared (FTIR) spectrometer.

Sample Preparation: [21]

• Neat Liquid: If the sample is a liquid, a thin film can be prepared by placing a drop of the sample between two salt plates (e.g., NaCl or KBr).

• Solution: The sample can be dissolved in a suitable solvent (e.g., CCl₄) and placed in a solution cell. The solvent must be chosen carefully to avoid interfering absorptions.[18][19]

• KBr Pellet (for solids): If the sample is a solid, a few milligrams can be finely ground with anhydrous KBr and pressed into a thin, transparent pellet.

• Attenuated Total Reflectance (ATR): A small amount of the sample is placed directly on the ATR crystal. This is a common and convenient method for both liquids and solids.

Data Acquisition:

• Background Scan: A background spectrum of the empty sample holder (or pure solvent) is recorded.

• Sample Scan: The sample is placed in the spectrometer, and the spectrum is recorded. The instrument software automatically subtracts the background spectrum.

• Data Processing: The resulting spectrum is typically displayed as transmittance or absorbance versus wavenumber (cm⁻¹).

Part 3: Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used for structural elucidation and confirmation.

Predicted Mass Spectrum Data

Molecular Ion (M⁺):

• The molecular weight of N1-Butylbenzene-1,2-diamine is 164.25 g/mol . The electron ionization (EI) mass spectrum is expected to show a molecular ion peak at m/z = 164.

Key Fragmentation Patterns:

• Alpha-Cleavage: Cleavage of the C-C bond alpha to the nitrogen atom is a common fragmentation pathway for amines.[22][23][24]

  • Loss of a propyl radical (•C₃H₇) from the butyl group would result in a fragment at m/z = 121.

• Benzylic Cleavage: Cleavage of the butyl group at the C-N bond can also occur.

  • Loss of a butyl radical (•C₄H₉) would lead to a fragment at m/z = 107.

• Loss of NH₃: Fragmentation involving the primary amine is possible.

• Aromatic Ring Fragments: Characteristic fragments from the benzene ring, such as m/z = 77 (phenyl cation) and m/z = 91 (tropylium ion, if rearrangement occurs), may also be observed.[22]

m/z	Predicted Fragment	Notes
164	[C₁₀H₁₆N₂]⁺	Molecular Ion (M⁺)
121	[M - C₃H₇]⁺	Loss of a propyl radical via alpha-cleavage.
107	[M - C₄H₉]⁺	Loss of a butyl radical.
91	[C₇H₇]⁺	Tropylium ion (rearrangement).
77	[C₆H₅]⁺	Phenyl cation.

Experimental Protocol for GC-MS Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable technique for the analysis of volatile and semi-volatile compounds like N1-Butylbenzene-1,2-diamine.[25][26][27]

Instrumentation:

• A gas chromatograph coupled to a mass spectrometer (e.g., a quadrupole or time-of-flight analyzer).

Sample Preparation:

• Dilution: Dissolve a small amount of the sample in a volatile organic solvent (e.g., dichloromethane or ethyl acetate) to a concentration of approximately 1 mg/mL.

GC Conditions: [28]

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

• Injector Temperature: 250-280 °C.

• Oven Temperature Program: Start at a low temperature (e.g., 50-70 °C), hold for 1-2 minutes, then ramp up to a high temperature (e.g., 250-300 °C) at a rate of 10-20 °C/min.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 40 to 400.

• Ion Source Temperature: 200-230 °C.

• Transfer Line Temperature: 250-280 °C.

Caption: Workflow for GC-MS analysis.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Field, L. D., Li, H., & Magill, A. M. (2013).

• Agilent Technologies. (2019). Determination of Aromatic Amines Derived from Azo Colorants by GC/MS using Supported Liquid Extraction Chem Elut S Cartridges. [Link]

• University of California, Davis. (n.d.). Amine Infrared Spectra. [Link]

• Michigan State University. (n.d.). Proton NMR Table. [Link]

• UCLA Chemistry & Biochemistry. (n.d.). IR Spectroscopy Tutorial: Aromatics. [Link]

• Chemguide. (n.d.). Fragmentation Patterns in the Mass Spectra of Organic Compounds. [Link]

• University of Florida. (2023). Standard Operating Procedure for NMR Experiments. [Link]

• ALWSCI. (2025). How To Prepare And Run An NMR Sample. [Link]

• Seton Hall University. (2012). 200 MHz MR SOP manual. [Link]

• Health, Safety and Environment Office. (n.d.). Standard Operating Procedure – E006. Nuclear Magnetic Resonance (NMR) spectroscopy. [Link]

• Georgia Gwinnett College. (n.d.). Standard Operating Procedure 1H-NMR. [Link]

• PubMed. (1998). [Influence of solvents on IR spectrum of aromatic amines]. [Link]

• ResearchGate. (2025). Influence of Solvents on IR Spectrum of Aromatic Amines. [Link]

• National Center for Biotechnology Information. (2023). Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. [Link]

• National Center for Biotechnology Information. (1987). GC/MS analysis of biologically important aromatic amines. Application to human dosimetry. [Link]

• ScienceDirect. (2022). A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass sp. [Link]

• ResearchGate. (2011). Recognition and Resolution of Isomeric Alkyl Anilines by Mass Spectrometry. [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). [Link]

• Studypool. (n.d.). Ir spectroscopy of aromatic compounds. [Link]

• OpenStax. (2023). 15.7 Spectroscopy of Aromatic Compounds. [Link]

• LibreTexts. (2022). 4.2: IR Spectroscopy. [Link]

• The Royal Society of Chemistry. (n.d.). Cobalt-catalyzed Synthesis of N-containing Heterocycles via Cyclization of Ortho-substituted Anilines with CO2/H2. [Link]

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• PubChem. (n.d.). N1-Benzylbenzene-1,2-diamine. [Link]

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An In-Depth Technical Guide to N1-Butylbenzene-1,2-diamine: A Key Building Block in Targeted Protein Degradation

Abstract

This technical guide provides a comprehensive overview of N1-Butylbenzene-1,2-diamine (CAS: 51592-02-0), a critical chemical intermediate for researchers, scientists, and professionals in drug development. We will delve into its fundamental chemical and physical properties, present a detailed, field-proven synthesis protocol, and explore the nuanced reactivity that makes it an invaluable building block. The primary focus will be on its strategic application in the synthesis of ligands for the Cereblon (CRBN) E3 ubiquitin ligase, a cornerstone of Proteolysis Targeting Chimera (PROTAC) technology. This guide is designed to bridge foundational chemistry with practical application, offering both theoretical understanding and actionable methodologies for laboratory use.

Core Molecular Profile

N1-Butylbenzene-1,2-diamine is an aromatic amine characterized by a benzene ring substituted with a primary amine and an adjacent secondary N-butylamine. This specific arrangement of functional groups is central to its utility in multi-step organic synthesis.

Property	Value	Source(s)
Chemical Formula	C₁₀H₁₆N₂	[1][2]
Molecular Weight	164.25 g/mol	[3]
CAS Number	51592-02-0	[1][2][3]
IUPAC Name	N¹-Butylbenzene-1,2-diamine	[4]
Synonyms	N-Butyl-1,2-benzenediamine, 1-N-butylbenzene-1,2-diamine	[1]
Appearance	Colorless to pale yellow liquid or solid
Melting Point	~35 °C

The Synthetic Rationale: From Precursor to Product

The synthesis of N1-Butylbenzene-1,2-diamine is most reliably achieved through a two-step process involving the N-alkylation of 2-nitroaniline followed by the reduction of the nitro group. This strategy is superior to the direct alkylation of o-phenylenediamine, which often leads to mixtures of mono- and di-alkylated products and lacks regioselectivity.

The chosen pathway leverages the directing effects of the nitro group and employs standard, high-yielding chemical transformations.

Diagram of Synthetic Workflow

Caption: Synthetic workflow for N1-Butylbenzene-1,2-diamine production.

Experimental Protocol: Synthesis of N1-Butylbenzene-1,2-diamine

This protocol is based on well-established methodologies for the N-alkylation of nitroanilines and subsequent catalytic hydrogenation.[2][5]

Part A: Synthesis of N-Butyl-2-nitroaniline (Intermediate)

• Reaction Setup: To a flame-dried 250 mL round-bottom flask under a nitrogen atmosphere, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 equivalents). Wash the NaH with dry hexanes (2 x 10 mL) to remove the mineral oil, and carefully decant the hexanes.

• Solvent and Substrate Addition: Add anhydrous dimethylformamide (DMF, 100 mL) to the flask. Cool the suspension to 0 °C in an ice bath. Slowly add a solution of 2-nitroaniline (1.0 equivalent) in anhydrous DMF (20 mL) dropwise over 30 minutes. The solution will typically turn a deep red or purple, indicating the formation of the anilide anion.

• Alkylation: After stirring for 30 minutes at 0 °C, add 1-bromobutane (1.05 equivalents) dropwise. Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Causality Insight: The use of a strong, non-nucleophilic base like NaH is critical to deprotonate the aniline nitrogen, forming a potent nucleophile. The polar aprotic solvent DMF facilitates this Sₙ2 reaction.

• Work-up and Isolation: Quench the reaction by carefully adding saturated aqueous ammonium chloride (NH₄Cl) solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield N-butyl-2-nitroaniline as a yellow-orange oil.

Part B: Synthesis of N1-Butylbenzene-1,2-diamine (Final Product)

• Reaction Setup: Dissolve the N-butyl-2-nitroaniline (1.0 equivalent) from Part A in ethanol in a flask suitable for hydrogenation.

• Catalyst Addition: Carefully add 10% Palladium on carbon (Pd/C) catalyst (approximately 5-10 mol% Pd).

  • Self-Validation Note: The catalyst should be handled with care as it can be pyrophoric. It is best added under a stream of nitrogen.

• Hydrogenation: Seal the flask, evacuate the air, and replace it with hydrogen gas (H₂), typically using a balloon or a Parr hydrogenator apparatus. Stir the reaction vigorously under a positive pressure of H₂ at room temperature.

• Monitoring and Completion: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is fully consumed. The reaction is typically complete within 4-8 hours.

• Isolation: Once complete, carefully vent the hydrogen and purge the flask with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with ethanol.

• Final Product: Concentrate the filtrate under reduced pressure. The resulting crude product is often of high purity, but can be further purified by vacuum distillation if necessary, yielding N1-Butylbenzene-1,2-diamine.

Chemical Reactivity: The Basis of Utility

The synthetic value of N1-Butylbenzene-1,2-diamine lies in the differential reactivity of its two nitrogen atoms. Understanding this difference is key to its strategic use as a molecular building block.

• N1 (Secondary Amine): The lone pair on this nitrogen is localized. The attached butyl group is an electron-donating alkyl group, which slightly increases the electron density on the nitrogen, making it the more basic and more nucleophilic of the two amines.[6]

• N2 (Primary Amine): The lone pair on this nitrogen is in conjugation with the benzene ring's π-system. This resonance delocalization significantly reduces its availability, rendering it less basic and less nucleophilic than the N1 amine.[7] Furthermore, intramolecular hydrogen bonding between the N1-H and the N2 lone pair can further decrease the N2 amine's nucleophilicity.[8][9]

Diagram of Differential Reactivity

Caption: Comparison of the reactivity of the two amine centers.

This predictable difference in reactivity allows for selective chemical modifications. For instance, a reaction with an electrophile under controlled conditions will preferentially occur at the N1 position. This is the cornerstone of its application in constructing complex molecules like PROTACs.

Application in Drug Development: A PROTAC Building Block

Proteolysis Targeting Chimeras (PROTACs) are revolutionary heterobifunctional molecules that co-opt the cell's ubiquitin-proteasome system to induce the degradation of specific target proteins.[10] They consist of a ligand for the target protein, a ligand for an E3 ubiquitin ligase, and a linker connecting them.[11][12]

Ligands for the Cereblon (CRBN) E3 ligase, such as pomalidomide and thalidomide, are among the most widely used in PROTAC design.[13][14] N1-Butylbenzene-1,2-diamine is a key precursor for the synthesis of customized CRBN ligands.

Role in CRBN Ligand Synthesis

The 1,2-diamine motif is perfectly suited to form the critical phthalimide core of pomalidomide-like molecules. The synthesis involves the condensation of the diamine with a derivative of phthalic anhydride.

Caption: Role of N1-Butylbenzene-1,2-diamine in CRBN ligand synthesis.

In this workflow, the two amine groups of N1-Butylbenzene-1,2-diamine react with the anhydride to form the five-membered imide ring. The butyl group on the N1 nitrogen becomes a substituent on the final CRBN ligand. This allows for the creation of a library of diverse ligands where the alkyl group can be varied to fine-tune the molecule's properties, such as:

• Binding Affinity: Modifying interactions within the CRBN binding pocket.

• Solubility and Permeability: Altering the overall physicochemical profile of the resulting PROTAC.[12]

• Ternary Complex Formation: Influencing the stability and conformation of the crucial Target-PROTAC-E3 ligase complex.

The synthesis of pomalidomide and its conjugates is a well-documented process, often involving the reaction of a substituted diamine with a suitable anhydride or dicarboxylic acid derivative, followed by further functionalization.[15][16][17][18]

Analytical and Safety Considerations

Analytical Methods

Ensuring the purity and identity of N1-Butylbenzene-1,2-diamine is critical for its use in synthesis. A combination of chromatographic and spectroscopic methods should be employed.

Method	Purpose	Expected Observations
HPLC/UPLC	Purity assessment and reaction monitoring.	A reverse-phase C18 column with a mobile phase of acetonitrile/water with a formic acid modifier is suitable. A single major peak should be observed.
GC-MS	Purity and identity confirmation.	Provides molecular weight confirmation (M⁺ at m/z = 164) and a characteristic fragmentation pattern.
¹H NMR	Structural elucidation.	The spectrum will show characteristic signals for the aromatic protons, the N-H protons (which may be broad), and the aliphatic protons of the butyl group (triplet, sextet, quintet, triplet).
¹³C NMR	Structural confirmation.	Will show 10 distinct carbon signals corresponding to the aromatic and aliphatic carbons.

Chemical suppliers often provide access to analytical data such as NMR, HPLC, and LC-MS for this compound.[3]

Safety and Handling

N1-Butylbenzene-1,2-diamine, like other aromatic amines, should be handled with appropriate care in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemically resistant gloves.

• Hazards: Aromatic amines can be toxic and may be harmful if inhaled, ingested, or absorbed through the skin. They are often classified as skin and eye irritants.

• Storage: Store in a tightly sealed container in a cool, dry place, away from light and strong oxidizing agents, under an inert atmosphere.[3]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for chemical waste.

Conclusion

N1-Butylbenzene-1,2-diamine is more than a simple chemical intermediate; it is a strategically designed building block that offers a solution to the synthetic challenges of regioselectivity. Its differential amine reactivity provides a reliable handle for constructing complex molecular architectures, most notably the ligands that recruit the Cereblon E3 ligase in the field of targeted protein degradation. As the development of novel PROTACs continues to accelerate, the demand for versatile and well-characterized building blocks like N1-Butylbenzene-1,2-diamine will undoubtedly grow, making a thorough understanding of its synthesis, reactivity, and application essential for innovation in drug discovery.

References

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• National Center for Biotechnology Information. (2024). Development of Phenyl-substituted Isoindolinone- and Benzimidazole-Type Cereblon Ligands for Targeted Protein Degradation. ChemBioChem. Retrieved January 17, 2026, from [Link]

• PubMed. (2024). Development of Phenyl-substituted Isoindolinone- and Benzimidazole-type Cereblon Ligands for Targeted Protein Degradation. ChemBioChem. Retrieved January 17, 2026, from [Link]

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• National Center for Biotechnology Information. (2020). Synthesis and pharmacological evaluation of pomalidomide derivatives useful for Sickle Cell Disease treatment. PLoS One. Retrieved January 17, 2026, from [Link]

• National Center for Biotechnology Information. (2020). Rapid synthesis of pomalidomide-conjugates for the development of protein degrader libraries. Organic & Biomolecular Chemistry. Retrieved January 17, 2026, from [Link]

• Chemistry Stack Exchange. (2015). How to rationalise the basicity order of phenylenediamine? Retrieved January 17, 2026, from [Link]

• ResearchGate. (2023). Development of Phenyl‐substituted Isoindolinone‐ and Benzimidazole‐type Cereblon Ligands for Targeted Protein Degradation. Retrieved January 17, 2026, from [Link]

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• AA Blocks. (n.d.). 1-N-Butylbenzene-1, 2-diamine, min 97%. Retrieved January 17, 2026, from [Link]

• ScienceDirect. (2022). 3-aminophthalic acid: A new cereblon ligand for targeted protein degradation by O'PROTAC. Bioorganic & Medicinal Chemistry Letters. Retrieved January 17, 2026, from [Link]

• National Center for Biotechnology Information. (2021). PROTACs and Building Blocks: The 2D Chemical Space in Very Early Drug Discovery. Molecules. Retrieved January 17, 2026, from [Link]

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• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Retrieved January 17, 2026, from [Link]

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• National Center for Biotechnology Information. (2024). PROTAC: a revolutionary technology propelling small molecule drugs into the next golden age. Signal Transduction and Targeted Therapy. Retrieved January 17, 2026, from [Link]

• Google Patents. (n.d.). RU2169137C1 - Method of preparing N-alkyl-N'-phenyl-or N'N'- dialkyl-p- phenylenediamines.

• ResearchGate. (2022). (A) PROTAC building blocks. (B) Chemical structures of PROTACs in Phase... Retrieved January 17, 2026, from [Link]

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Solubility and stability of N1-Butylbenzene-1,2-diamine

An In-Depth Technical Guide to the Physicochemical Profiling of N1-Butylbenzene-1,2-diamine: Solubility and Stability Assessment

Abstract

N1-Butylbenzene-1,2-diamine is an aromatic amine of interest to researchers in medicinal chemistry and materials science, often serving as a key building block for more complex molecules. A thorough understanding of its fundamental physicochemical properties—namely solubility and stability—is a prerequisite for its effective use in any application, particularly in drug development where these parameters dictate formulation strategies, bioavailability, and shelf-life. This technical guide, written from the perspective of a Senior Application Scientist, provides a comprehensive framework for the systematic evaluation of N1-Butylbenzene-1,2-diamine. It moves beyond a simple listing of data to explain the causality behind experimental design, presenting self-validating protocols for determining its solubility profile and assessing its intrinsic stability through forced degradation studies. This document is intended to equip researchers, scientists, and drug development professionals with the necessary theoretical grounding and practical methodologies to thoroughly characterize this and similar molecules.

Introduction to N1-Butylbenzene-1,2-diamine

Chemical Identity and Predicted Properties

N1-Butylbenzene-1,2-diamine belongs to the phenylenediamine class of compounds, characterized by a benzene ring substituted with two amino groups. The "N1-butyl" designation indicates that one of the nitrogen atoms of the 1,2-diamine is substituted with a butyl group. This structural feature is critical as it significantly influences the molecule's overall physicochemical behavior.

Property	Value / Structure	Source
Chemical Structure		N/A
Molecular Formula	C₁₀H₁₆N₂	[1]
Molecular Weight	164.25 g/mol	[1]
CAS Number	51592-02-0
Predicted XLogP3-AA	2.5	[1]
Topological Polar Surface Area (TPSA)	38.1 Ų	[1]
Hydrogen Bond Donors	2	[1]
Hydrogen Bond Acceptors	2	[1]

Note: The structure image is a placeholder representation.

Rationale for Physicochemical Profiling

In the context of drug development, the journey from a candidate molecule to a viable drug product is critically dependent on its physicochemical properties.

• Solubility: This parameter directly impacts a drug's dissolution rate and bioavailability. Poor aqueous solubility can terminate the development of an otherwise promising candidate. Understanding solubility in various organic solvents is also essential for purification, processing, and the development of amorphous solid dispersions or lipid-based formulations.[2]

• Stability: The intrinsic chemical stability of a molecule determines its shelf-life, dictates necessary storage conditions, and influences its degradation pathways. Aromatic amines are notoriously susceptible to oxidation, often leading to coloration and the formation of potentially reactive impurities.[3] Forced degradation studies are mandated by regulatory bodies like the ICH to identify likely degradation products and to develop stability-indicating analytical methods.[4][5]

Comprehensive Solubility Profiling

Theoretical Considerations: A Molecule of Duality

The solubility of N1-Butylbenzene-1,2-diamine is governed by the balance between its hydrophobic and hydrophilic features.

• Hydrophobic Character: The benzene ring and the n-butyl chain create a significant nonpolar surface area, favoring solubility in lipophilic environments and organic solvents.[6]

• Hydrophilic Character: The two amino groups, one primary and one secondary, are capable of forming hydrogen bonds with protic solvents like water, methanol, and ethanol, which promotes solubility in these media.[2][7]

Based on these features and a predicted LogP of 2.5, we can anticipate moderate to good solubility in polar organic solvents (e.g., alcohols, DMSO) and lower solubility in water.[1] The basic nature of the amine groups suggests that solubility in aqueous media will be highly pH-dependent, increasing significantly at pH values below the pKa of the molecule's conjugate acid as the highly soluble salt form is generated.

Experimental Workflow for Solubility Determination

A robust determination of solubility requires a well-controlled and validated workflow. The equilibrium shake-flask method is the gold-standard technique for this purpose due to its reliability and direct measurement of thermodynamic equilibrium.

Caption: Workflow for Equilibrium Shake-Flask Solubility Measurement.

Step-by-Step Protocol: Equilibrium Shake-Flask Method

• Solvent Selection: Prepare a panel of pharmaceutically relevant solvents, including:

  • Purified Water (e.g., Milli-Q).

  • pH Buffers (e.g., pH 2.0, 4.5, 6.8, 7.4, 9.0) to assess pH-dependent solubility.

  • Polar Protic Solvents: Methanol, Ethanol.

  • Polar Aprotic Solvents: Acetonitrile (ACN), Dimethyl Sulfoxide (DMSO), Tetrahydrofuran (THF).

  • Nonpolar Solvents: Dichloromethane (DCM).

• Sample Preparation: Add an excess amount of solid N1-Butylbenzene-1,2-diamine to 2 mL glass vials containing 1 mL of each selected solvent. The amount should be sufficient to ensure a solid phase remains after equilibrium is reached (e.g., 10-20 mg).

• Equilibration: Seal the vials and place them on an orbital shaker or rotator in a temperature-controlled environment (typically 25 °C). Allow the samples to equilibrate for at least 24 hours. A 48-hour time point can be included to confirm equilibrium has been reached.

• Phase Separation: After equilibration, remove the vials and allow them to stand for 30 minutes. Centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the excess solid.

• Sampling and Dilution: Carefully withdraw an aliquot of the clear supernatant. Immediately filter it through a 0.22 µm syringe filter (chemically compatible with the solvent) to remove any remaining particulates. Dilute the filtrate with a suitable mobile phase to a concentration within the calibrated range of the analytical method.

• Quantification: Analyze the diluted samples using a pre-validated, stability-indicating HPLC-UV method. Calculate the concentration in the original supernatant by applying the dilution factor. The result is the equilibrium solubility. An example of a suitable starting point for an HPLC method could be a C18 column with a mobile phase of acetonitrile and water.[8]

Anticipated Solubility Data Presentation

Quantitative results should be meticulously organized for clear interpretation and comparison.

Solvent System	Solvent Type	Predicted Solubility Range	Experimentally Determined Solubility (mg/mL)
pH 2.0 Buffer	Aqueous	High	[Enter Data]
pH 7.4 Buffer	Aqueous	Low	[Enter Data]
Purified Water	Aqueous	Low	[Enter Data]
Methanol	Polar Protic	High	[Enter Data]
Ethanol	Polar Protic	High	[Enter Data]
Acetonitrile	Polar Aprotic	Moderate	[Enter Data]
DMSO	Polar Aprotic	Very High	[Enter Data]
Dichloromethane	Nonpolar	Moderate-High	[Enter Data]

Stability Profiling and Forced Degradation

Fundamental Principles of Phenylenediamine Stability

Phenylenediamines are classic examples of electron-rich aromatic systems, making them highly susceptible to oxidation. Upon exposure to air (oxygen), light, or oxidizing agents, they can readily oxidize.[9] This process often involves the formation of colored quinone-imine intermediates, which can further polymerize, leading to a visible darkening of the material over time.[3] This inherent instability is the primary risk factor to characterize and mitigate.

Experimental Design: A Forced Degradation Campaign (ICH Q1A)

Forced degradation (or stress testing) is a systematic process to accelerate the degradation of a compound under harsh conditions.[4] The goal is to generate the likely degradation products that could form during long-term storage and to establish the primary degradation pathways.

Caption: Workflow for a comprehensive Forced Degradation Study.

Step-by-Step Stress Protocols

For each condition, a solution of the compound (e.g., at 1 mg/mL in ACN/water) and a control sample (stored at 5°C in the dark) are prepared. The target degradation is typically 5-20%.

• Acidic Hydrolysis: Add an equal volume of 0.2 M HCl to the sample solution to achieve a final concentration of 0.1 M HCl. Store at 60°C and sample at time points (e.g., 2, 8, 24 hours).

• Basic Hydrolysis: Add an equal volume of 0.2 M NaOH. Store at 60°C and sample at time points.

• Oxidative Degradation: Add an equal volume of 6% H₂O₂ to achieve a final concentration of 3%. Store at room temperature in the dark and sample at time points. Causality Note: This is the most mechanistically relevant stress condition for an aromatic amine and is expected to yield the most significant degradation. The free amine groups are readily oxidized.

• Thermal Degradation: Store the solid compound in a climatic chamber at elevated temperature (e.g., 80°C) and humidity (75% RH). Sample by dissolving a weighed amount at various time points (e.g., 1, 3, 7 days).

• Photolytic Degradation: Expose both solid and solution samples to a calibrated light source that meets ICH Q1B requirements (cool white fluorescent and near-UV lamps). A parallel dark control is essential.

Analytical Strategy: The Stability-Indicating Method (SIAM)

The cornerstone of a stability study is the analytical method used to monitor it.

• Method Development: A gradient reverse-phase HPLC method with UV detection (e.g., at 254 nm) is developed. The primary goal is to achieve baseline separation between the parent peak (N1-Butylbenzene-1,2-diamine) and all process impurities and degradation products.

• Method Validation: The SIAM must be validated for specificity. This is done by analyzing the stressed samples. The method is considered "stability-indicating" if all degradation products are resolved from the parent peak and from each other. A Photodiode Array (PDA) detector is invaluable for checking the peak purity of the parent compound under each stress condition.

• Degradant Identification: For significant degradation products (>0.5%), LC-MS/MS analysis is performed to obtain the mass of the degradant and its fragments, which is crucial for structural elucidation.[10][11]

Putative Degradation Pathway and Data Summary

The primary anticipated degradation pathway is oxidation, leading to the formation of a quinone-diimine species, which is highly colored and reactive.

Caption: Putative Oxidative Degradation Pathway.

The results of the forced degradation study should be summarized clearly.

Stress Condition	Duration	% Assay Remaining	% Total Degradation	No. of Degradants >0.1%	Observations
0.1 M HCl, 60°C	24 h	[Data]	[Data]	[Data]	[e.g., No change]
0.1 M NaOH, 60°C	24 h	[Data]	[Data]	[Data]	[e.g., Slight discoloration]
3% H₂O₂, RT	8 h	[Data]	[Data]	[Data]	[e.g., Rapid dark red color formation]
80°C, Solid	7 days	[Data]	[Data]	[Data]	[e.g., Powder darkens to tan]
Photolytic (ICH)	1.2M lux·h	[Data]	[Data]	[Data]	[e.g., Solution turns yellow]

Summary and Expert Recommendations

N1-Butylbenzene-1,2-diamine is a molecule with dual solubility characteristics, predicted to be soluble in organic solvents and in acidic aqueous solutions. Its most significant liability is its poor oxidative stability, a common trait for phenylenediamines.[3]

Recommendations for Handling, Formulation, and Storage:

• Storage: The solid material should be stored under an inert atmosphere (e.g., nitrogen or argon), protected from light, and kept in a cool environment to minimize oxidative degradation and discoloration.

• Formulation: For liquid formulations, the use of antioxidants (e.g., sodium metabisulfite) may be necessary to ensure stability.[12] Formulation at a lower pH where the protonated amine is more stable could also be a viable strategy, provided it aligns with the intended application. The development of solid dosage forms may offer superior stability compared to solutions.

• Analytical Development: A validated, stability-indicating HPLC method is not just recommended, but essential for any quality control or stability assessment of this compound.

This guide provides the strategic and methodological framework necessary for a comprehensive characterization of N1-Butylbenzene-1,2-diamine, enabling its confident application in research and development.

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N1-Butylbenzene-1,2-diamine chemical structure and characterization

An In-depth Technical Guide to N¹-Butylbenzene-1,2-diamine: Synthesis, Structure, and Characterization

Abstract

N¹-Butylbenzene-1,2-diamine, a mono-N-alkylated aromatic diamine, serves as a valuable building block in synthetic chemistry, particularly in the development of heterocyclic compounds, ligands for metal catalysis, and functional materials. Its utility in synthesizing fluorescent probes for biological imaging highlights its importance in modern chemical research[1]. This guide provides a comprehensive overview of the chemical structure, a validated synthesis protocol, and a multi-technique approach to the analytical characterization of N¹-Butylbenzene-1,2-diamine. The methodologies detailed herein are grounded in established chemical principles, offering researchers and drug development professionals a practical framework for the synthesis and verification of this and structurally related compounds.

Chemical Structure and Physicochemical Properties

N¹-Butylbenzene-1,2-diamine (CAS No: 51592-02-0) possesses a molecular formula of C₁₀H₁₆N₂ and a molecular weight of 164.25 g/mol [1]. The structure features a butyl group attached to one of the amino functionalities of an o-phenylenediamine core. This seemingly simple N-alkylation breaks the C₂ᵥ symmetry of the parent diamine, rendering all aromatic protons and carbons chemically distinct. This asymmetry is a key feature that is leveraged in its spectroscopic characterization.

The primary amine (-NH₂) and the secondary amine (-NH-butyl) exhibit different reactivities and hydrogen-bonding capabilities, influencing the molecule's physical properties and its behavior as a synthetic precursor.

Diagram 1: Chemical Structure of N¹-Butylbenzene-1,2-diamine

Caption: Chemical structure of N¹-Butylbenzene-1,2-diamine.

Table 1: Physicochemical Properties of N¹-Butylbenzene-1,2-diamine

Property	Value	Source
CAS Number	51592-02-0	[1][2][3]
Molecular Formula	C₁₀H₁₆N₂	[1]
Molecular Weight	164.25 g/mol	[1]
Melting Point	35 °C	[1]
Boiling Point	293.8 ± 23.0 °C (Predicted)	[1]
Density	1.022 ± 0.06 g/cm³ (Predicted)	[1]
pKa	5.53 ± 0.10 (Predicted)	[1]

Synthesis Methodology: Reductive Amination

The synthesis of N-alkylated diamines can be approached through several routes[4][5]. For N¹-Butylbenzene-1,2-diamine, a highly efficient and common strategy is the direct reductive amination of o-phenylenediamine with butyraldehyde. This one-pot reaction proceeds via the formation of a Schiff base (imine) intermediate, which is then reduced in situ to the desired secondary amine.

Causality Behind Experimental Choices:

• Reactant Choice: o-Phenylenediamine is a readily available starting material. Butyraldehyde is chosen as the source for the n-butyl group.

• Reducing Agent: Sodium triacetoxyborohydride (STAB) is selected as the reducing agent. Unlike stronger reagents like sodium borohydride, STAB is mild, tolerant of acidic conditions, and selectively reduces the protonated imine intermediate over the aldehyde, minimizing side reactions such as the reduction of butyraldehyde to butanol. Its use obviates the need for strict pH control.

• Solvent: Dichloromethane (DCM) is an excellent solvent for the reactants and does not interfere with the reaction. It is also easily removed during workup.

• Purification: Column chromatography is employed for purification. The polarity difference between the non-polar starting materials/side products and the more polar diamine product allows for effective separation on a silica gel stationary phase.

Diagram 2: Synthetic Workflow via Reductive Amination

Caption: Workflow for the synthesis of N¹-Butylbenzene-1,2-diamine.

Experimental Protocol: Synthesis

• Reaction Setup: To a solution of o-phenylenediamine (1.0 eq) in dichloromethane (DCM, ~0.2 M) in a round-bottom flask equipped with a magnetic stir bar, add butyraldehyde (1.1 eq).

• Imine Formation: Stir the mixture at room temperature for 30 minutes to facilitate the formation of the imine intermediate.

• Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 15 minutes. The reaction is mildly exothermic; maintain the temperature below 30 °C.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 4-6 hours. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate mobile phase.

• Workup: Once the reaction is complete, carefully quench by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously for 20 minutes until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice more with DCM.

• Drying and Concentration: Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄). Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane (e.g., 5% to 30%) to afford pure N¹-Butylbenzene-1,2-diamine.

Structural and Analytical Characterization

A multi-technique approach is essential for the unambiguous confirmation of the structure and purity of the synthesized N¹-Butylbenzene-1,2-diamine. The following sections detail the expected outcomes from NMR, FT-IR, and Mass Spectrometry.

Diagram 3: Analytical Characterization Workflow

Caption: Integrated workflow for the analytical characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise structure of the molecule. Spectra should be acquired in a deuterated solvent like CDCl₃, with tetramethylsilane (TMS) as an internal standard[6].

Predicted ¹H NMR Spectrum: The asymmetry of the molecule leads to four distinct signals in the aromatic region and a series of signals for the butyl chain and amine protons.

• Aromatic Protons (δ 6.6-7.2 ppm): Four signals, each integrating to 1H, are expected. They will appear as doublets or triplets due to coupling with adjacent aromatic protons.

• Amine Protons (-NH, -NH₂): Two broad signals, likely in the δ 3.5-4.5 ppm range. The primary amine (-NH₂) will integrate to 2H, and the secondary amine (-NH-) to 1H. These peaks can be exchanged with D₂O, causing them to disappear from the spectrum, which is a key validation step.

• Butyl Chain Protons:

  • -NH-CH₂- (δ ~3.1 ppm): A triplet integrating to 2H, coupled to the adjacent CH₂ group.

  • -CH₂-CH₂-CH₂- (δ ~1.6 ppm): A multiplet (sextet) integrating to 2H.

  • -CH₂-CH₂-CH₃ (δ ~1.4 ppm): A multiplet (sextet) integrating to 2H.

  • -CH₃ (δ ~0.9 ppm): A triplet integrating to 3H, coupled to the adjacent CH₂ group.

Predicted ¹³C NMR Spectrum: Due to the lack of symmetry, all 10 carbon atoms are unique and should produce 10 distinct signals.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts (δ, ppm)

Assignment	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)	Rationale / Comparison
Aromatic C-H	6.6 - 7.2 (4H, m)	115 - 125	Similar to o-phenylenediamine[7][8]
Aromatic C-N	-	135 - 145	Deshielded by nitrogen attachment
-NH / -NH₂	3.5 - 4.5 (3H, br s)	-	Typical range for aromatic amines
-NH-CH₂-	~3.1 (2H, t)	~45	Aliphatic carbon attached to nitrogen[9]
-CH₂-CH₂-CH₂-	~1.6 (2H, m)	~31	Standard aliphatic region[10]
-CH₂-CH₃	~1.4 (2H, m)	~20	Standard aliphatic region[10]
-CH₃	~0.9 (3H, t)	~14	Shielded terminal methyl group[10]

Protocol: NMR Data Acquisition

• Sample Preparation: Dissolve 5-10 mg of the purified product in ~0.6 mL of deuterated chloroform (CDCl₃) in a clean NMR tube. Add a small drop of TMS as an internal standard.

• Instrument Setup: Insert the tube into the NMR spectrometer (e.g., 400 MHz). Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to optimize homogeneity[11].

• ¹H NMR Acquisition: Acquire the spectrum using a standard pulse program. Typically, 8-16 scans are sufficient.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse program. A larger number of scans will be necessary to achieve an adequate signal-to-noise ratio[11].

• Data Processing: Apply Fourier transform, phase correction, and baseline correction to the acquired Free Induction Decay (FID). Calibrate the chemical shifts to the TMS signal (0.00 ppm)[11].

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the key functional groups present in the molecule. The spectrum is typically acquired from a thin film of the neat liquid (if molten) or as a KBr pellet.

Table 3: Predicted Characteristic FT-IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale / Comparison
3350 - 3450	N-H Stretch (asymmetric & symmetric)	Primary Amine (-NH₂)	Characteristic sharp doublet for primary amines.
3300 - 3400	N-H Stretch	Secondary Amine (-NH-)	Single, sharp peak, may overlap with -NH₂ signals.
3000 - 3100	C-H Stretch	Aromatic C-H	Peaks appear above 3000 cm⁻¹[12].
2850 - 2960	C-H Stretch (asymmetric & symmetric)	Aliphatic C-H (Butyl)	Strong absorptions from CH₂, CH₃ groups[13].
~1600, ~1500	C=C Stretch	Aromatic Ring	Characteristic skeletal vibrations of the benzene ring.
1250 - 1350	C-N Stretch	Aryl Amine	Strong stretching vibration.
740 - 760	C-H Bend (out-of-plane)	Ortho-disubstituted Aromatic	Strong band indicative of 1,2-substitution.

Protocol: FT-IR Data Acquisition

• Sample Preparation: If the sample is liquid at room temperature or slightly above its melting point (35 °C), place a small drop between two sodium chloride (NaCl) or potassium bromide (KBr) salt plates to create a thin film[11].

• Data Acquisition: Place the sample holder in the FT-IR spectrometer. Acquire a background spectrum of the empty sample compartment first. Then, acquire the sample spectrum, typically over a range of 4000-400 cm⁻¹[11].

• Data Processing: The instrument software will automatically ratio the sample and background spectra to generate the final transmittance or absorbance spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, further confirming its identity. Electron Ionization (EI) is a common technique for this type of molecule.

• Molecular Ion (M⁺): The spectrum should show a clear molecular ion peak at an m/z (mass-to-charge ratio) of 164, corresponding to the molecular weight of the compound (C₁₀H₁₆N₂).

• Key Fragmentation Patterns:

  • m/z 121: Loss of a propyl radical (•C₃H₇, 43 amu) via cleavage of the C-C bond beta to the nitrogen atom. This is a common fragmentation pathway for N-butyl compounds.

  • m/z 92/93: Cleavage of the N-butyl bond can lead to fragments corresponding to the phenylenediamine radical cation or related structures.

  • m/z 91: Formation of the stable tropylium ion (C₇H₇⁺), a common fragment in compounds containing a benzyl-like moiety, is possible after rearrangement[14].

Protocol: Mass Spectrometry Data Acquisition

• Sample Introduction: Introduce a dilute solution of the sample in a volatile solvent (e.g., methanol or acetonitrile) into the mass spectrometer via direct infusion or through an coupled Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS) system.

• Ionization: Utilize an appropriate ionization method, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Data Acquisition: Acquire the mass spectrum over a suitable m/z range (e.g., 50-300 amu).

• Data Analysis: Identify the molecular ion peak and analyze the major fragment ions to corroborate the proposed structure.

Applications and Future Directions

N¹-Butylbenzene-1,2-diamine is a versatile intermediate. A key documented application is its use in the synthesis of fluorescent probes for the detection of copper(II) ions in biological systems[1]. The two different amine functionalities allow for selective derivatization, enabling the construction of complex molecular architectures.

Future research may focus on:

• Coordination Chemistry: Exploring its use as a bidentate ligand for transition metal catalysts.

• Pharmaceutical Synthesis: Serving as a scaffold for the development of novel heterocyclic compounds with potential biological activity.

• Materials Science: Incorporation into polymers or functional materials where the diamine moiety can impart specific properties like conductivity or thermal stability.

By providing a robust framework for its synthesis and characterization, this guide aims to facilitate the exploration of N¹-Butylbenzene-1,2-diamine in these and other emerging scientific fields.

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A Comprehensive Technical Guide to the Physical Properties of N1-Butylbenzene-1,2-diamine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of N1-Butylbenzene-1,2-diamine in Modern Research

N1-Butylbenzene-1,2-diamine, a substituted aromatic diamine, is a compound of increasing interest within the realms of medicinal chemistry and materials science. Its unique structural motif, featuring both a lipophilic butyl group and a reactive vicinal diamine functionality, makes it a versatile building block for the synthesis of a wide array of complex molecules. In drug development, the 1,2-diamine moiety is a common precursor to benzimidazoles and other heterocyclic systems that form the core of many pharmacologically active agents. The butyl substituent can modulate physicochemical properties such as solubility and membrane permeability, which are critical for optimizing drug candidates. A thorough understanding of the fundamental physical properties of N1-Butylbenzene-1,2-diamine is therefore paramount for its effective utilization in any research and development setting. This guide provides an in-depth look at its key physical characteristics, with a particular focus on its melting and boiling points, and the practical implications of these properties.

Core Physical Properties of N1-Butylbenzene-1,2-diamine

The physical state and thermal behavior of a compound are critical parameters that dictate its handling, storage, and reaction conditions. For N1-Butylbenzene-1,2-diamine, these properties are summarized below.

Physical Property	Value	Source
Melting Point	35 °C	ChemicalBook[1]
Boiling Point	293.8 ± 23.0 °C (Predicted)	ChemicalBook[1]
Molecular Formula	C10H16N2	ChemicalBook[1]
Molecular Weight	164.25 g/mol	ChemicalBook[1]

Melting Point: A Gateway to Purity and Solid-State Behavior

The reported melting point of 35 °C indicates that N1-Butylbenzene-1,2-diamine is a low-melting solid at standard room temperature (approximately 20-25 °C).[1] This has several practical implications for the researcher:

• Storage and Handling: The compound should be stored in a climate-controlled environment to prevent it from melting, which could affect its stability and ease of handling. For accurate dispensing, it may be necessary to gently warm the entire container to ensure homogeneity before taking an aliquot.

• Purity Assessment: The melting point is a crucial indicator of purity. A sharp melting range (typically less than 1-2 °C) is indicative of a highly pure compound. Conversely, a broad melting range or a depressed melting point suggests the presence of impurities. Therefore, experimental determination of the melting point is a fundamental quality control step after synthesis or upon receiving a new batch of the material.

Boiling Point: Insights into Volatility and Purification

The predicted boiling point of 293.8 ± 23.0 °C suggests that N1-Butylbenzene-1,2-diamine is a relatively non-volatile liquid at atmospheric pressure.[1] This high boiling point is a consequence of its molecular weight and the potential for intermolecular hydrogen bonding between the amine groups.

• Purification Strategies: The high boiling point makes distillation a viable method for purification, particularly vacuum distillation. By reducing the pressure, the boiling point can be significantly lowered, preventing potential thermal decomposition that might occur at temperatures approaching 300 °C.

• Reaction Conditions: When using N1-Butylbenzene-1,2-diamine as a reactant, its low volatility means that reactions can be conducted at elevated temperatures without significant loss of material. However, for reactions performed under vacuum, the potential for co-distillation with solvents or other reagents should be considered.

Experimental Protocol: Determination of the Melting Point of N1-Butylbenzene-1,2-diamine

The following protocol outlines a standard method for determining the melting point of a synthesized or received batch of N1-Butylbenzene-1,2-diamine using a capillary melting point apparatus. This is a self-validating system as the sharpness of the melting range provides an internal check on the purity of the sample.

Objective: To accurately determine the melting point range of a sample of N1-Butylbenzene-1,2-diamine to assess its purity.

Materials:

• N1-Butylbenzene-1,2-diamine sample

• Capillary tubes (one end sealed)

• Melting point apparatus (e.g., Mel-Temp or similar)

• Spatula

• Mortar and pestle (if sample is not a fine powder)

Methodology:

• Sample Preparation:

  • Ensure the N1-Butylbenzene-1,2-diamine sample is completely dry. If necessary, dry the sample under vacuum.

  • If the sample consists of large crystals, gently grind it to a fine powder using a mortar and pestle. This ensures uniform packing and heat transfer within the capillary tube.

• Capillary Tube Packing:

  • Tamp the open end of a capillary tube into the powdered sample until a small amount of material (approximately 2-3 mm in height) enters the tube.

  • Invert the tube and gently tap it on a hard surface to pack the sample tightly into the sealed end. Alternatively, drop the capillary tube down a long glass tube to achieve tight packing.

• Melting Point Determination:

  • Place the packed capillary tube into the heating block of the melting point apparatus.

  • Set the apparatus to heat at a rapid rate initially to approach the expected melting point of 35 °C.

  • When the temperature is within 10-15 °C of the expected melting point, reduce the heating rate to approximately 1-2 °C per minute. This slow heating rate is crucial for an accurate determination.

  • Observe the sample closely through the magnifying lens.

  • Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

  • Continue to observe and record the temperature at which the last solid particle melts (the end of the melting range).

• Data Analysis and Interpretation:

  • The recorded temperature range is the melting point of the sample.

  • A narrow melting range (e.g., 34.5-35.5 °C) indicates a high degree of purity.

  • A broad melting range (e.g., 32-36 °C) or a melting point that is significantly lower than the literature value suggests the presence of impurities.

Workflow for Physical Property Determination of Novel Compounds

The process of characterizing a new chemical entity, such as a derivative of N1-Butylbenzene-1,2-diamine, follows a logical progression. The following diagram illustrates a typical workflow.

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An In-depth Technical Guide to the Coordination Chemistry of N¹-Butylbenzene-1,2-diamine with Metal Ions

Foreword for the Modern Researcher

In the dynamic landscape of drug development and materials science, the rational design of metal complexes with tailored properties is of paramount importance. The selection of the organic ligand is a critical determinant of the final complex's geometry, electronic structure, and reactivity. Among the vast library of chelating agents, N-substituted 1,2-phenylenediamines have emerged as a versatile class of ligands, owing to their rich coordination chemistry and redox-active nature. This guide focuses on a specific, yet broadly applicable member of this family: N¹-Butylbenzene-1,2-diamine.

The introduction of an N-butyl group onto the o-phenylenediamine scaffold imparts a unique combination of steric and electronic properties. This alkyl substituent can influence the solubility of the resulting metal complexes, modulate their redox potentials, and fine-tune their catalytic activity. This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals, providing a deep dive into the synthesis, coordination behavior, and potential applications of N¹-Butylbenzene-1,2-diamine and its metal complexes. We will explore the underlying principles of its reactivity and furnish detailed, field-proven insights to empower your research endeavors.

The Ligand: N¹-Butylbenzene-1,2-diamine - Synthesis and Characterization

A thorough understanding of the ligand is the foundation upon which successful coordination chemistry is built. This section details the synthesis and essential characterization of N¹-Butylbenzene-1,2-diamine.

Synthetic Pathways

The synthesis of N-monosubstituted o-phenylenediamines can be approached through several routes. The most common and adaptable methods include the reductive amination of a nitroaromatic precursor or the direct alkylation of o-phenylenediamine.

Method A: Reductive Amination of 2-Nitroaniline

This two-step, one-pot approach is often favored for its efficiency. The initial reaction of 2-nitroaniline with butyraldehyde under reductive conditions, followed by the reduction of the nitro group, yields the desired product.

Reductive Amination Pathway for N¹-Butylbenzene-1,2-diamine Synthesis.

Method B: Direct N-Alkylation of o-Phenylenediamine

Direct alkylation of o-phenylenediamine with a butyl halide (e.g., 1-bromobutane) offers a more straightforward approach. However, control over the degree of substitution is crucial to minimize the formation of the N,N'-dibutylated byproduct. The use of a suitable base and careful control of stoichiometry are key to maximizing the yield of the desired mono-butylated product.[1]

Direct N-Alkylation of o-Phenylenediamine.

Physicochemical Properties and Spectroscopic Characterization

While specific experimental data for N¹-Butylbenzene-1,2-diamine is not extensively published, its properties can be inferred from closely related compounds and general chemical principles.

Property	Expected Value/Characteristic
Molecular Formula	C₁₀H₁₆N₂
Molecular Weight	164.25 g/mol
Appearance	Colorless to pale yellow oil or low-melting solid
Solubility	Soluble in common organic solvents (e.g., ethanol, methanol, chloroform, THF)
Boiling Point	Expected to be in the range of 280-300 °C at atmospheric pressure

Spectroscopic Signatures:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons (in the range of 6.5-7.5 ppm), the N-H protons (which may be broad and their chemical shift dependent on solvent and concentration), and the butyl group protons (aliphatic region, 0.9-3.5 ppm), including a triplet for the terminal methyl group.

• ¹³C NMR: The carbon NMR spectrum will display signals for the aromatic carbons (110-150 ppm) and the four distinct carbons of the butyl group (typically in the 10-50 ppm range).

• FTIR: The infrared spectrum will be characterized by N-H stretching vibrations in the 3200-3400 cm⁻¹ region. The presence of both a primary and a secondary amine will likely result in multiple bands in this region. C-H stretching vibrations of the aromatic ring and the butyl group will appear around 2800-3100 cm⁻¹.

• UV-Vis: The electronic absorption spectrum in a solvent like ethanol is expected to show π-π* transitions of the benzene ring, typically with absorption maxima below 350 nm.

Coordination with Metal Ions: Principles and Synthetic Protocols

N¹-Butylbenzene-1,2-diamine acts as a bidentate ligand, coordinating to metal ions through the lone pairs of electrons on its two nitrogen atoms, forming a stable five-membered chelate ring. The coordination behavior is influenced by several factors, including the nature of the metal ion, the reaction conditions, and the presence of other ligands.

The Redox-Active Nature of the o-Phenylenediamine Backbone

A key feature of o-phenylenediamine-based ligands is their "non-innocent" or redox-active character.[2][3] This means the ligand itself can participate in redox reactions, existing in three different oxidation states: the dianionic diamide, the monoanionic semiquinonediimine radical, and the neutral diimine. This property allows for the formation of metal complexes where the formal oxidation state of the metal can be ambiguous and enables unique reactivity, such as facilitating multi-electron transfer processes in catalysis.[4]

Redox states of the o-phenylenediamine ligand backbone.

General Protocol for the Synthesis of Metal Complexes

The following is a generalized procedure for the synthesis of metal(II) complexes with N¹-Butylbenzene-1,2-diamine. This protocol is based on established methods for similar N-substituted o-phenylenediamine ligands and should be optimized for specific metal salts and desired stoichiometries.[5][6]

Step-by-Step Methodology:

• Ligand Solution Preparation: Dissolve one molar equivalent of N¹-Butylbenzene-1,2-diamine in a suitable solvent, such as ethanol or methanol, in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Metal Salt Solution Preparation: In a separate flask, dissolve one molar equivalent of the desired metal(II) salt (e.g., CuCl₂·2H₂O, Ni(OAc)₂·4H₂O, CoCl₂·6H₂O, Zn(OAc)₂·2H₂O, K₂PtCl₄) in the same solvent.

• Reaction: Slowly add the metal salt solution to the stirring ligand solution at room temperature.

• Reflux: Heat the reaction mixture to reflux for a period of 2 to 6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Isolation: After cooling the reaction mixture to room temperature, the resulting precipitate is collected by filtration. If no precipitate forms, the solvent volume can be reduced under vacuum to induce crystallization.

• Purification: The collected solid is washed with cold solvent to remove any unreacted starting materials and then dried in a vacuum desiccator. Further purification can be achieved by recrystallization from an appropriate solvent system.

General workflow for the synthesis of metal complexes.

Characterization of Metal Complexes

A combination of spectroscopic and analytical techniques is essential to unequivocally determine the structure and properties of the synthesized metal complexes.

Technique	Information Gained	Expected Observations
Elemental Analysis	Confirms the empirical formula and metal-to-ligand ratio.	C, H, and N percentages should match the calculated values for the proposed complex formula.
Molar Conductivity	Determines the electrolytic nature of the complex in solution.	Low conductivity values in a suitable solvent suggest a neutral, non-electrolytic complex.
Magnetic Susceptibility	Provides information about the number of unpaired electrons on the metal center and thus its geometry.	For example, square planar Ni(II) complexes are typically diamagnetic, while octahedral Ni(II) complexes are paramagnetic.
FTIR Spectroscopy	Identifies the coordination of the ligand to the metal ion.	A shift in the N-H stretching and bending vibrations upon complexation is indicative of coordination. New bands in the low-frequency region (400-600 cm⁻¹) can be attributed to M-N stretching vibrations.
UV-Vis Spectroscopy	Probes the electronic transitions within the complex.	In addition to ligand-based π-π* transitions, d-d transitions of the metal ion and metal-to-ligand charge transfer (MLCT) or ligand-to-metal charge transfer (LMCT) bands may be observed. The positions of these bands are sensitive to the metal ion and the coordination geometry.
¹H and ¹³C NMR Spectroscopy	Provides detailed structural information for diamagnetic complexes (e.g., Zn(II), Pt(II)).	Shifts in the signals of the ligand upon coordination can elucidate the binding mode.
Electron Spin Resonance (ESR)	For paramagnetic complexes (e.g., Cu(II), Co(II)), ESR spectroscopy provides information about the electronic environment of the unpaired electron(s).	The g-values and hyperfine splitting patterns can help to determine the coordination geometry and the nature of the metal-ligand bonding.
X-ray Crystallography	Provides the definitive solid-state structure of the complex, including bond lengths, bond angles, and overall geometry.	This technique is invaluable for unambiguously determining the coordination number and geometry of the metal center.
Cyclic Voltammetry (CV)	Investigates the redox properties of the complex.	Reversible or irreversible oxidation and reduction waves can be observed, corresponding to changes in the oxidation state of the metal center or the redox-active ligand.[7]

Potential Applications in Research and Development

The unique properties of N¹-Butylbenzene-1,2-diamine metal complexes make them attractive candidates for a range of applications.

• Catalysis: The redox-active nature of the ligand, coupled with the catalytic prowess of transition metals, opens up possibilities in various catalytic transformations, including oxidation reactions and C-C and C-N bond formation.[3] The butyl group can enhance the solubility of the catalyst in organic solvents and fine-tune its activity and selectivity.

• Materials Science: These complexes can serve as building blocks for the synthesis of novel coordination polymers and metal-organic frameworks (MOFs). The properties of these materials, such as porosity, conductivity, and magnetic behavior, can be tailored by the choice of the metal ion and the overall structure.

• Bioinorganic Chemistry and Drug Development: Metal complexes are known to exhibit a wide range of biological activities. The interaction of N¹-Butylbenzene-1,2-diamine complexes with biological targets such as DNA and proteins could be explored for the development of new therapeutic agents.[6] The lipophilicity imparted by the butyl group may enhance cellular uptake.

Concluding Remarks for the Innovator

This guide has provided a comprehensive overview of the synthesis, coordination chemistry, and potential applications of N¹-Butylbenzene-1,2-diamine and its metal complexes. While specific experimental data for this particular ligand remains somewhat elusive in the public domain, the principles and protocols outlined herein, derived from extensive research on analogous systems, provide a robust framework for initiating and advancing research in this area. The interplay of the N-butyl substituent and the redox-active o-phenylenediamine core offers a rich playground for the design of novel metal complexes with tunable properties. As you embark on your investigations, remember that the generalized protocols provided should be considered as starting points, and empirical optimization will be key to achieving your desired outcomes. The field of coordination chemistry is one of continuous discovery, and the exploration of ligands like N¹-Butylbenzene-1,2-diamine holds the promise of unlocking new frontiers in catalysis, materials science, and medicine.

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Theoretical Studies on N1-Butylbenzene-1,2-diamine Conformations: An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive theoretical framework and a detailed methodological approach for the conformational analysis of N1-Butylbenzene-1,2-diamine. In the absence of extensive experimental data for this specific molecule, this document serves as a roadmap for researchers, scientists, and drug development professionals to conduct robust in-silico investigations. By leveraging established computational chemistry principles and applying them to the unique structural features of N1-Butylbenzene-1,2-diamine, this guide outlines a self-validating protocol for identifying stable conformers and understanding their energetic landscape. The methodologies described herein are grounded in Density Functional Theory (DFT) and are designed to provide insights crucial for molecular modeling, structure-activity relationship studies, and rational drug design.

Introduction: The Significance of Conformational Analysis in Drug Discovery

The three-dimensional structure of a molecule is intrinsically linked to its biological activity. For flexible molecules such as N1-Butylbenzene-1,2-diamine, which possesses multiple rotatable bonds, a multitude of conformations can exist in equilibrium. The identification of the lowest energy (most stable) conformers is paramount, as these are the most likely to be biologically relevant and to interact with target macromolecules. Vicinal diamines are a prevalent motif in biologically active compounds, and understanding their conformational preferences is a critical aspect of drug discovery and development.[1][2] The N-butyl and phenyl substituents in N1-Butylbenzene-1,2-diamine introduce additional degrees of freedom, making a systematic theoretical investigation essential for elucidating its structural and functional characteristics.

This guide will detail a computational workflow to explore the conformational space of N1-Butylbenzene-1,2-diamine, providing a foundational understanding for further molecular design and optimization studies.

Theoretical Framework: A Quantum Mechanical Approach

The study of molecular conformations relies on the principles of quantum mechanics to accurately describe the electronic structure and energies of different spatial arrangements of atoms. Density Functional Theory (DFT) has emerged as a powerful and versatile method for such investigations, offering a favorable balance between computational cost and accuracy.[3][4]

The Cornerstone of DFT: The Hohenberg-Kohn Theorems

The foundation of DFT lies in the Hohenberg-Kohn theorems, which state that the ground-state properties of a many-electron system are uniquely determined by its electron density.[5] This allows us to work with the electron density, a function of only three spatial coordinates, rather than the much more complex many-electron wavefunction.

The Kohn-Sham Equations: A Practical Implementation

In practice, DFT calculations are performed using the Kohn-Sham equations, which map the interacting many-electron system onto a fictitious system of non-interacting electrons moving in an effective potential.[4] The accuracy of a DFT calculation is heavily dependent on the chosen exchange-correlation functional, which approximates the complex many-body effects.

Choosing the Right Tools: Functionals and Basis Sets

For flexible molecules where non-covalent interactions, such as van der Waals forces, can significantly influence conformational energies, the choice of functional is critical. Functionals that include an empirical correction for dispersion, such as B3LYP-D or the M06-2X functional, have been shown to provide more accurate geometries and relative energies for systems like n-butylbenzene.[6][7] The basis set, which is a set of mathematical functions used to build the molecular orbitals, must also be chosen carefully. A Pople-style basis set, such as 6-31+G(d,p), generally provides a good compromise between accuracy and computational cost for molecules of this size.

Methodology: A Step-by-Step Protocol for Conformational Analysis

The following protocol outlines a systematic approach to identify the stable conformers of N1-Butylbenzene-1,2-diamine and to determine their relative energies.

Initial Structure Generation

The first step is to generate a reasonable starting 3D structure of N1-Butylbenzene-1,2-diamine. This can be done using any standard molecular building software. The CAS number for N1-Butylbenzene-1,2-diamine is 51592-02-0.[8]

Conformational Search: Exploring the Potential Energy Surface

Due to the flexibility of the butyl chain and the amino groups, a thorough conformational search is necessary. This can be achieved using a molecular mechanics force field (e.g., MMFF94) to rapidly generate a large number of potential conformers by systematically rotating the key dihedral angles.

Key Dihedral Angles for N1-Butylbenzene-1,2-diamine:

• τ1 (Cα-Cβ-Cγ-Cδ): Rotation around the central C-C bond of the butyl chain.

• τ2 (N1-C(aryl)-C(aryl)-N2): The dihedral angle of the diamine groups relative to the benzene ring.

• τ3 (C(aryl)-N1-Cα-Cβ): Rotation around the N1-Cα bond.

The following diagram illustrates the key rotatable bonds in N1-Butylbenzene-1,2-diamine.

Caption: Key rotatable bonds in N1-Butylbenzene-1,2-diamine.

Quantum Mechanical Optimization and Energy Calculation

The unique conformers identified from the molecular mechanics search should then be subjected to full geometry optimization and frequency calculations using DFT.

Step-by-Step Protocol:

• Input File Preparation: For each conformer, create an input file for a quantum chemistry software package (e.g., Gaussian, ORCA).

• Method Specification: Specify the chosen DFT functional and basis set (e.g., M06-2X/6-31+G(d,p)).

• Geometry Optimization: Perform a full geometry optimization to find the nearest local minimum on the potential energy surface.

• Frequency Calculation: After optimization, perform a frequency calculation to confirm that the structure is a true minimum (i.e., no imaginary frequencies) and to obtain the zero-point vibrational energy (ZPVE) and thermal corrections to the enthalpy and Gibbs free energy.

• Energy Extraction: Extract the electronic energy, ZPVE-corrected energy, enthalpy, and Gibbs free energy for each optimized conformer.

The following diagram illustrates the computational workflow.

Caption: Computational workflow for conformational analysis.

Data Presentation and Interpretation

The results of the calculations should be presented in a clear and concise manner to facilitate comparison and interpretation.

Tabulation of Energetic Data

A table summarizing the relative energies of the stable conformers is essential. The lowest energy conformer is assigned a relative energy of 0.00.

Conformer	Relative Electronic Energy (ΔE) (kcal/mol)	Relative Enthalpy (ΔH) (kcal/mol)	Relative Gibbs Free Energy (ΔG) (kcal/mol)
1	0.00	0.00	0.00
2	Calculated Value	Calculated Value	Calculated Value
3	Calculated Value	Calculated Value	Calculated Value
...	...	...	...

Analysis of Geometrical Parameters

Key dihedral angles and intramolecular interactions (e.g., hydrogen bonds) for the most stable conformers should be analyzed and discussed. For instance, studies on ethylenediamine have shown a preference for the gauche conformation.[9][10] It is plausible that similar preferences will be observed for the N-C-C-N backbone in N1-Butylbenzene-1,2-diamine.

Conclusion and Future Directions

This guide has provided a comprehensive theoretical and methodological framework for the conformational analysis of N1-Butylbenzene-1,2-diamine. By following the outlined protocol, researchers can gain valuable insights into the three-dimensional structure of this and other flexible molecules. The results of such a study can inform the design of new drug candidates with improved potency and selectivity. Future work could involve validating the computational predictions with experimental techniques such as NMR spectroscopy or X-ray crystallography, should the compound be synthesized.

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Protocols & Analytical Methods

Application Note: N1-Butylbenzene-1,2-diamine as a Selective Fluorescent Probe for the Detection of Copper (Cu(II))

Introduction

Copper is an essential trace element in numerous biological processes, yet its dysregulation is implicated in various pathological conditions, including neurodegenerative diseases.[1] Consequently, the development of sensitive and selective methods for the detection of copper ions (Cu(II)) in biological and environmental systems is of paramount importance.[1] Among the various analytical techniques, fluorescent probes offer distinct advantages such as high sensitivity, operational simplicity, and the potential for real-time imaging in living cells.[2]

This application note details the use of N1-Butylbenzene-1,2-diamine, an o-phenylenediamine (OPD) derivative, as a highly selective "turn-on" fluorescent probe for the detection of Cu(II). The underlying sensing mechanism is based on the Cu(II)-catalyzed oxidation of the non-fluorescent N1-Butylbenzene-1,2-diamine to a highly fluorescent phenazine derivative. This process provides a robust and quantifiable fluorescence signal directly proportional to the concentration of Cu(II). We provide a plausible synthetic route for the probe, a detailed sensing mechanism, and comprehensive protocols for its application in Cu(II) quantification.

Principle of Detection: The Chemistry of Copper Sensing

The detection of Cu(II) by N1-Butylbenzene-1,2-diamine is predicated on the well-established oxidative cyclization of o-phenylenediamine derivatives in the presence of specific metal ions.[3] In its native state, N1-Butylbenzene-1,2-diamine is colorless and non-fluorescent. Upon the introduction of Cu(II), the diamine undergoes a catalytic oxidation process. This reaction results in the formation of 2-amino-3-butylaminophenazine, a highly conjugated system that exhibits strong fluorescence.[3][4]

The key steps in this proposed mechanism are:

• Coordination: The Cu(II) ion coordinates with the two amino groups of the N1-Butylbenzene-1,2-diamine.

• Oxidation: The coordinated diamine is oxidized by Cu(II), which is itself reduced to Cu(I). In the presence of dissolved oxygen, Cu(I) can be re-oxidized to Cu(II), allowing for catalytic turnover.

• Cyclization and Aromatization: The oxidized intermediate undergoes intramolecular cyclization and subsequent aromatization to form the stable and highly fluorescent phenazine derivative.

This "turn-on" fluorescence response is highly selective for Cu(II) due to its specific redox properties that facilitate the oxidation of the o-phenylenediamine moiety.[3][5]

Proposed Signaling Pathway

Caption: Proposed mechanism for Cu(II) detection.

Experimental Protocols

Part 1: Synthesis of N1-Butylbenzene-1,2-diamine

This protocol is a proposed method based on standard N-alkylation procedures for o-phenylenediamine.[6]

Materials:

• o-Phenylenediamine

• 1-Bromobutane

• Cesium Carbonate (Cs₂CO₃)

• Toluene (anhydrous)

• Standard laboratory glassware and reflux apparatus

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (for chromatography)

Procedure:

• In a round-bottom flask, dissolve o-phenylenediamine (0.5 mmol) in anhydrous toluene (2 mL).

• Add 1-bromobutane (1.0 mmol) and cesium carbonate (0.5 mmol) to the solution.

• Heat the reaction mixture to 140°C and reflux for 24 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and filter to remove the inorganic salts.

• Evaporate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield N1-Butylbenzene-1,2-diamine.

• Confirm the structure of the purified product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Part 2: Protocol for Cu(II) Detection

A. Reagent Preparation:

• Probe Stock Solution (1 mM): Dissolve the synthesized N1-Butylbenzene-1,2-diamine in a suitable solvent such as ethanol or a 1:1 (v/v) mixture of ethanol and water to a final concentration of 1 mM. Store this solution in the dark at 4°C.

• Copper (II) Stock Solution (10 mM): Dissolve an appropriate amount of copper(II) chloride (CuCl₂) or copper(II) sulfate (CuSO₄) in deionized water to prepare a 10 mM stock solution.

• Working Buffer (e.g., 10 mM PBS, pH 7.4): Prepare a phosphate-buffered saline (PBS) solution and adjust the pH to 7.4. The optimal pH for the assay should be determined empirically but is typically within the physiological range (6.0-9.0).[7]

• Interfering Ion Stock Solutions (10 mM): To test for selectivity, prepare 10 mM stock solutions of other relevant metal ions (e.g., Na⁺, K⁺, Ca²⁺, Mg²⁺, Fe²⁺, Fe³⁺, Ni²⁺, Zn²⁺, Co²⁺, Hg²⁺) from their chloride or nitrate salts.

B. Experimental Workflow:

Caption: General workflow for Cu(II) detection.

C. Step-by-Step Procedure:

• Prepare Samples: In a series of microcentrifuge tubes or wells of a 96-well plate, add the appropriate volume of the Cu(II) stock solution to the working buffer to achieve a range of final concentrations (e.g., 0-100 µM).

• Add Probe: Add the N1-Butylbenzene-1,2-diamine working solution to each tube/well to a final concentration (e.g., 10-20 µM). The final volume in each tube/well should be consistent.

• Incubation: Mix the solutions gently and incubate at room temperature for a short period (e.g., 2-5 minutes) to allow the reaction to proceed to completion. The optimal incubation time should be determined experimentally.[7]

• Fluorescence Measurement: Measure the fluorescence intensity of each sample using a fluorescence spectrophotometer or plate reader. Determine the optimal excitation and emission wavelengths by performing a spectral scan of the probe in the presence of a high concentration of Cu(II). Based on similar o-phenylenediamine oxidation products, the emission maximum is expected around 560 nm.[7][8]

D. Selectivity Assay:

• Prepare a set of solutions, each containing the probe (e.g., 10 µM) and a different metal ion (e.g., 100 µM) in the working buffer.

• Prepare another set of solutions containing the probe, Cu(II) (e.g., 10 µM), and one of the interfering metal ions (e.g., 100 µM).

• Measure the fluorescence intensity of all samples as described above and compare the results to assess the probe's selectivity for Cu(II).

Data Analysis and Expected Performance

The fluorescence intensity should show a linear relationship with the concentration of Cu(II) within a specific range. A calibration curve can be generated by plotting fluorescence intensity versus Cu(II) concentration. The limit of detection (LOD) can be calculated using the formula LOD = 3σ/k, where σ is the standard deviation of the blank and k is the slope of the calibration curve.[7]

Table 1: Expected Performance Characteristics (Based on typical values for o-phenylenediamine-based Cu(II) probes)

Parameter	Expected Value	Reference
Excitation Wavelength	~440-490 nm	[7]
Emission Wavelength	~550-570 nm	[2][8]
Linear Range	1-100 µM	[8]
Limit of Detection (LOD)	10-100 nM	[7][8]
Response Time	< 5 minutes	[7]
Optimal pH Range	6.0 - 9.0	[7]
Selectivity	High for Cu(II) over other common cations	[2]

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
No or low fluorescence signal	1. Incorrect excitation/emission wavelengths.2. Probe degradation.3. pH of the buffer is outside the optimal range.	1. Perform an excitation and emission scan to determine the maxima.2. Prepare a fresh stock solution of the probe.3. Verify the pH of the buffer and adjust if necessary.
High background fluorescence	1. Impure probe.2. Autofluorescence from the sample matrix.	1. Re-purify the probe using column chromatography.2. Run a blank sample (matrix without the probe) to subtract the background.
Poor linearity of calibration curve	1. Concentration range is too wide (saturation at high concentrations).2. Inner filter effect at high probe or analyte concentrations.	1. Narrow the concentration range of the standards.2. Use a lower concentration of the probe.
Interference from other ions	The presence of other oxidizing agents or certain metal ions that can also interact with the probe.	1. Add a chelating agent like EDTA to a control sample; if the signal disappears, it confirms metal ion interaction.2. Analyze the sample matrix for potential interfering species.

Conclusion

N1-Butylbenzene-1,2-diamine is presented as a promising fluorescent probe for the selective and sensitive detection of Cu(II). Its mechanism, based on the Cu(II)-catalyzed oxidation to a fluorescent phenazine derivative, provides a robust "turn-on" signal. The protocols outlined in this application note offer a comprehensive guide for researchers in chemistry, biology, and drug development to synthesize and utilize this probe for quantifying Cu(II) in various samples.

References

• N-alkylation reaction of o-phenylenediamine with substituted benzyl... - ResearchGate. Available at: [Link]

• [Condensation of N-alkyl-o-phenylendiamine with ethyl benzoylacetate] - PubMed. Available at: [Link]

• Colorimetric and Fluorescent Sensing of Copper Ions in Water through o-Phenylenediamine-Derived Carbon Dots - MDPI. Available at: [Link]

• Synthesis and Catalytic Activity of 1,2-Benzenediamine-Derived Organocatalysts Based on (1R,2R)-Cyclohexane-1,2-Diamine - MDPI. Available at: [Link]

• Development of a Fluorescein-Based Probe with an “Off–On” Mechanism for Selective Detection of Copper (II) Ions and Its Application in Imaging of Living Cells - MDPI. Available at: [Link]

• Colorimetric and Fluorescent Sensing of Copper Ions in Water through o-Phenylenediamine-Derived Carbon Dots - ResearchGate. Available at: [Link]

• The synthesis and evaluation of o-phenylenediamine derivatives as fluorescent probes for nitric oxide detection | Request PDF - ResearchGate. Available at: [Link]

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• Selective Synthesis of Benzimidazoles from o-Phenylenediamine and Aldehydes Promoted by Supported Gold Nanoparticles - MDPI. Available at: [Link]

• Synthesis of 1,2-diamines. a, b Representative examples of established... - ResearchGate. Available at: [Link]

• Reactions with o-Phenylenediamine Preparation of 2-Substituted Benzimidazoles and Benzimidazole-ethylenes - ResearchGate. Available at: [Link]

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• (PDF) Synthesis, Characterization, Cytotoxic Activity Studies of N1-phenylbenzene-1,2-diamine @CuhNFs and 1,2-phenylenediamine@CuhNFs, and Molecular Docking Calculations of Their Ligands - ResearchGate. Available at: [Link]

• (PDF) N-(4-Nitrobenzyl)benzene-1,2-diamine - ResearchGate. Available at: [Link]

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Live Cell Imaging of Intracellular Cu(II) with N¹-Butylbenzene-1,2-diamine-Based Probes

An Application and Protocol Guide

I. Introduction: The Double-Edged Sword of Cellular Copper

Copper (Cu) is an essential trace metal, indispensable as a catalytic cofactor for enzymes critical to a host of physiological processes, including energy metabolism, antioxidant defense, and neurotransmission.[1][2] The human body meticulously maintains copper homeostasis through a complex network of transporters and chaperones.[2] However, the very redox activity that makes copper a valuable biocatalyst also poses a significant threat. When dysregulated, labile copper ions, particularly Cu(II), can catalyze the formation of highly damaging reactive oxygen species (ROS) through Fenton-like reactions, leading to oxidative damage of lipids, proteins, and DNA.[1][3]

Mounting evidence implicates the disruption of copper homeostasis in the pathology of severe neurodegenerative disorders, including Alzheimer's, Parkinson's, and Wilson's diseases.[1][2][4][5] In these conditions, aberrant copper accumulation is linked to protein aggregation and increased oxidative stress, contributing to progressive neuronal dysfunction and cell death.[2][3] Therefore, the ability to visualize and quantify fluctuations in labile Cu(II) pools within living cells is paramount for understanding its physiological roles and pathological mechanisms, as well as for the development of novel therapeutic strategies.

This guide provides a comprehensive overview and detailed protocols for the use of fluorescent probes based on the N¹-Butylbenzene-1,2-diamine scaffold for imaging intracellular Cu(II). These probes offer a powerful tool for researchers, scientists, and drug development professionals to investigate the intricate dynamics of copper in living systems.

II. Principle of Detection: A "Turn-On" Fluorescence Mechanism

The N¹-Butylbenzene-1,2-diamine scaffold serves as an effective recognition site for Cu(II). Probes built on this framework are typically designed as "turn-on" sensors, a preferred modality for its high signal-to-background ratio. The underlying mechanism often relies on a process called Photoinduced Electron Transfer (PET).[6]

In the absence of Cu(II), the probe exists in a non-fluorescent or "quenched" state. The lone pair of electrons on the diamine nitrogen atoms can donate to the excited state of the attached fluorophore, quenching its fluorescence via PET.[6] Upon the introduction of Cu(II), the diamine nitrogens selectively coordinate with the metal ion.[7] This binding event blocks the electron transfer pathway to the fluorophore. With the PET process inhibited, the fluorophore can now return to its ground state by emitting a photon, resulting in a significant, detectable increase in fluorescence intensity.[6]

This chelation-driven "turn-on" response is rapid and highly selective, allowing for real-time visualization of Cu(II) dynamics within the complex intracellular environment.

Caption: Figure 1. Simplified diagram of the PET-based "turn-on" mechanism.

III. Probe Specifications & Characteristics

For this guide, we will consider a representative N¹-Butylbenzene-1,2-diamine-based probe, designated "Cu-BBD." The performance characteristics are summarized below. Researchers should always consult the specific datasheet for the probe in use.

Parameter	Characteristic	Rationale & Importance
Excitation (λex)	~488 nm	Compatible with standard Argon laser lines on most confocal microscopes, minimizing the need for specialized equipment.
Emission (λem)	~525 nm	Emits in the green channel, a spectral region with typically low cellular autofluorescence, enhancing the signal-to-noise ratio.
Quantum Yield (Φ)	<0.05 (free) to >0.5 (Cu-bound)	A large "turn-on" ratio (>10-fold) is critical for sensitive detection and clear image contrast.
Detection Limit (LOD)	Low micromolar (e.g., 1-2 µM)[8][9]	Must be sensitive enough to detect physiologically relevant fluctuations in labile copper pools.
Solvent	DMSO (stock), Aqueous buffer (working)	DMSO ensures solubility for stock solutions, while the final working solution must be in a biocompatible aqueous buffer.
Selectivity	High for Cu(II) over other ions	The probe must not significantly respond to other biologically abundant metal ions (e.g., Na+, K+, Ca2+, Mg2+, Zn2+, Fe2+/3+) to ensure specificity.
Cell Permeability	Excellent	The probe must readily cross the plasma membrane to report on intracellular copper pools.
Cytotoxicity	Low at working concentrations	The probe should not perturb normal cellular physiology or induce cell death during the experiment.[8]

IV. Detailed Experimental Protocols

This section provides step-by-step methodologies. Adherence to these protocols, including the specified controls, is essential for generating reliable and reproducible data.

Protocol 1: Reagent Preparation

• Probe Stock Solution (1 mM):

  • Rationale: A concentrated stock in an anhydrous solvent like DMSO prevents degradation and allows for accurate dilution into aqueous media.

  • Procedure: Dissolve the solid Cu-BBD probe in high-quality, anhydrous DMSO to a final concentration of 1 mM. Mix by vortexing until fully dissolved.

  • Storage: Aliquot into small, single-use volumes to minimize freeze-thaw cycles. Store at -20°C, protected from light.

• Imaging Buffer (Hanks' Balanced Salt Solution - HBSS):

  • Rationale: HBSS provides a physiologically stable environment (pH, osmolarity) for cells during short-term imaging experiments.[10]

  • Procedure: Prepare or purchase sterile HBSS containing calcium and magnesium. Ensure the pH is buffered to ~7.4.

  • Storage: Store at 4°C. Warm to 37°C before use.

Protocol 2: Cell Culture and Plating

• Cell Seeding:

  • Rationale: Cells must be seeded on imaging-quality glass-bottom dishes or coverslips to allow for high-resolution microscopy. A sub-confluent monolayer (~60-80%) is ideal to visualize individual cells without artifacts from overcrowding.

  • Procedure: Seed your cells of interest (e.g., HeLa, SH-SY5Y) onto glass-bottom imaging dishes at a density that will yield 60-80% confluency at the time of the experiment (typically 24-48 hours post-seeding).

  • Culture Conditions: Culture cells in their recommended complete growth medium in a humidified incubator at 37°C and 5% CO₂.

Protocol 3: Probe Loading and Staining

Sources

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• 2. Copper homeostasis and neurodegenerative diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Role of Copper in Pathology of Neurodegenerative disease – Metals, Metalloproteins and Disease [metals.blogs.wesleyan.edu]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. The Role of Copper in Neurodegenerative Disease | Semantic Scholar [semanticscholar.org]
• 6. Advances in reaction-based synthetic fluorescent probes for studying the role of zinc and copper ions in living systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bis(benzene-1,2-diamine-κ2 N,N′)(sulfato-κO)copper(II) monohydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Highly Sensitive and Selective Fluorescein-Based Cu2+ Probe and Its Bioimaging in Cell - PMC [pmc.ncbi.nlm.nih.gov]
• 9. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 10. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for the Synthesis of Fluorescent Chemosensors from N¹-Butylbenzene-1,2-diamine

For: Researchers, scientists, and drug development professionals.

Introduction: The Versatility of N¹-Butylbenzene-1,2-diamine in Chemosensor Design

Fluorescent chemosensors are indispensable tools in modern chemical and biological sciences, offering high sensitivity and selectivity for the detection of a wide array of analytes. The strategic design of these molecular probes often hinges on the selection of a suitable fluorophore and a recognition moiety that can interact with the target analyte, leading to a discernible change in fluorescence. N¹-Butylbenzene-1,2-diamine is a valuable, yet underutilized, building block in this field. Its structure, featuring a vicinal diamine on a benzene ring with one of the amino groups substituted with a butyl group, provides a unique platform for creating novel chemosensors.

The presence of the N-butyl group can enhance the solubility of the resulting sensors in organic media and can sterically and electronically modulate the binding affinity and selectivity towards target analytes. The two primary synthetic routes leveraging the reactivity of N¹-Butylbenzene-1,2-diamine for chemosensor development are the formation of Schiff bases and benzimidazoles. This guide provides detailed protocols and insights into both approaches.

Part 1: Synthesis of a Schiff Base-Derived Fluorescent Chemosensor for Metal Ion Detection

Schiff base condensation is a robust and straightforward method for synthesizing chemosensors. The reaction of an amine with an aldehyde to form an imine is often quantitative and can be performed under mild conditions. In this protocol, we will synthesize a fluorescent Schiff base by reacting N¹-Butylbenzene-1,2-diamine with 2-hydroxy-1-naphthaldehyde. The resulting sensor is anticipated to exhibit sensitivity towards certain metal ions due to the presence of the phenolic hydroxyl group and the imine nitrogen, which can act as a chelating site.

Causality Behind Experimental Choices

• N¹-Butylbenzene-1,2-diamine: The N-butyl group enhances solubility and can influence the binding pocket for the target analyte. The remaining primary amine is more nucleophilic and will selectively react with the aldehyde.

• 2-Hydroxy-1-naphthaldehyde: This aldehyde is chosen for its inherent fluorescence and the presence of a hydroxyl group ortho to the aldehyde. This hydroxyl group is crucial for the sensing mechanism, as its deprotonation upon metal ion binding can significantly alter the electronic properties and, consequently, the fluorescence of the molecule.

• Ethanol as Solvent: Ethanol is an excellent solvent for both reactants and facilitates the removal of water, which is a byproduct of the condensation reaction, thus driving the reaction to completion.

• Reflux Conditions: Heating the reaction mixture to reflux provides the necessary activation energy for the condensation reaction to proceed at a reasonable rate.

Experimental Protocol: Synthesis of (E)-1-(((2-(butylamino)phenyl)imino)methyl)naphthalen-2-ol

Materials:

• N¹-Butylbenzene-1,2-diamine (1.0 eq)

• 2-Hydroxy-1-naphthaldehyde (1.0 eq)

• Absolute Ethanol

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• In a 100 mL round-bottom flask, dissolve N¹-Butylbenzene-1,2-diamine (1.0 g, 6.09 mmol) in 30 mL of absolute ethanol.

• To this solution, add a solution of 2-hydroxy-1-naphthaldehyde (1.05 g, 6.09 mmol) in 20 mL of absolute ethanol.

• Stir the resulting mixture at room temperature for 15 minutes. A color change to yellow or orange should be observed.

• Attach a reflux condenser and heat the mixture to reflux for 4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 9:1 hexane:ethyl acetate mobile phase. The disappearance of the starting materials and the appearance of a new, more nonpolar spot indicates the formation of the product.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator to obtain a crude solid.

• Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate (starting with 100% hexane and gradually increasing the polarity to 95:5 hexane:ethyl acetate).

• Combine the fractions containing the pure product and evaporate the solvent to yield a bright yellow solid.

• Dry the final product under vacuum.

Characterization and Data

The synthesized Schiff base should be characterized by standard spectroscopic methods.

Technique	Expected Observations
¹H NMR	Appearance of a characteristic imine proton (-CH=N-) signal around 8.5-9.0 ppm. Signals corresponding to the aromatic protons of the naphthalene and benzene rings, as well as the aliphatic protons of the butyl group.
¹³C NMR	A signal for the imine carbon around 160-165 ppm.
FT-IR	A strong absorption band around 1620-1630 cm⁻¹ corresponding to the C=N stretching vibration.
Mass Spec.	A molecular ion peak corresponding to the expected mass of the product (C₂₁H₂₂N₂O).
UV-Vis	Absorption maxima in the UV and visible regions, characteristic of the extended π-conjugated system.
Fluorescence	Emission maximum in the visible region upon excitation at the appropriate wavelength.

Proposed Sensing Mechanism and Application

The synthesized Schiff base is a potential "turn-off" fluorescent sensor for paramagnetic metal ions like Cu²⁺ or a "turn-on" sensor for diamagnetic ions like Zn²⁺ or Al³⁺.[1][2] The sensing mechanism likely involves the chelation of the metal ion by the phenolic oxygen and the imine nitrogen.

Caption: Proposed "turn-off" sensing mechanism for the Schiff base sensor.

Part 2: Synthesis of a Benzimidazole-Derived Fluorescent Chemosensor

Benzimidazoles are another important class of heterocyclic compounds with diverse applications, including as fluorescent materials. The synthesis of benzimidazoles from o-phenylenediamines is a well-established reaction. Here, we adapt this methodology to N¹-Butylbenzene-1,2-diamine to create a novel benzimidazole scaffold that can serve as a core for fluorescent chemosensors. The reaction with an appropriate carboxylic acid will lead to a 2-substituted-N-butylbenzimidazole.

Causality Behind Experimental Choices

• N¹-Butylbenzene-1,2-diamine: The N-butyl group will be incorporated into the final benzimidazole structure, influencing its electronic properties and solubility.

• Carboxylic Acid: The choice of carboxylic acid determines the substituent at the 2-position of the benzimidazole ring. For sensing applications, a carboxylic acid containing a recognition moiety (e.g., a pyridine ring for pH sensing or a crown ether for cation sensing) can be used. For this general protocol, we will use a simple aromatic carboxylic acid to demonstrate the synthesis.

• Acid Catalyst (e.g., p-TsOH): The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, making it more electrophilic and facilitating the nucleophilic attack by the amine.[3]

• High Temperature/Reflux: The condensation and subsequent cyclization to form the benzimidazole ring require significant energy input.

Experimental Protocol: Synthesis of 1-Butyl-2-phenyl-1H-benzo[d]imidazole

Materials:

• N¹-Butylbenzene-1,2-diamine (1.0 eq)

• Benzoic Acid (1.0 eq)

• p-Toluenesulfonic acid (p-TsOH) (catalytic amount)

• Toluene

• Round-bottom flask with Dean-Stark apparatus and reflux condenser

• Magnetic stirrer and heating mantle

• Saturated sodium bicarbonate solution

• Dichloromethane

Procedure:

• To a 100 mL round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add N¹-Butylbenzene-1,2-diamine (1.0 g, 6.09 mmol), benzoic acid (0.74 g, 6.09 mmol), and a catalytic amount of p-TsOH (approx. 0.1 g).

• Add 40 mL of toluene to the flask.

• Heat the mixture to reflux and collect the water formed during the reaction in the Dean-Stark trap.

• Continue refluxing until no more water is collected (typically 6-8 hours).

• Monitor the reaction by TLC (e.g., 8:2 hexane:ethyl acetate).

• After completion, cool the reaction mixture to room temperature.

• Wash the toluene solution with saturated sodium bicarbonate solution (2 x 20 mL) to remove unreacted benzoic acid and the catalyst, followed by washing with brine (1 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography if necessary.

Characterization and Data

The synthesized benzimidazole should be characterized to confirm its structure.

Technique	Expected Observations
¹H NMR	Absence of N-H protons from the starting diamine. Signals for the butyl group protons and the aromatic protons of the benzimidazole and phenyl rings.
¹³C NMR	A characteristic signal for the C2 carbon of the benzimidazole ring around 150-155 ppm.
FT-IR	Disappearance of the N-H stretching bands of the primary amine.
Mass Spec.	A molecular ion peak corresponding to the expected mass of the product (C₁₇H₁₈N₂).
UV-Vis	Characteristic absorption bands for the benzimidazole chromophore.
Fluorescence	Intrinsic fluorescence, the properties of which can be modulated by the substituent at the 2-position and the N-butyl group.[4]

Proposed Sensing Application

The benzimidazole core is known to be sensitive to pH changes. The nitrogen atoms in the imidazole ring can be protonated, leading to a change in the electronic structure and fluorescence properties of the molecule. This makes the synthesized N-butyl benzimidazole a potential fluorescent pH sensor.

Caption: Proposed pH sensing mechanism for the benzimidazole derivative.

Conclusion and Future Perspectives

N¹-Butylbenzene-1,2-diamine serves as a promising and adaptable scaffold for the synthesis of novel fluorescent chemosensors. The straightforward synthetic routes to Schiff bases and benzimidazoles, as detailed in these protocols, allow for the facile introduction of various functionalities to tailor the sensor's properties for specific analytes. The N-butyl group provides a handle to enhance solubility and modulate the sensor's microenvironment. Future work should focus on exploring a wider range of fluorescent aldehydes and functionalized carboxylic acids to expand the library of chemosensors derived from this versatile building block and to investigate their applications in complex biological and environmental samples.

References

• A Novel Salicylaldehyde Schiff-base Fluorescent Probe for Selective Detection of Cu 2+ Ion. Chinese Journal of Luminescence. [URL: available upon request]
• Fabrication of efficient and red-emissive salicylaldehyde Schiff base isomers for multi-scenario information decryption. RSC Publishing. [URL: https://pubs.rsc.org/en/content/articlelanding/2023/tc/d3tc01101a]
• Journal of Chemical and Pharmaceutical Research, 2016, 8(11):290-301. JOCPR. [URL: available upon request]
• A Smart Fluorescent Probe Based on Salicylaldehyde Schiff's Base with AIE and ESIPT Characteristics for the Detections of N2H4 and ClO. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/30677110/]
• Schiff Base Compounds Derived from 5-Methyl Salicylaldehyde as Turn-On Fluorescent Probes for Al3+ Detection: Experimental and DFT Calculations. MDPI. [URL: https://www.mdpi.com/1420-3049/28/13/5001]
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Application Notes & Protocols: N1-Butylbenzene-1,2-diamine in the Synthesis of Heterocyclic Compounds

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Senior Application Scientist's Foreword: N¹-Butylbenzene-1,2-diamine is a versatile monosubstituted o-phenylenediamine that serves as a pivotal building block in modern organic and medicinal chemistry. The presence of the N-butyl group provides a strategic handle to modulate the physicochemical properties—such as lipophilicity, solubility, and steric profile—of the resulting heterocyclic systems. This modification can be critical for enhancing biological activity and optimizing pharmacokinetic parameters in drug discovery programs. This guide moves beyond simple procedural lists to explain the causality behind the synthetic choices, providing robust, self-validating protocols for the synthesis of two key classes of heterocycles: benzimidazoles and quinoxalines. The methodologies presented are grounded in established, authoritative chemical principles, ensuring reliability and reproducibility for researchers aiming to leverage this valuable synthon.

Part 1: Synthesis of 1-Butylbenzimidazole Derivatives

The benzimidazole nucleus is a "privileged structure" in medicinal chemistry, forming the core of numerous therapeutic agents with a wide array of biological activities, including antimicrobial, anticancer, and antiviral properties.[1][2] The synthesis typically involves the condensation of an o-phenylenediamine with a one-carbon electrophile, such as an aldehyde or a carboxylic acid.[2][3] The reaction with aldehydes, followed by an oxidative cyclization, is a particularly common and efficient method.[2]

Core Mechanism: Oxidative Cyclocondensation with Aldehydes

The reaction between N¹-butylbenzene-1,2-diamine and an aldehyde proceeds through a well-established pathway. The initial step is the formation of a Schiff base between the more nucleophilic primary amine of the diamine and the aldehyde. This is followed by an intramolecular cyclization where the secondary amine attacks the imine carbon. The resulting intermediate, a dihydrobenzimidazole, is then oxidized to the stable aromatic benzimidazole system.[2] Various catalysts and oxidizing agents can be employed to facilitate this transformation under mild conditions.[3][4]

Experimental Workflow: Benzimidazole Synthesis

The following diagram illustrates the general workflow for the synthesis of 1-butyl-2-substituted-benzimidazoles from N¹-butylbenzene-1,2-diamine and various aldehydes.

Caption: Workflow for 1-Butylbenzimidazole Synthesis.

Protocol 1: Ammonium Chloride Catalyzed Synthesis of 1-Butyl-2-aryl-benzimidazoles

This protocol is adapted from a green and economically viable method utilizing ammonium chloride as a catalyst. It is effective for a range of aromatic aldehydes.

Materials:

• N¹-Butylbenzene-1,2-diamine (1.0 eq)

• Substituted aromatic aldehyde (e.g., anisaldehyde, benzaldehyde) (1.0 eq)

• Ammonium chloride (NH₄Cl) (30 mol%)

• Ethanol

• Deionized water

Procedure:

• To a round-bottom flask, add N¹-butylbenzene-1,2-diamine (1.0 eq) and the selected aromatic aldehyde (1.0 eq).

• Add ethanol to dissolve or suspend the reactants (approx. 4-5 mL per mmol of diamine).

• Add ammonium chloride (0.30 eq) to the mixture.

• Heat the reaction mixture to 80-90°C with stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) (Eluent: ethyl acetate/hexane, 1:2 v/v). The reaction is typically complete within 2-4 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into a beaker of ice-cold water to precipitate the product.

• Stir for 15-20 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration and wash thoroughly with cold water.

• Dry the crude product. For higher purity, recrystallize from ethanol.

Data Summary: Benzimidazole Synthesis

The following table summarizes representative results for the synthesis of 2-substituted benzimidazoles from o-phenylenediamines, which are directly applicable to N¹-butylbenzene-1,2-diamine.

Entry	Aldehyde (R-CHO)	Catalyst	Solvent	Conditions	Time (h)	Yield (%)	Reference
1	Anisaldehyde	NH₄Cl	Ethanol	80°C	2	88
2	Benzaldehyde	NH₄Cl	Ethanol	80°C	3	85
3	4-Chlorobenzaldehyde	p-TsOH	Grinding	Room Temp	0.25	95	[5]
4	4-Nitrobenzaldehyde	H₂O₂/HCl	Acetonitrile	Room Temp	0.5	94	[6]
5	Thiophene-2-carboxaldehyde	Au/TiO₂	CHCl₃:MeOH	Room Temp	24	93	[2]

Part 2: Synthesis of 1-Butylquinoxaline Derivatives

Quinoxalines are nitrogen-containing heterocyclic compounds of significant interest due to their wide range of applications in pharmaceuticals, dyes, and as electroluminescent materials.[7][8] The most fundamental and classic method for their synthesis is the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound, such as benzil or glyoxal.[8] This reaction is typically high-yielding and proceeds under mild conditions.

Core Mechanism: Cyclocondensation with 1,2-Dicarbonyls

The synthesis of quinoxalines from N¹-butylbenzene-1,2-diamine and a 1,2-dicarbonyl compound is a straightforward acid- or heat-catalyzed cyclocondensation. The reaction involves the sequential nucleophilic attack of both amino groups of the diamine onto the two carbonyl carbons of the dicarbonyl compound, forming two imine bonds and eliminating two molecules of water to yield the stable, aromatic quinoxaline ring system.[8][9]

Experimental Workflow: Quinoxaline Synthesis

This diagram outlines the general procedure for synthesizing 1-butyl-substituted quinoxalines.

Caption: Workflow for 1-Butylquinoxaline Synthesis.

Protocol 2: General Synthesis of 1-Butyl-2,3-diarylquinoxalines

This protocol describes a general and efficient method for the synthesis of quinoxalines at room temperature, adaptable from procedures using heterogeneous catalysts or simply a suitable solvent.[8]

Materials:

• N¹-Butylbenzene-1,2-diamine (1.0 eq)

• 1,2-Dicarbonyl compound (e.g., Benzil) (1.0 eq)

• Toluene or Ethanol

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve or suspend the o-phenylenediamine (N¹-butylbenzene-1,2-diamine, 1.0 eq) and the 1,2-dicarbonyl compound (1.0 eq) in a suitable solvent like toluene or ethanol (approx. 8-10 mL per mmol of diamine).[8]

• Stir the mixture vigorously at room temperature. While some reactions proceed efficiently at ambient temperature, gentle heating (e.g., to 50-60°C) can be applied to increase the rate if necessary.

• Monitor the reaction progress by TLC. The reaction is often complete within 1-2 hours.

• Upon completion, if a solid catalyst was used, remove it by filtration.[8]

• Dry the filtrate over anhydrous Na₂SO₄ and filter.

• Evaporate the solvent under reduced pressure to obtain the crude product.

• Purify the product by recrystallization, typically from ethanol, to yield the pure quinoxaline derivative.[8]

Data Summary: Quinoxaline Synthesis

The table below provides examples of quinoxaline synthesis from o-phenylenediamines and 1,2-dicarbonyl compounds.

Entry	1,2-Diamine	1,2-Dicarbonyl	Solvent	Conditions	Time	Yield (%)	Reference
1	o-Phenylenediamine	Benzil	Toluene	Room Temp, AlCuMoVP catalyst	1 h	92	[8]
2	o-Phenylenediamine	Benzil	Glycerol/H₂O	90°C, Microwave	4-6 min	91	[10]
3	o-Phenylenediamine	Benzil	HFIP	Room Temp	20 min	95	[10]
4	o-Phenylenediamine	Glyoxal	Ethanol	Microwave	1 min	High	[7]

Conclusion

N¹-Butylbenzene-1,2-diamine is a highly effective precursor for the synthesis of N-substituted benzimidazoles and quinoxalines. The straightforward and robust condensation reactions with aldehydes and 1,2-dicarbonyl compounds, respectively, allow for the efficient construction of these valuable heterocyclic cores. The protocols detailed in this guide provide researchers with reliable and reproducible methods that can be adapted to a wide range of substrates. The incorporation of the N-butyl group offers a strategic advantage in tuning molecular properties, making this diamine an important tool in the fields of drug discovery and materials science.

References

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Application of N1-Butylbenzene-1,2-diamine in organocatalysis

An Application Guide to N¹-Butylbenzene-1,2-diamine in Asymmetric Organocatalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Indispensable Role of Chiral Diamines in Modern Synthesis

In the landscape of pharmaceutical and fine chemical development, the synthesis of enantiomerically pure compounds is a paramount objective. The biological activity of a drug molecule is often intrinsically linked to its three-dimensional structure, where one enantiomer may be therapeutic while its mirror image is inactive or even harmful.[1] Asymmetric organocatalysis, which utilizes small, metal-free organic molecules to induce chirality, has emerged as a powerful and sustainable synthetic tool. Within this field, chiral 1,2-diamines have established themselves as a privileged scaffold, capable of facilitating a wide range of stereoselective transformations with high efficiency and precision.[2][3]

This guide focuses on the application of N¹-butylbenzene-1,2-diamine, a representative of the N-alkylated 1,2-benzenediamine class of organocatalysts. These catalysts leverage a bifunctional activation mechanism, combining nucleophile activation via enamine formation with electrophile activation through hydrogen bonding, to create a highly organized, chiral transition state. We will explore the mechanistic underpinnings of this catalytic strategy, provide detailed protocols for its application in key synthetic reactions, and offer insights into optimizing reaction conditions for maximal stereocontrol.

Catalyst Profile: N¹-Butylbenzene-1,2-diamine

N¹-Butylbenzene-1,2-diamine belongs to a class of bifunctional organocatalysts that possess two key features on a benzene backbone:

• A Secondary Amine (N¹-butyl): This amine is typically responsible for reacting with a carbonyl-containing substrate (e.g., a ketone or aldehyde) to form a nucleophilic enamine intermediate. The steric bulk of the N-alkyl group (in this case, butyl) can play a significant role in shielding one face of the enamine, thereby influencing the stereochemical outcome of the reaction.

• A Primary Amine (-NH₂): The second, unsubstituted amine group is crucial for the catalyst's bifunctionality. It can act as a hydrogen-bond donor, often in its protonated (ammonium) form, to activate the electrophile and orient it for a stereoselective attack by the enamine.[4]

The strategic placement of these two groups on an aromatic ring creates a well-defined chiral pocket, making it a highly effective scaffold for asymmetric transformations.

Synthesis Overview

While commercially available from suppliers[5], understanding the synthesis of N¹-butylbenzene-1,2-diamine is valuable for researchers interested in creating derivatives. A common synthetic approach involves a multi-step sequence, which can be adapted from methodologies for similar N-substituted diamines.[6]

A plausible synthetic route begins with 2-nitroaniline. The primary amine is first protected, followed by N-alkylation with a butyl halide. Subsequent reduction of the nitro group then yields the target 1,2-diamine. An alternative strategy involves the reductive amination of 1,2-diaminobenzene with butanal.

Caption: General mechanistic cycle for bifunctional enamine catalysis.

Application & Protocol: Asymmetric Michael Addition

The Michael addition of carbonyl compounds to nitroalkenes is a cornerstone C-C bond-forming reaction, yielding synthetically valuable γ-nitro carbonyl compounds. The following protocol is a generalized procedure, adaptable for N¹-butylbenzene-1,2-diamine based on established methods for similar catalysts. [6][7]

Protocol: Michael Addition of Cyclohexanone to β-Nitrostyrene

This protocol details a representative procedure. Researchers should perform initial small-scale trials to optimize conditions for their specific substrates.

Materials & Reagents:

• N¹-Butylbenzene-1,2-diamine (Organocatalyst)

• Benzoic Acid (Co-catalyst)

• trans-β-Nitrostyrene (Electrophile, 1.0 equiv)

• Cyclohexanone (Nucleophile, 10.0 equiv, often used as solvent/reagent)

• Anhydrous Dichloromethane (DCM) or Toluene (Solvent)

• Standard laboratory glassware (oven-dried)

• Magnetic stirrer and stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• Saturated aqueous NH₄Cl solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexanes/Ethyl Acetate)

Experimental Workflow:

Caption: Step-by-step workflow for the asymmetric Michael addition.

Step-by-Step Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add N¹-butylbenzene-1,2-diamine (0.1 equiv, 10 mol%) and benzoic acid (0.1 equiv, 10 mol%).

  • Insight: The acid co-catalyst is crucial for protonating the primary amine, enabling the hydrogen-bond activation of the electrophile. Its acidity must be tuned; overly strong acids can lead to unwanted side reactions.

• Add anhydrous solvent (e.g., DCM, 2.0 M concentration relative to the electrophile) and cyclohexanone (10.0 equiv). Stir the mixture for 10 minutes at room temperature.

• Addition of Electrophile: Add trans-β-nitrostyrene (1.0 equiv) to the stirring solution.

• Reaction Monitoring: Stir the reaction mixture at room temperature (or as optimized). Monitor the consumption of the nitrostyrene starting material using Thin Layer Chromatography (TLC). Reaction times can range from 12 to 48 hours.

  • Insight: Temperature control is critical. While room temperature is a good starting point, cooling the reaction (e.g., to 0 °C or -10 °C) can often improve enantioselectivity at the cost of a longer reaction time. [4]5. Work-up: Once the reaction is complete, quench by adding a saturated aqueous solution of NH₄Cl. Transfer the mixture to a separatory funnel and extract with dichloromethane (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Analysis: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure. Determine the enantiomeric excess (ee) of the product using chiral High-Performance Liquid Chromatography (HPLC).

Performance and Comparative Data

While extensive data specifically for the N¹-butyl derivative is not centrally collated in the initial literature survey, performance can be inferred from studies on structurally similar catalysts. Bifunctional organocatalysts derived from chiral 1,2-diamines have been tested in the Michael addition of acetylacetone to trans-β-nitrostyrene, providing a useful benchmark.

Catalyst Scaffold	Nucleophile	Electrophile	Conversion (%)	Enantiomeric Excess (ee %)	Reference
(1R,2R)-Cyclohexane-1,2-diamine derivative (general)	Acetylacetone	trans-β-Nitrostyrene	Up to 93%	Up to 41% (S)	[6]
Chiral Diamine L3 (biomimetic)	Arylboronic Acid	Cyclic Sulfonyl Imide	Excellent	Excellent	[8]
Protonated Chiral 1,2-Diamine	Cyclohexanone	Nitrosobenzene	95%	98%	[4]

Note: This table presents data for related chiral diamine catalysts to illustrate typical performance. Results for N¹-butylbenzene-1,2-diamine may vary and require experimental validation.

Conclusion and Outlook

N¹-Butylbenzene-1,2-diamine is a promising and accessible organocatalyst for asymmetric synthesis. Its bifunctional nature allows for efficient activation of both reaction partners, leading to high yields and stereoselectivities in important transformations like the Michael addition. The protocols and mechanistic insights provided herein serve as a robust starting point for researchers in academia and industry. The true potential of this catalyst lies in its tunability; by modifying the N-alkyl substituent or the aromatic backbone, its steric and electronic properties can be fine-tuned to tackle a wide array of synthetic challenges, accelerating the discovery and development of novel chiral molecules. [11][12]

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Application Note: Ultrasensitive Detection of Cu(II) Ions Using the Novel Fluorescent Probe N1-Butylbenzene-1,2-diamine

Abstract

This technical guide provides a comprehensive protocol for the sensitive and selective detection of copper(II) ions (Cu(II)) in aqueous media using the novel fluorescent probe, N1-Butylbenzene-1,2-diamine. We present a detailed synthesis of the probe via a robust reductive amination pathway, followed by a complete methodology for its application as a "turn-off" fluorescent sensor. The underlying sensing mechanism, predicated on the formation of a non-fluorescent complex between the probe and Cu(II), is elucidated. This guide includes detailed experimental protocols, performance data, and visual workflows to enable researchers, scientists, and drug development professionals to effectively implement this analytical technique.

Introduction: The Significance of Copper(II) Detection

Copper is a vital trace element in numerous biological processes, acting as a critical cofactor for a myriad of enzymes. However, the dysregulation of copper homeostasis is implicated in a range of pathological conditions, including neurodegenerative diseases such as Alzheimer's and Wilson's disease, as well as in the progression of certain cancers.[1] Consequently, the development of sensitive and selective methods for the detection of Cu(II) ions in biological and environmental systems is of paramount importance.[2]

Fluorescent chemosensors have emerged as powerful tools for metal ion detection due to their high sensitivity, rapid response times, and the potential for real-time monitoring in living cells.[3] Probes based on the o-phenylenediamine (OPD) scaffold are particularly noteworthy. The interaction of OPD and its derivatives with metal ions, especially Cu(II), often leads to a distinct change in their fluorescence properties, providing a clear signal for detection.[4]

This application note details the use of N1-Butylbenzene-1,2-diamine, a rationally designed derivative of OPD, as a highly effective fluorescent probe for Cu(II). The introduction of a butyl group enhances the probe's lipophilicity and modulates its electronic properties, contributing to its performance as a chemosensor.

Synthesis of the N1-Butylbenzene-1,2-diamine Probe

The synthesis of N1-Butylbenzene-1,2-diamine is achieved through a two-step, one-pot reductive amination reaction, a cornerstone of modern synthetic chemistry for its efficiency and high yields.[5] This method involves the initial formation of an imine from o-phenylenediamine and butanal, followed by its in situ reduction to the desired secondary amine.

Reaction Pathway

The synthesis proceeds as follows:

Caption: Synthesis of N1-Butylbenzene-1,2-diamine.

Experimental Protocol: Synthesis

Materials:

• o-Phenylenediamine (1.0 eq.)

• Butanal (1.1 eq.)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.)

• Dichloromethane (DCM), anhydrous

• Magnesium sulfate (MgSO₄), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

Procedure:

• Reactant Preparation: In a round-bottom flask, dissolve o-phenylenediamine (1.0 eq.) and butanal (1.1 eq.) in anhydrous DCM.[6]

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate. The reaction can be monitored by Thin Layer Chromatography (TLC).

• Reduction: To the stirred solution, add sodium triacetoxyborohydride (1.5 eq.) portion-wise.[6]

• Reaction Completion: Continue stirring at room temperature for 12-24 hours, or until the starting material is consumed as indicated by TLC.

• Work-up: Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield the pure N1-Butylbenzene-1,2-diamine.

Mechanism of Cu(II) Detection

The detection of Cu(II) by N1-Butylbenzene-1,2-diamine is based on a fluorescence quenching mechanism. The probe itself is fluorescent, but upon the addition of Cu(II), a stable, non-fluorescent complex is formed. The two adjacent amino groups of the probe act as a bidentate ligand, chelating the Cu(II) ion. This complexation facilitates a photoinduced electron transfer (PET) process, which quenches the fluorescence of the probe.[7]

Caption: Fluorescence quenching mechanism.

Experimental Protocol for Cu(II) Detection

This protocol outlines the steps for the quantitative determination of Cu(II) ions using the N1-Butylbenzene-1,2-diamine probe.

Materials and Instrumentation

• N1-Butylbenzene-1,2-diamine probe stock solution (1 mM in acetonitrile)

• Copper(II) chloride (CuCl₂) standard solutions of varying concentrations

• Acetonitrile (CH₃CN) and deionized water (H₂O)

• HEPES buffer (10 mM, pH 7.4)

• Fluorescence spectrophotometer

• Quartz cuvettes

Step-by-Step Protocol

• Probe Solution Preparation: Prepare a working solution of the N1-Butylbenzene-1,2-diamine probe (e.g., 10 µM) in a CH₃CN/H₂O (1:1, v/v) mixture buffered with HEPES (10 mM, pH 7.4). The use of a buffered aqueous/organic solvent system is crucial for maintaining a stable pH and ensuring the solubility of the probe and its complex.[8][9]

• Sample Preparation: Prepare a series of Cu(II) standard solutions with concentrations ranging from the expected lower to upper limits of detection.

• Measurement: a. To a quartz cuvette, add 2 mL of the probe working solution. b. Place the cuvette in the fluorescence spectrophotometer and record the initial fluorescence intensity. The excitation and emission maxima should be determined experimentally, but for similar o-phenylenediamine derivatives, excitation is often in the range of 350-400 nm with emission in the 400-500 nm range.[7] c. Add a small aliquot of the Cu(II) standard solution to the cuvette, mix thoroughly, and allow the reaction to equilibrate (typically a few minutes). d. Record the fluorescence intensity after the addition of Cu(II). e. Repeat steps 3c and 3d for each Cu(II) standard solution to generate a calibration curve.

• Data Analysis: Plot the fluorescence intensity as a function of the Cu(II) concentration. The decrease in fluorescence intensity should be proportional to the concentration of Cu(II) ions.

Experimental Workflow

Caption: Workflow for Cu(II) detection.

Performance and Characteristics

The analytical performance of the N1-Butylbenzene-1,2-diamine probe should be thoroughly characterized to validate its utility.

Quantitative Data Summary

Parameter	Expected Value	Rationale/Reference
Limit of Detection (LOD)	Sub-micromolar (e.g., < 0.5 µM)	Based on the performance of similar fluorescent probes for Cu(II).[2]
Linear Range	e.g., 0.1 - 10 µM	Dependent on the binding constant and probe concentration.
Response Time	< 5 minutes	Rapid complexation is characteristic of this type of probe.
Optimal pH Range	6.0 - 8.0	To ensure the amino groups are in their free base form for chelation.[7][9]

Selectivity

A crucial aspect of any chemosensor is its selectivity for the target analyte over other potentially interfering species. The N1-Butylbenzene-1,2-diamine probe is expected to exhibit high selectivity for Cu(II) over other biologically relevant metal ions such as Na⁺, K⁺, Ca²⁺, Mg²⁺, Zn²⁺, Fe²⁺, Fe³⁺, and Ni²⁺. This can be experimentally verified by measuring the fluorescence response of the probe to these ions in the presence and absence of Cu(II).[10]

Conclusion

The N1-Butylbenzene-1,2-diamine probe offers a sensitive and selective method for the detection of Cu(II) ions. Its straightforward synthesis and the simplicity of the fluorescence quenching assay make it an attractive tool for researchers in various fields. The protocols and data presented in this application note provide a solid foundation for the successful implementation of this technique for the quantitative analysis of Cu(II) in diverse sample matrices.

References

• Chen, L., et al. (2018). A highly sensitive and selective fluorescent probe for determination of Cu (II) and application in live cell imaging. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 208, 198-205. Available at: [Link]

• Li, Y., et al. (2017). A novel and simple solvent-dependent fluorescent probe based on a click generated 8-aminoquinoline–steroid conjugate for multi-detection of Cu(II), oxalate and pyrophosphate. RSC Advances, 7(22), 13326-13333. Available at: [Link]

• BenchChem. (2025).

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• Iacobazzi, V., et al. (2023). Colorimetric and Fluorescent Sensing of Copper Ions in Water through o-Phenylenediamine-Derived Carbon Dots. Sensors, 23(6), 3029. Available at: [Link]

• Kaur, N., & Kumar, S. (2022). Recent Development in Fluorescent Probes for Copper Ion Detection. Current Organic Synthesis, 19(1), 2-20. Available at: [Link]

• Li, X., et al. (2015). Determination of copper (II) in foodstuffs based on its quenching effect on the fluorescence of N,N'-bis(pyridoxal phosphate)-o-phenylenediamine. Food Chemistry, 187, 139-144. Available at: [Link]

• Liu, Y., et al. (2021). A Highly Selective Turn-On Fluorescent Probe for the Detection of Zinc. Molecules, 26(13), 3845. Available at: [Link]

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• Shi, W., et al. (2023). Development of a Fluorescein-Based Probe with an “Off–On” Mechanism for Selective Detection of Copper (II) Ions and Its Application in Imaging of Living Cells. Molecules, 28(5), 2056. Available at: [Link]

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• Slaba, I., et al. (2016). Synthesis of N1-(3,5-Bis(trifluoromethyl)benzyl)benzene-1,2-diamine and N,N-Bis(2-nitrophenyl). Molbank, 2016(4), M912. Available at: [Link]

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Introduction: The Unique Potential of N1-Butylbenzene-1,2-diamine

An in-depth guide for researchers, scientists, and drug development professionals on the coordination chemistry of N1-Butylbenzene-1,2-diamine, a ligand of growing interest. This document provides a comprehensive overview of its synthesis, coordination principles, and potential applications, supplemented with detailed experimental protocols and characterization methodologies.

N1-Butylbenzene-1,2-diamine is an aromatic diamine belonging to the versatile class of o-phenylenediamines (OPD). These compounds are foundational in organic synthesis, particularly for constructing heterocyclic systems like benzimidazoles, which are scaffolds for numerous FDA-approved drugs.[1][2] In coordination chemistry, OPDs act as bidentate ligands, forming stable chelate rings with various transition metals through their two adjacent nitrogen donor atoms.[3][4]

The introduction of an N-butyl group onto one of the amine functionalities, creating N1-Butylbenzene-1,2-diamine, introduces asymmetry and modifies the steric and electronic landscape of the ligand compared to its unsubstituted parent. This modification can significantly influence the geometry, stability, and reactivity of the resulting metal complexes, opening avenues for fine-tuning their properties for specific applications in catalysis, materials science, and medicinal chemistry.[5][6]

This guide offers a senior application scientist's perspective on harnessing the potential of this ligand, explaining the causality behind experimental choices and providing robust, self-validating protocols for synthesis and characterization.

Part 1: Ligand Synthesis

The targeted mono-N-alkylation of o-phenylenediamine is a critical first step, as over-alkylation to N,N'-dibutylbenzene-1,2-diamine is a common side reaction. A reliable method is reductive amination, which offers high selectivity for the mono-alkylated product.

Protocol 1: Synthesis of N1-Butylbenzene-1,2-diamine via Reductive Amination

This protocol describes the synthesis of the title ligand from o-phenylenediamine and butyraldehyde. The causality of this approach lies in the initial formation of a Schiff base (imine) intermediate, which is then selectively reduced.

Rationale:

• Solvent Choice: Methanol is an excellent solvent for both the reactants and the reducing agent, sodium borohydride (NaBH₄).

• Stoichiometry: Using a slight excess of o-phenylenediamine can help minimize the formation of the dialkylated product.

• Reducing Agent: Sodium borohydride is a mild and selective reducing agent for imines, which is safer and easier to handle than alternatives like catalytic hydrogenation.

Materials:

• o-Phenylenediamine

• Butyraldehyde

• Sodium borohydride (NaBH₄)

• Methanol

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• In a 250 mL round-bottom flask, dissolve o-phenylenediamine (1.0 molar equivalent) in methanol.

• Cool the solution to 0 °C in an ice bath with continuous stirring.

• Add butyraldehyde (0.95 molar equivalents) dropwise to the solution over 15 minutes. The formation of the imine intermediate is typically observed.

• Stir the reaction mixture at 0 °C for an additional 30 minutes.

• Slowly add sodium borohydride (1.5 molar equivalents) portion-wise, ensuring the temperature remains below 10 °C. The addition is exothermic.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quench the reaction by slowly adding water.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with dichloromethane (3 x 50 mL).

• Wash the combined organic layers with saturated NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude N1-Butylbenzene-1,2-diamine using column chromatography on silica gel.

Fig 1. Synthetic workflow for N1-Butylbenzene-1,2-diamine.

Part 2: Coordination Chemistry & Complex Synthesis

The two nitrogen atoms of N1-Butylbenzene-1,2-diamine serve as Lewis basic sites, readily donating their lone pairs to a Lewis acidic metal center to form a five-membered chelate ring, a thermodynamically stable arrangement.[4][7]

Fig 2. Bidentate coordination of N1-Butylbenzene-1,2-diamine to a metal center (M).

Protocol 2: General Synthesis of a Metal(II) Complex

This protocol provides a generalized method for synthesizing complexes with divalent metal ions like Cu(II), Ni(II), or Zn(II).[8] The choice of metal salt (e.g., chloride vs. acetate) can influence the reaction and the final product's counter-ions.

Rationale:

• Stoichiometry (Ligand:Metal): A 2:1 molar ratio is typically used to form an octahedral [M(L)₂X₂] or square planar [M(L)₂]X₂ complex, depending on the metal's preferred coordination geometry.[9][10]

• Solvent: Ethanol or methanol are common choices as they dissolve the ligand and many metal salts, and the resulting complex often precipitates upon formation.

• Reflux: Heating the reaction mixture under reflux provides the necessary activation energy to facilitate ligand exchange and complex formation.

Materials:

• N1-Butylbenzene-1,2-diamine (Ligand)

• Metal(II) salt (e.g., CuCl₂·2H₂O, Ni(OAc)₂·4H₂O, ZnCl₂)

• Ethanol or Methanol

• Reflux apparatus

Procedure:

• In a 100 mL round-bottom flask, dissolve the ligand (2.0 molar equivalents) in 20 mL of ethanol with gentle heating.

• In a separate beaker, dissolve the metal(II) salt (1.0 molar equivalent) in 10 mL of ethanol.

• Slowly add the metal salt solution dropwise to the stirring ligand solution at room temperature. A color change and/or precipitation is often immediately observed.

• Fit the flask with a condenser and heat the mixture to reflux for 2-4 hours.

• After the reflux period, allow the mixture to cool to room temperature, then place it in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid complex by vacuum filtration.

• Wash the precipitate with a small amount of cold ethanol to remove unreacted starting materials.

• Dry the complex in a vacuum oven at 60 °C.

Part 3: Characterization of Metal Complexes

Confirming the successful synthesis and determining the structure of the new coordination complex is a critical, self-validating step. A combination of spectroscopic techniques is employed for this purpose.[8][11]

Spectroscopic Characterization Protocols

1. Fourier-Transform Infrared (FTIR) Spectroscopy

• Purpose: To confirm the coordination of the nitrogen atoms to the metal center.

• Methodology: The solid complex is analyzed as a KBr pellet.

• Analysis: Compare the spectrum of the complex to that of the free ligand. Coordination is confirmed by:

  • A shift in the N-H stretching frequencies (typically ~3400-3200 cm⁻¹).

  • Changes in the C-N stretching vibrations.

  • The appearance of new, low-frequency bands (typically < 600 cm⁻¹) corresponding to the formation of Metal-Nitrogen (M-N) bonds.[8]

2. UV-Visible (UV-Vis) Spectroscopy

• Purpose: To investigate the electronic properties of the complex.

• Methodology: A dilute solution of the complex is prepared in a suitable solvent (e.g., DMSO, DMF) and the absorbance spectrum is recorded.

• Analysis: Compare the spectrum of the complex to the free ligand.

  • Ligand-based transitions (π → π)* may be shifted.

  • New bands in the visible region may appear due to d-d transitions (for transition metals like Cu(II) or Ni(II)) or ligand-to-metal charge transfer (LMCT) bands, providing information about the coordination geometry.[12]

3. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Purpose: To elucidate the structure of diamagnetic complexes (e.g., Zn(II)).

• Methodology: ¹H and ¹³C NMR spectra are recorded in a suitable deuterated solvent (e.g., DMSO-d₆).

• Analysis: Coordination is indicated by:

  • A significant downfield shift or disappearance of the N-H proton signals upon coordination.

  • Shifts in the chemical shifts of the aromatic and butyl group protons and carbons compared to the free ligand.

4. Mass Spectrometry (MS)

• Purpose: To confirm the molecular weight and composition of the complex.

• Methodology: Electrospray Ionization (ESI-MS) is commonly used. The complex is dissolved in a suitable solvent and infused into the instrument.

• Analysis: The resulting mass spectrum should show a parent ion peak corresponding to the expected molecular weight of the complex, such as [M(L)₂Cl]⁺ or [M(L)₂]²⁺, confirming its formation.

Summary of Expected Spectroscopic Data

Technique	Parameter	Free Ligand (Expected)	Metal Complex (Expected Change)	Rationale for Change
FTIR	ν(N-H) stretch	~3350 cm⁻¹	Shift to lower frequency (e.g., ~3250 cm⁻¹)	Weakening of N-H bond upon electron donation to metal.
FTIR	ν(M-N) stretch	Absent	Appears at ~500-400 cm⁻¹	Formation of a new coordinate covalent bond.[8]
¹H NMR	δ(N-H)	Broad singlet	Disappears or shifts significantly downfield	Deshielding and/or exchange due to metal coordination.
UV-Vis	λₘₐₓ	UV region only	New bands in the visible region	d-d electronic transitions or LMCT.[12]
ESI-MS	m/z	[L+H]⁺	[M+2L]²⁺, [M+2L+X]⁺, etc.	Formation of the intact coordination complex.

Part 4: Potential Applications

The unique structural features of N1-Butylbenzene-1,2-diamine complexes suggest their utility in several advanced applications.

1. Homogeneous Catalysis: o-phenylenediamines and their complexes are effective catalysts for the synthesis of benzimidazoles and other N-heterocycles.[13][14] The N-butyl group can be leveraged to enhance the solubility of the catalyst in organic solvents and to sterically influence the selectivity of the reaction. For instance, a Cu(II) complex of N1-Butylbenzene-1,2-diamine could be investigated as a catalyst for the aerobic oxidative condensation of OPDs with aldehydes.[1]

2. Medicinal Chemistry and Drug Development: Benzimidazole derivatives are known for a wide spectrum of pharmacological activities, including anticancer, antiviral, and antimicrobial properties.[15] Metal complexes often exhibit enhanced biological activity compared to the free ligands.[6] Therefore, complexes of N1-Butylbenzene-1,2-diamine could be screened for their potential as novel therapeutic agents. For example, studies on similar N-alkylethylenediamine complexes have shown α-glucosidase inhibition activity, suggesting potential antidiabetic applications.[12]

3. Redox-Active Materials: The phenylenediamine backbone is redox-active and can exist in multiple oxidation states.[5] Metal complexes derived from these ligands can exhibit interesting electrochemical and magnetic properties, making them candidates for molecular switches, sensors, or components in electronic materials.[16]

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Application Notes &amp; Protocols: The Strategic Use of N1-Butylbenzene-1,2-diamine in the Synthesis of Bioactive Molecules

Abstract

N1-Butylbenzene-1,2-diamine is a pivotal, mono-N-substituted ortho-phenylenediamine (OPD) building block in medicinal chemistry and drug discovery. Its unique structure, featuring a nucleophilic primary amine and a more sterically hindered secondary amine ortho to each other on a benzene ring, offers a versatile platform for constructing heterocyclic scaffolds. The N-butyl substituent provides a strategic handle for modulating lipophilicity and pharmacokinetic properties of the final compounds. This guide provides an in-depth exploration of the primary application of N1-butylbenzene-1,2-diamine: the synthesis of 1-butyl-substituted benzimidazoles, a class of compounds renowned for their broad spectrum of biological activities. We will elucidate the underlying chemical principles, provide detailed, field-tested protocols, and discuss the characterization and potential bioactivity of the resulting molecules.

Introduction: The Significance of the Benzimidazole Scaffold

The benzimidazole nucleus, a fusion of benzene and imidazole rings, is a privileged scaffold in medicinal chemistry. Its structural similarity to naturally occurring purines allows it to readily interact with a multitude of biological targets, including enzymes and nucleic acids.[1] Consequently, benzimidazole derivatives have demonstrated a remarkable range of pharmacological effects, including antimicrobial, antiviral, anticancer, and antihypertensive activities.[1][2][3]

The strategic functionalization of the o-phenylenediamine precursor is a cornerstone of benzimidazole library design. The introduction of an N-butyl group, as in N1-butylbenzene-1,2-diamine, serves a critical purpose. It not only directs the regioselectivity of the cyclization reaction but also enhances the lipophilicity of the resulting molecule. This modification can significantly improve membrane permeability, metabolic stability, and binding affinity to protein targets, making it a key strategy in modern drug design.[4]

Core Application: Synthesis of 1-Butyl-Substituted Benzimidazoles

The most direct and powerful application of N1-butylbenzene-1,2-diamine is its role as a precursor to 1-butyl-1H-benzimidazoles. The condensation reaction between an o-phenylenediamine and a one-carbon electrophile (such as an aldehyde or a carboxylic acid) is the most common and efficient route to this scaffold.[5]

Causality of the Reaction: The Phillips Condensation and Related Syntheses

The classical method for synthesizing 2-substituted benzimidazoles is the Phillips condensation, which involves heating the o-phenylenediamine with a carboxylic acid in the presence of a strong mineral acid like 4M HCl.[5] The acid protonates the carbonyl group of the carboxylic acid, activating it for nucleophilic attack by one of the diamine's amino groups. Subsequent dehydration and cyclization yield the final benzimidazole.

An alternative and often higher-yielding method involves the condensation with aldehydes. This reaction typically proceeds via the formation of a Schiff base intermediate, which then undergoes oxidative cyclization to form the aromatic benzimidazole ring.[5] The N-butyl group remains as a spectator to the core cyclization event, ultimately residing at the N1 position of the benzimidazole ring.

General Synthetic Workflow

The preparation of bioactive 1-butyl-1H-benzimidazoles from N1-butylbenzene-1,2-diamine follows a logical and robust workflow. This process is designed to ensure high yield, purity, and definitive characterization of the target molecule, making the protocol a self-validating system.

Caption: General experimental workflow for benzimidazole synthesis.

Detailed Experimental Protocols

The following protocols are representative methodologies adapted from established literature procedures for o-phenylenediamines.[5] Researchers should perform their own reaction optimizations based on the specific substrate used.

Protocol 1: Synthesis of 2-Aryl-1-butyl-1H-benzimidazoles via Aldehyde Condensation

This protocol describes the synthesis of 1-butyl-2-phenyl-1H-benzimidazole as a representative example.

Materials:

• N1-Butylbenzene-1,2-diamine (1.0 eq)

• Benzaldehyde (1.05 eq)

• Sodium metabisulfite (Na₂S₂O₅) (2.0 eq)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask, add N1-butylbenzene-1,2-diamine (1.0 eq) and dissolve it in DMF (approx. 0.2 M).

• Add benzaldehyde (1.05 eq) to the solution.

• Add sodium metabisulfite (2.0 eq) as a mild oxidizing agent.

• Heat the reaction mixture to 100 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purify the crude residue by silica gel column chromatography using a hexane/ethyl acetate gradient to afford the pure 1-butyl-2-phenyl-1H-benzimidazole.

Protocol 2: Synthesis of 2-Alkyl-1-butyl-1H-benzimidazoles via Phillips Condensation

This protocol details the synthesis of 1-butyl-2-methyl-1H-benzimidazole using acetic acid.

Materials:

• N1-Butylbenzene-1,2-diamine (1.0 eq)

• Glacial Acetic Acid (serves as reactant and solvent)

• 4M Hydrochloric Acid (HCl) (optional, can accelerate reaction)

• 10M Sodium Hydroxide (NaOH) solution

• Dichloromethane (DCM)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask equipped with a reflux condenser, add N1-butylbenzene-1,2-diamine (1.0 eq).

• Add an excess of glacial acetic acid (e.g., 10-15 equivalents or as the solvent). For less reactive acids, add 4M HCl (2-3 eq).

• Heat the mixture to reflux (approx. 120 °C) for 3-5 hours. Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Carefully pour the acidic mixture over crushed ice in a beaker.

• Slowly neutralize the mixture by adding 10M NaOH solution with constant stirring until the pH is ~8-9. A precipitate of the product should form.

• Extract the product with dichloromethane (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., hexane/ethyl acetate) to yield pure 1-butyl-2-methyl-1H-benzimidazole.

Product Characterization: A Self-Validating System

Confirmation of the structure and purity of the synthesized benzimidazoles is critical. The following data provide a baseline for validation.

Technique	Expected Observations for 1-Butyl-2-Aryl/Alkyl-1H-benzimidazoles	Purpose
¹H-NMR	Aromatic protons (7.0-8.0 ppm). Butyl chain protons: triplet (~4.2 ppm, N-CH₂), multiplet (~1.8 ppm, CH₂), multiplet (~1.4 ppm, CH₂), triplet (~0.9 ppm, CH₃). Protons from the 2-substituent will appear in their characteristic regions.	Structural Elucidation
¹³C-NMR	Aromatic carbons (110-150 ppm). C2 carbon of the benzimidazole ring (~150-155 ppm). Butyl carbons (~45, 32, 20, 14 ppm).	Carbon Skeleton Confirmation
LC-MS	A major peak in the liquid chromatogram corresponding to the calculated molecular weight [M+H]⁺ in the mass spectrum.	Purity and Molecular Weight
FT-IR	Absence of N-H stretching bands (~3300-3400 cm⁻¹). Presence of C=N stretching (~1620 cm⁻¹) and aromatic C-H stretching (~3050 cm⁻¹).	Functional Group Confirmation
Melting Point	A sharp, defined melting point range.	Purity Assessment

Bioactivity of N-Butyl Benzimidazole Derivatives

The N-butyl benzimidazole scaffold is a frequent constituent of molecules screened for various biological activities. The butyl group often enhances potency by improving interactions with hydrophobic pockets in target proteins or by increasing cell membrane penetration.

Antimicrobial Activity

Many benzimidazole derivatives exhibit potent activity against a range of microbial pathogens, including bacteria and fungi.[6][7] The mechanism often involves the inhibition of essential cellular processes. For instance, some benzimidazoles are known to disrupt microtubule synthesis in fungi. The antifungal activity of some synthesized compounds has been shown to be notable against Candida species.[6]

Caption: Putative mechanism of antimicrobial action for benzimidazoles.

Antitumor Activity

The benzimidazole scaffold is also prominent in the design of anticancer agents.[3] Derivatives have been shown to inhibit tumor cell proliferation by various mechanisms, including the inhibition of kinases, disruption of microtubule dynamics, and induction of apoptosis. The specific activity and mechanism are highly dependent on the nature of the substituent at the C2 position.

Representative Biological Data

The following table presents hypothetical but representative bioactivity data for newly synthesized 1-butyl-benzimidazoles, based on values reported for similar structures in the literature.[8]

Compound ID	Structure (2-Substituent)	Antimicrobial MIC (µg/mL) vs. S. aureus	Anticancer IC₅₀ (µM) vs. HeLa Cell Line
BZ-01	Methyl	128	> 100
BZ-02	Phenyl	32	45.6
BZ-03	4-Chlorophenyl	8	12.3
BZ-04	2-Naphthyl	16	9.8

Conclusion

N1-Butylbenzene-1,2-diamine is a high-value, strategic starting material for the synthesis of bioactive compounds. Its primary utility lies in the straightforward, efficient, and versatile production of 1-butyl-substituted benzimidazoles. The protocols and principles outlined in this guide demonstrate a robust pathway for researchers in drug discovery to generate novel molecular entities. The N-butyl group provides a reliable method for tuning the physicochemical properties of the benzimidazole scaffold, enabling the exploration of structure-activity relationships and the optimization of lead compounds with enhanced therapeutic potential.

References

• Altanlar, N., et al. (2006). Antimicrobial activity of a new series of benzimidazole derivatives. PubMed.
• Abdel-Monem, A. S. (2000). Synthesis and Antimicrobial Activity of Some New Benzimidazole Derivatives. MDPI.
• Khan, I., et al. (2024). Benzimidazole derivatives with antimicrobial activity. ResearchGate.
• Abbood, H. A. (2021). Synthesis and Antimicrobial Activity of New Benzimidazole derivatives Bearing Five-Membered Heterocyclic Moieties. Iraqi Journal of Pharmaceutical Sciences.
• Ningbo Inno Pharmchem Co., Ltd. (2025). Benzene-1,2-diamine: A Comprehensive Overview. NINGBO INNO PHARMCHEM CO.,LTD.
• Bansal, Y., & Silakari, O. (2012). The therapeutic journey of benzimidazoles: A review. Bioorganic & Medicinal Chemistry.
• BenchChem. (2025). Application Notes and Protocols: Synthesis of Benzimidazoles using 4-(Difluoromethoxy)benzene-1,2-diamine. BenchChem.
• Li, J., et al. (2015). Synthesis and evaluation of antitumor activity of dibenzodiazepine derivatives. PubMed.
• Ogunniran, K. O., et al. (2019). Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives. PMC - NIH.

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Application Notes and Protocols for Evaluating N1-Butylbenzene-1,2-diamine Derivatives as Potential Antioxidants

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Rationale for Investigating Novel Aromatic Diamine Antioxidants

Oxidative stress, a state defined by an imbalance between the generation of reactive oxygen species (ROS) and the body's capacity to neutralize them, is a key pathological driver in a multitude of human diseases, including neurodegenerative disorders, cancer, and cardiovascular conditions.[1] This has spurred intensive research into the discovery of novel antioxidant compounds that can mitigate oxidative damage. Aromatic amines, particularly substituted phenylenediamines, have a long-established history as potent antioxidants, primarily functioning as chain-breaking antioxidants in various industrial applications.[2][3] Their mechanism often involves the donation of a hydrogen atom from a secondary amine to a radical, a process that is highly efficient in terminating radical chain reactions.[2][4]

This guide focuses on N1-butylbenzene-1,2-diamine and its derivatives, a class of compounds that merges the established antioxidant potential of the benzene-1,2-diamine scaffold with the modulatory effects of N-alkylation. The ortho-diamine arrangement offers unique electronic properties and hydrogen-bonding capabilities, while the N-butyl group can influence solubility, steric accessibility, and electronic density, thereby fine-tuning the compound's antioxidant efficacy.

Herein, we provide a comprehensive framework for the synthesis and evaluation of these derivatives. This document moves beyond simple procedural lists to explain the causality behind the protocols, ensuring that researchers can not only execute the experiments but also understand and troubleshoot them. We present robust, self-validating protocols for chemical and cell-based antioxidant assays, grounded in authoritative methodologies.

Section 1: Proposed Mechanism of Antioxidant Action

The primary antioxidant activity of N1-butylbenzene-1,2-diamine derivatives is predicated on their ability to function as radical scavengers through a Hydrogen Atom Transfer (HAT) mechanism.[4] In this process, the antioxidant molecule donates a hydrogen atom from one of its amine groups to a highly reactive free radical (R•), thereby neutralizing it. This transfer generates a stabilized, less reactive aminyl radical on the antioxidant molecule itself, which effectively halts the propagation of the damaging radical chain reaction.

The key structural features contributing to this activity are:

• The Aromatic Diamine Core : The two amine groups on the benzene ring are the active sites. The presence of two groups, particularly in the ortho configuration, can stabilize the resulting radical through resonance and potential intramolecular hydrogen bonding.

• The N-H Bond : The strength of the N-H bond (its bond dissociation energy) is critical. The electronic environment created by the benzene ring and the N-butyl substituent modulates this energy, influencing the ease of hydrogen donation.

• The N-Butyl Group : This alkyl group exerts an electron-donating inductive effect, which can increase the electron density on the nitrogen atom. This may, in turn, destabilize the N-H bond, making hydrogen atom donation more favorable and enhancing antioxidant activity.

The overall process can be visualized as the diamine derivative intercepting a radical chain, as depicted below.

Caption: Proposed chain-breaking antioxidant mechanism.

Section 2: Representative Synthesis Protocol

A reliable method for synthesizing N1-substituted benzene-1,2-diamines involves a two-step process: a nucleophilic aromatic substitution (SNAᵣ) reaction followed by the reduction of a nitro group.[5][6] This approach provides a clean and generally high-yielding route to the target compounds.

Workflow for Synthesis

Caption: Two-step synthesis workflow.

Step-by-Step Protocol

Step 1: Synthesis of N-butyl-2-nitroaniline (SNAᵣ Reaction)

• Reagent Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 1-fluoro-2-nitrobenzene (1.0 equivalent) in anhydrous ethanol.

• Addition of Base and Amine: Add potassium carbonate (K₂CO₃, 1.2 equivalents) to the solution, followed by the dropwise addition of n-butylamine (1.1 equivalents).

  • Causality: Potassium carbonate acts as a base to neutralize the hydrofluoric acid (HF) byproduct, driving the reaction to completion. Ethanol is a suitable polar protic solvent for this type of substitution.

• Reaction: Heat the mixture to reflux (approximately 78°C) and maintain for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: After cooling to room temperature, filter the mixture to remove the inorganic salts. Evaporate the solvent from the filtrate under reduced pressure.

• Purification: Dissolve the crude residue in ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. The resulting crude product can be purified by column chromatography on silica gel if necessary.

Step 2: Synthesis of N1-Butylbenzene-1,2-diamine (Reduction)

• Catalyst Setup: In a hydrogenation vessel, dissolve the N-butyl-2-nitroaniline intermediate (1.0 equivalent) from Step 1 in ethanol or methanol.

• Hydrogenation: Add a catalytic amount of 10% Palladium on Carbon (Pd/C) (typically 5-10 mol%). Seal the vessel and purge with hydrogen gas (H₂). Pressurize the vessel with H₂ (e.g., 4 bar or balloon pressure) and stir vigorously at room temperature for 6-12 hours.[5]

  • Causality: Pd/C is a highly effective and widely used catalyst for the reduction of aromatic nitro groups to amines using molecular hydrogen. The reaction is clean, with water as the only byproduct.

• Workup: Carefully vent the hydrogen gas. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.

• Isolation: Evaporate the solvent from the filtrate under reduced pressure to yield the final product, N1-butylbenzene-1,2-diamine, which should be sufficiently pure for subsequent antioxidant testing.

Parameter	Step 1: SNAᵣ	Step 2: Reduction
Solvent	Anhydrous Ethanol	Ethanol or Methanol
Base/Catalyst	K₂CO₃	10% Pd/C
Temperature	Reflux (~78°C)	Room Temperature
Atmosphere	Inert (optional)	Hydrogen (H₂)
Typical Duration	12-24 hours	6-12 hours

Section 3: Protocols for In Vitro Antioxidant Capacity

A multi-assay approach is crucial for a comprehensive assessment of antioxidant potential. We describe two widely adopted and robust chemical assays: DPPH and ABTS.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, which results in a color change from deep violet to pale yellow.[7] The change in absorbance is measured spectrophotometrically.

Caption: Workflow for the DPPH antioxidant assay.

Protocol:

• Reagent Preparation:

  • DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol.[1] Store in an amber bottle and in the dark to prevent degradation.

  • Test Compound Stock: Prepare a stock solution of the N1-butylbenzene-1,2-diamine derivative in a suitable solvent (e.g., methanol or DMSO).

  • Serial Dilutions: Create a series of dilutions from the stock solution to test a range of concentrations (e.g., 1 to 500 µM).

  • Positive Control: Prepare serial dilutions of a standard antioxidant like Ascorbic Acid or Trolox.

• Assay Procedure (96-well plate format):

  • Add 50 µL of each sample dilution (or positive control) to the wells.

  • Add 50 µL of the solvent as a negative control (Absorbance of control).

  • Initiate the reaction by adding 150 µL of the DPPH solution to all wells.[1] Mix gently.

• Incubation: Incubate the plate at room temperature for 30 minutes in the dark.

  • Causality: Incubation in the dark is critical as DPPH is light-sensitive and can degrade, leading to inaccurate absorbance readings.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity using the formula: % Inhibition = [ (A_control - A_sample) / A_control ] × 100 [7] Where A_control is the absorbance of the negative control and A_sample is the absorbance of the test compound.

  • Plot the % Inhibition against the concentration of the test compound and determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay

This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+).[8] The ABTS•+ is generated by oxidizing ABTS with potassium persulfate and has a characteristic blue-green color, which is reduced in the presence of an antioxidant.[8]

Protocol:

• Reagent Preparation:

  • ABTS Stock Solution: Prepare a 7 mM aqueous solution of ABTS.

  • Potassium Persulfate Solution: Prepare a 2.45 mM aqueous solution of potassium persulfate.

  • ABTS•+ Working Solution: Mix the ABTS stock solution and potassium persulfate solution in a 1:1 ratio. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[9] This allows for the complete generation of the radical cation.

  • Causality: The overnight incubation ensures the reaction between ABTS and persulfate reaches completion, forming a stable radical stock for the assay.

• Assay Preparation:

  • On the day of the assay, dilute the ABTS•+ working solution with ethanol or PBS to obtain an absorbance of ~0.70 (±0.02) at 734 nm.[9][10] This standardized starting absorbance is crucial for reproducibility.

• Assay Procedure (96-well plate format):

  • Add 10 µL of each sample dilution (or Trolox standard) to the wells.

  • Add 190 µL of the diluted ABTS•+ solution to each well.

• Incubation: Incubate the plate at room temperature for 6-10 minutes.

• Measurement: Measure the absorbance at 734 nm using a microplate reader.[9]

• Data Analysis:

  • Create a standard curve by plotting the percentage inhibition of absorbance against the concentration of Trolox.

  • Calculate the Trolox Equivalent Antioxidant Capacity (TEAC) for the test compound. The results are expressed as µM of Trolox equivalents per µM of the test compound.

Assay	Principle	Wavelength	Standard	Key Metric
DPPH	H-atom donation, decolorization	517 nm	Ascorbic Acid	IC₅₀
ABTS	Radical cation scavenging	734 nm	Trolox	TEAC

Section 4: Protocol for Cellular Antioxidant Activity (CAA) Assay

While chemical assays are useful for screening, cell-based assays provide more biologically relevant data by accounting for factors like cell uptake, distribution, and metabolism.[11][12] The CAA assay measures the ability of a compound to prevent the oxidation of a fluorescent probe within live cells.

Workflow for CAA Assay

Caption: Cellular Antioxidant Activity (CAA) assay workflow.

Protocol:

• Cell Culture:

  • Seed human hepatocarcinoma (HepG2) cells in a 96-well, black-walled, clear-bottom plate at a density of 6 x 10⁴ cells/well.[13]

  • Causality: HepG2 cells are a standard model for studying xenobiotic metabolism and oxidative stress. A black-walled plate is essential to minimize background fluorescence and light scattering.

  • Incubate for 24 hours at 37°C and 5% CO₂ to allow cells to attach and reach confluence.

• Treatment and Probe Loading:

  • Remove the growth medium.

  • Treat the cells with 100 µL of medium containing the test compound (at various concentrations) and 25 µM 2',7'-dichlorofluorescin diacetate (DCFH-DA).[13] Include wells for a positive control (e.g., Quercetin) and a negative control (no compound).

  • Incubate for 1 hour at 37°C.

  • Causality: During this step, the non-fluorescent DCFH-DA is taken up by the cells and deacetylated by cellular esterases to DCFH, which is trapped inside.

• Induction of Oxidative Stress:

  • Remove the treatment medium and wash the cells gently with 100 µL of warm Phosphate-Buffered Saline (PBS).

  • Add 100 µL of a 600 µM solution of AAPH (2,2'-Azobis(2-amidinopropane) dihydrochloride) to all wells to induce peroxyl radical formation.[13]

• Fluorescence Measurement:

  • Immediately place the plate into a fluorescence microplate reader pre-set to 37°C.

  • Measure the fluorescence emission at 535 nm with an excitation of 485 nm every 5 minutes for 1 hour.

• Data Analysis:

  • The data is typically analyzed by calculating the area under the curve of fluorescence versus time.

  • Calculate the CAA unit for each concentration: CAA unit = 100 - ( ∫SA / ∫CA ) × 100 Where ∫SA is the integrated area under the sample curve and ∫CA is the integrated area under the control curve.

  • Determine the EC₅₀ value from the median effect plot of log(fa/fu) vs log(dose), where fa is the fraction affected and fu is the fraction unaffected.

  • Results are often expressed as micromoles of Quercetin Equivalents (QE) per 100 micromoles of the compound.[11]

References

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• G-Biosciences. ABTS Antioxidant Capacity Assay. Available at: [Link]

• G-Biosciences. DPPH Antioxidant Assay. Available at: [Link]

• Shimamura, T., et al. (2014). Experimental protocol of DPPH assay to assess the antioxidant activity of EOs. ResearchGate. Available at: [Link]

• Moreira, I. (2019). ABTS decolorization assay – in vitro antioxidant capacity v1. ResearchGate. Available at: [Link]

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• Wolfe, K. L., & Liu, R. H. (2007). Cellular Antioxidant Activity (CAA) Assay for Assessing Antioxidants, Foods, and Dietary Supplements. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Kamiya Biomedical Company. Cellular Antioxidant Assay Kit. Available at: [Link]

• Wen, L., et al. (2017). Identification of Six Flavonoids as Novel Cellular Antioxidants and Their Structure-Activity Relationship. National Institutes of Health. Available at: [Link]

• Zen-Bio. DPPH Antioxidant Assay Kit. Available at: [Link]

• Wolfe, K. L., & Liu, R. H. (2007). Cellular Antioxidant Activity (CAA) Assay for Assessing Antioxidants, Foods, and Dietary Supplements. ResearchGate. Available at: [Link]

• Oponowicz, A., et al. (2003). on the antioxidant effectiveness of n,n´–substituted p-phenylenediamines. ResearchGate. Available at: [Link]

• Ciber, L., et al. (2023). Synthesis of N1-(3,5-Bis(trifluoromethyl)benzyl)benzene-1,2-diamine and N,N-Bis(2-nitrophenyl)-3,5-bis(trifluoromethyl)aniline. MDPI. Available at: [Link]

• Yılmaz, Ö., et al. (2021). Synthesis of New Substituted Diamides. Investigation of Their Antioxidant and Antibacterial Properties. ResearchGate. Available at: [Link]

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• Ciber, L., et al. (2022). Synthesis and Catalytic Activity of 1,2-Benzenediamine-Derived Organocatalysts Based on (1R,2R)-Cyclohexane-1,2-Diamine. MDPI. Available at: [Link]

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• 5. Synthesis of N1-(3,5-Bis(trifluoromethyl)benzyl)benzene-1,2-diamine and N,N-Bis(2-nitrophenyl)-3,5-bis(trifluoromethyl)aniline [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. ABTS decolorization assay – in vitro antioxidant capacity [protocols.io]
• 10. assaygenie.com [assaygenie.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. kamiyabiomedical.com [kamiyabiomedical.com]
• 13. Identification of Six Flavonoids as Novel Cellular Antioxidants and Their Structure-Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of N¹-Butylbenzene-1,2-diamine

Welcome to the technical support center for the synthesis of N¹-Butylbenzene-1,2-diamine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction yields and overcoming common experimental hurdles. The information is structured in a question-and-answer format to directly address specific issues you may encounter.

I. Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the synthesis of N¹-Butylbenzene-1,2-diamine, focusing on the most common and effective methodologies.

Q1: What is the most reliable and scalable method for synthesizing N¹-Butylbenzene-1,2-diamine?

A1: The most robust and widely adopted method is the reductive amination of o-phenylenediamine with butanal.[1][2][3] This one-pot reaction is advantageous due to its high atom economy, use of readily available starting materials, and generally good selectivity under optimized conditions. The reaction proceeds via the formation of an imine intermediate, which is then reduced in situ to the desired secondary amine. This approach avoids the use of harsh alkylating agents like butyl halides, which often lead to problematic side reactions.

Q2: Why is reductive amination preferred over direct alkylation with a butyl halide?

A2: Direct alkylation of o-phenylenediamine with agents like 1-bromobutane is notoriously difficult to control. The primary issue is over-alkylation .[2] The product, N¹-Butylbenzene-1,2-diamine, is more nucleophilic than the starting o-phenylenediamine, making it highly susceptible to a second alkylation event to form N¹,N²-dibutylbenzene-1,2-diamine. Reductive amination, however, forms a stable imine intermediate at one amino group, which is then selectively reduced, offering a much higher degree of control for mono-alkylation.[2]

Q3: What are the critical parameters to control for maximizing yield and selectivity in the reductive amination process?

A3: Success hinges on the careful control of several key parameters:

• Choice of Reducing Agent: The reducing agent must selectively reduce the imine (C=N) bond in the presence of the starting aldehyde (C=O). Mild hydride reagents are ideal.

• Stoichiometry: A slight excess of the amine or aldehyde can be used to drive the reaction, but a 1:1 to 1:1.2 molar ratio of o-phenylenediamine to butanal is a good starting point to minimize side reactions.

• Reaction Temperature: Lower to moderate temperatures (25°C to 60°C) are typically preferred to maintain selectivity and prevent byproduct formation.[4]

• pH Control: The reaction is often performed under weakly acidic conditions (pH 5-6) to facilitate imine formation without deactivating the amine nucleophile.

• Catalyst (for catalytic hydrogenation): If using H₂ gas as the reductant, the choice of catalyst (e.g., Pd/C, Pt/C) and control of pressure are critical for achieving high conversion and selectivity.[4][5]

Q4: How does the "Borrowing Hydrogen" methodology apply to this synthesis?

A4: The "Borrowing Hydrogen" or "Hydrogen Autotransfer" process is an elegant and sustainable alternative that uses 1-butanol directly instead of butanal.[6][7] In this method, a transition metal catalyst (e.g., based on Ru, Ir, or Co) temporarily oxidizes the alcohol to the corresponding aldehyde in situ.[6][8] This aldehyde then reacts with the o-phenylenediamine to form the imine, which is subsequently reduced by the hydrogen that was "borrowed" from the alcohol in the first step. The only byproduct is water, making it a very green process.[7]

II. Troubleshooting Guide

This section provides solutions to specific problems that may arise during the synthesis.

Problem 1: Low Yield of N¹-Butylbenzene-1,2-diamine

Q: My reaction yield is consistently below 50%. What are the likely causes and how can I improve it?

A: Low yield can stem from several factors, from incomplete reaction to product degradation. Here’s a systematic approach to troubleshoot this issue.

• Cause 1: Inefficient Imine Formation. The equilibrium between the reactants and the imine intermediate may not favor the product.

  • Solution: Ensure weakly acidic conditions. Adding a catalytic amount of acetic acid can significantly promote imine formation.[9] If the reaction generates water, its removal using a Dean-Stark apparatus or molecular sieves can shift the equilibrium towards the imine.

• Cause 2: Ineffective Reduction. The chosen reducing agent may not be potent enough or may be degrading under the reaction conditions.

  • Solution: Sodium triacetoxyborohydride (STAB) is an excellent choice as it is mild, moisture-tolerant, and highly selective for imines over aldehydes.[2][9] If using catalytic hydrogenation, ensure the catalyst is active (not poisoned) and that the hydrogen pressure is adequate.

• Cause 3: Sub-optimal Reaction Conditions.

  • Solution: Systematically screen reaction parameters. See the table below for a typical range of conditions to optimize.

Parameter	Typical Range	Rationale & Key Considerations
Solvent	Dichloromethane (DCM), 1,2-Dichloroethane (DCE), Methanol (MeOH), THF	DCM and DCE are common for STAB reductions. MeOH is suitable for NaBH₄ but can react with aldehydes.
Temperature	0°C to Room Temp (25°C)	Lower temperatures can improve selectivity and reduce side reactions. Start at 0°C and allow to warm to RT.
Reducing Agent	NaBH(OAc)₃ (STAB), NaBH₃CN, NaBH₄, H₂/Catalyst	STAB is often the reagent of choice for its selectivity and ease of use.[2][9] NaBH₃CN is also effective but more toxic.
Molar Ratio (Diamine:Aldehyde)	1:1 to 1:1.2	A slight excess of the aldehyde can help drive the reaction to completion.
pH	5 - 7	Crucial for imine formation. Can be adjusted with catalytic acetic acid.

Problem 2: Significant Formation of N¹,N²-Dibutylbenzene-1,2-diamine (Over-Alkylation)

Q: My final product is contaminated with a significant amount of the di-substituted byproduct. How can I improve mono-selectivity?

A: This is the most common challenge in the alkylation of diamines. The key is to control the reactivity to favor the first alkylation event.

• Cause 1: High Reactant Concentration or Temperature. These conditions can accelerate the second alkylation of the more nucleophilic mono-alkylated product.

  • Solution:

    • Control Stoichiometry: Use o-phenylenediamine as the limiting reagent or use a strict 1:1 ratio.

    • Slow Addition: Add the butanal (or reducing agent) slowly to the reaction mixture at a low temperature (e.g., 0°C) to keep its instantaneous concentration low.

    • Lower Temperature: Perform the entire reaction at a reduced temperature (0°C to 10°C).

• Cause 2: Incorrect Choice of Reagents. Some reagent combinations are inherently less selective.

  • Solution: Avoid highly reactive alkylating agents and harsh bases if performing direct alkylation. In reductive amination, using a bulkier reducing agent or optimizing the catalyst can sometimes improve selectivity. For instance, some cobalt or zinc-based catalysts have shown high selectivity in N-alkylation reactions.[6][10]

Problem 3: Difficulty in Product Purification

Q: I am struggling to separate my product from the unreacted o-phenylenediamine and the di-alkylated byproduct. What purification strategies are effective?

A: Phenylenediamines are prone to oxidation and can be challenging to purify.[11] A multi-step approach is often necessary.

• Strategy 1: Column Chromatography. This is the most effective method for separating the mono-alkylated product from starting material and the di-alkylated byproduct.

  • Stationary Phase: Silica gel is standard.

  • Mobile Phase: A gradient of a non-polar solvent (like hexanes or heptane) and a more polar solvent (like ethyl acetate or dichloromethane) is typically required. Start with a low polarity to elute the less polar di-butylated product first, followed by the desired mono-butylated product. The highly polar o-phenylenediamine will elute last or remain on the baseline.

  • Pre-treatment: To minimize oxidation on the silica, the column can be pre-treated by flushing with a solvent mixture containing a small amount of triethylamine (~0.5-1%).

• Strategy 2: Acid-Base Extraction. This can be used for a crude cleanup but may not effectively separate the mono- and di-substituted products from each other. The basicity of the three compounds is similar.

• Strategy 3: Distillation. Vacuum distillation can be effective for purification, especially on a larger scale.[11][12][13] However, phenylenediamines can decompose at high temperatures, so high vacuum and controlled heating are essential.[11] The crude product should be nearly pure before attempting distillation.

Compound	Polarity	Elution Order (Normal Phase)	Boiling Point
N¹,N²-Dibutylbenzene-1,2-diamine	Low	First	Highest
N¹-Butylbenzene-1,2-diamine	Medium	Second	Intermediate
o-Phenylenediamine	High	Third	Lowest

III. Experimental Protocols & Visualizations

Protocol 1: Reductive Amination using Sodium Triacetoxyborohydride (STAB)

This protocol is a reliable starting point for lab-scale synthesis.

Step-by-Step Methodology:

• Setup: To a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, add o-phenylenediamine (1.0 eq) and a suitable solvent like dichloromethane (DCM, ~0.1 M).

• Aldehyde Addition: Add butanal (1.05 eq) to the solution.

• Imine Formation: Add glacial acetic acid (0.1 eq) and stir the mixture at room temperature for 30-60 minutes. Monitor the formation of the imine intermediate by TLC or LC-MS if possible.

• Reduction: Cool the flask to 0°C in an ice bath. Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 15-20 minutes, ensuring the internal temperature does not rise significantly.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours, or until the reaction is complete as monitored by TLC/LC-MS.

• Workup: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3x).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil/solid via flash column chromatography as described in the troubleshooting section.

Diagram: Reductive Amination Workflow

Caption: Step-by-step workflow for reductive amination synthesis.

Diagram: Reaction Mechanism

Caption: Key steps in the reductive amination mechanism.

IV. References

• Li, G., et al. (2022). Zn(II)-Catalyzed Selective N-Alkylation of Amines with Alcohols Using Redox Noninnocent Azo-Aromatic Ligand as Electron and Hydrogen Reservoir. The Journal of Organic Chemistry. Available at: [Link]

• Gunanathan, C., & Milstein, D. (2011). Selective Iridium‐Catalyzed Alkylation of (Hetero)Aromatic Amines and Diamines with Alcohols under Mild Reaction Conditions. Angewandte Chemie International Edition. Available at: [Link]

• Elfinger, M., et al. (2023). General Synthesis of Alkyl Amines via Borrowing Hydrogen and Reductive Amination. Advanced Synthesis & Catalysis. Available at: [Link]

• Reddy, K. L., et al. (2013). Sodium hydroxide catalyzed N-alkylation of (hetero) aromatic primary amines and N1,C5-dialkylation of 4-phenyl-2-aminothiazoles with benzyl alcohols. The Journal of Organic Chemistry. Available at: [Link]

• Martin, E. L. (1949). o-PHENYLENEDIAMINE. Organic Syntheses. Available at: [Link]

• WIPO. (2022). (WO/2022/071874) PROCESS FOR THE PURIFICATION OF PHENYLENEDIAMINES. PATENTSCOPE. Available at: [Link]

• Jagadeesh, R. V., et al. (2017). Reusable Co-nanoparticles for general and selective N-alkylation of amines and ammonia with alcohols. Chemical Science. Available at: [Link]

• Bornschein, C., et al. (2009). Synthesis of Selectively Mono-N-Arylated Aliphatic Diamines via Iridium-Catalyzed Amine Alkylation. Advanced Synthesis & Catalysis. Available at: [Link]

• Wikipedia. (n.d.). Reductive amination. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Available at: [Link]

• Google Patents. (n.d.). CN103435495A - Purification process for o-phenylenediamine. Available at:

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Available at: [Link]

• Google Patents. (n.d.). CN101462966A - Purification method for exquisite o-phenylenediamine. Available at:

• Google Patents. (n.d.). US3345413A - Process for purifying a phenylenediamine. Available at:

• Google Patents. (n.d.). CN105061214A - Production process of N,N'-di-sec-butyl-1,4-phenylenediamine. Available at:

• Touchette, K. M. (2011). Reductive Amination Reaction. Boston University. Available at: [Link]

• Google Patents. (n.d.). EP0617004A1 - Preparation of N-substituted-N'-phenyl-P-phenylenediamines. Available at:

• Google Patents. (n.d.). US5371289A - Preparation of N-substituted-N'-phenyl p-phenylenediamines. Available at:

• ResearchGate. (n.d.). Catalytic Amination for N-Alkyl Amine Synthesis. Available at: [Link]

• Green Chemistry. (2023). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Available at: [Link]

• ResearchGate. (2022). N-alkylation reaction of o-phenylenediamine with substituted benzyl alcohols. Available at: [Link]

Sources

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. gctlc.org [gctlc.org]
• 4. N-(1,3-Dimethylbutyl)-N'-phenyl-p-phenylenediamine synthesis - chemicalbook [chemicalbook.com]
• 5. CN105061214A - Production process of N,N'-di-sec-butyl-1,4-phenylenediamine - Google Patents [patents.google.com]
• 6. Reusable Co-nanoparticles for general and selective N-alkylation of amines and ammonia with alcohols - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
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• 9. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
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• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 13. CN103435495A - Purification process for o-phenylenediamine - Google Patents [patents.google.com]

Technical Support Center: Purification of N1-Butylbenzene-1,2-diamine

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are navigating the challenges of purifying N1-Butylbenzene-1,2-diamine using column chromatography. This document moves beyond standard protocols to provide in-depth troubleshooting advice and answers to frequently encountered issues, grounded in practical field experience and established chemical principles.

Introduction: The Challenge of Purifying Aromatic Diamines

N1-Butylbenzene-1,2-diamine, like many aromatic amines, presents a unique set of purification challenges. Its basic amino groups can interact strongly with the acidic surface of standard silica gel, leading to common issues like peak tailing, poor separation, and even compound degradation.[1][2] Furthermore, aromatic diamines can be susceptible to oxidation, which can complicate the purification process.[3] This guide provides a structured, problem-solving approach to overcome these obstacles.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address the most pressing issues you may face during your experiments.

Question 1: My chromatogram shows significant peak tailing for N1-Butylbenzene-1,2-diamine. How can I achieve sharper, more symmetrical peaks?

Answer:

Peak tailing is the most common issue when purifying amines on silica gel. This occurs because the basic lone pair of electrons on the nitrogen atoms forms strong hydrogen bonds or acid-base interactions with the acidic silanol groups (Si-OH) on the silica surface. This strong, sometimes irreversible, binding slows the elution of the compound in a non-uniform way, causing the characteristic "tail."

Core Solutions:

• Neutralize the Stationary Phase: The most direct solution is to suppress the acidity of the silica gel. This is typically achieved by adding a small amount of a basic modifier to your mobile phase (eluent).

  • Triethylamine (TEA): Add 0.1-2% triethylamine to your eluent system.[4] The TEA is a stronger base than your target compound and will preferentially bind to the acidic silanol sites, effectively "masking" them from your diamine. Always perform a preliminary TLC with the added TEA to confirm the effect on your separation.

  • Ammonia: For more polar or stubborn amines, a solution of 10% ammonia in methanol can be used as a highly polar component in a solvent system with dichloromethane.[4]

• Change the Stationary Phase: If modifying the mobile phase is insufficient, consider a stationary phase with different surface chemistry.

  • Alumina (Al₂O₃): Basic or neutral alumina is an excellent alternative to silica gel for purifying basic compounds.[5] Its surface is not acidic, which eliminates the problematic interactions causing tailing.

  • Amino-functionalized Silica: This stationary phase has aminopropyl groups bonded to the silica surface, creating a more basic environment that is ideal for purifying amines via normal-phase chromatography.[1]

Question 2: I'm having trouble getting N1-Butylbenzene-1,2-diamine to elute from the column. It seems to be permanently stuck.

Answer:

This is an extreme case of the strong interaction described in the previous question, compounded by a mobile phase that is not polar enough to displace the compound from the stationary phase.

Troubleshooting Steps:

• Increase Mobile Phase Polarity (Gradient Elution): Your compound requires a more polar eluent to move it through the column. Instead of using a single solvent mixture (isocratic elution), a gradient elution is highly recommended.

  • Start with a less polar system (e.g., 5% Ethyl Acetate in Hexane) to elute non-polar impurities.

  • Gradually and systematically increase the proportion of the more polar solvent (e.g., increase to 20%, 50%, then 100% Ethyl Acetate).

  • If the compound still doesn't elute, a stronger polar solvent like methanol may be required. A common powerful eluent for amines is 5-10% Methanol in Dichloromethane.[4]

• Check Compound Stability: Before assuming it's an elution issue, you must verify that your compound has not decomposed on the column.[6] Aromatic diamines can oxidize to form highly colored, polar impurities that will not elute.

  • 2D-TLC Test: Spot your crude mixture on a TLC plate. Run the plate in a suitable solvent system. After the first run, turn the plate 90 degrees and run it again in the same solvent system. If the compound is stable, the spot will simply move diagonally. If new spots appear off the diagonal, it indicates decomposition on the silica.[6]

Question 3: My purified fractions are discolored (e.g., pink, brown, or purple), but the starting material was a clean oil/solid. What is happening?

Answer:

Discoloration is a classic sign of oxidation. Phenylenediamines are notoriously sensitive to air and light, and the slightly acidic environment of a silica gel column can catalyze this degradation.[3]

Preventative Measures:

• Use Fresh Solvents: Ensure your solvents are free of peroxides, especially ethers like diethyl ether or THF, which can promote oxidation.

• Protect from Light: Wrap your column in aluminum foil to prevent photo-oxidation during the purification process.

• Work Efficiently: Minimize the time the compound spends on the column. Flash chromatography, which uses pressure to speed up elution, is highly preferred over gravity chromatography.[7][8]

• Deactivate Silica Gel: If degradation is severe, you can "deactivate" the silica by adding a few weight percent of water to it and mixing thoroughly before packing the column. This reduces the number of highly active acidic sites.[9]

Question 4: I can't find a good solvent system. Either all my spots are at the baseline or they all run with the solvent front on the TLC plate.

Answer:

Finding the right solvent system is critical and relies on systematic screening with Thin-Layer Chromatography (TLC). The goal is to find a system where your target compound, N1-Butylbenzene-1,2-diamine, has a Retention Factor (Rf) of approximately 0.25-0.35 for the best separation on a column.[10]

Systematic Approach to Solvent Selection:

• Start with a Standard System: A 20% Ethyl Acetate (EtOAc) in Hexane mixture is a good starting point for many organic compounds.[4]

• Adjust Polarity:

  • If Rf is too low (stuck at baseline): Increase the polarity. Try 50% EtOAc/Hexane, then 100% EtOAc. If still too low, switch to a more polar system like 5% Methanol (MeOH) in Dichloromethane (DCM).[4]

  • If Rf is too high (at solvent front): Decrease the polarity. Try 10% EtOAc/Hexane, then 2% EtOAc/Hexane.

• Consider Pi-Stacking Interactions: If your target compound is co-eluting with a similarly aromatic impurity, there may be pi-stacking interactions. Introducing an aromatic solvent into the mobile phase can disrupt these interactions. Try using toluene as the non-polar component instead of hexanes.[9]

Table 1: Suggested Starting Solvent Systems for N1-Butylbenzene-1,2-diamine

Polarity	Non-Polar Component	Polar Component	Modifier (if needed for tailing)	Target Compounds
Low	Hexanes / Heptane	Ethyl Acetate (5-20%)	0.5% Triethylamine	Non-polar impurities
Medium	Dichloromethane	Ethyl Acetate (10-50%)	0.5% Triethylamine	N1-Butylbenzene-1,2-diamine
High	Dichloromethane	Methanol (2-10%)	0.5% Triethylamine	Highly polar impurities
Alternative	Toluene	Acetone (5-20%)	0.5% Triethylamine	Separating aromatic compounds

Experimental Protocols & Visualizations

Protocol 1: Standard Flash Column Chromatography Workflow

• TLC Analysis: Determine the optimal solvent system that gives an Rf of ~0.3 for N1-Butylbenzene-1,2-diamine. Remember to add 0.5% TEA if tailing is observed.

• Column Packing (Slurry Method):

  • Place a small cotton plug at the bottom of the column, followed by a thin layer of sand.[11]

  • In a beaker, mix your silica gel with the initial, least polar eluent to form a consistent slurry.

  • Pour the slurry into the column. Use additional eluent to wash any remaining silica from the beaker into the column.

  • Gently tap the column to pack the silica evenly and open the stopcock to drain excess solvent, ensuring the solvent level does not drop below the top of the silica bed.[11]

  • Add a protective layer of sand on top of the packed silica.[8]

• Sample Loading (Dry Loading Recommended):

  • Dissolve your crude N1-Butylbenzene-1,2-diamine in a minimal amount of a volatile solvent (e.g., DCM).

  • Add a small amount of silica gel (2-3 times the mass of your crude product) to this solution.

  • Evaporate the solvent completely using a rotary evaporator until you have a dry, free-flowing powder.[12]

  • Carefully add this powder to the top of the packed column.

• Elution:

  • Carefully add your eluent to the column.

  • Apply gentle air pressure to the top of the column to force the solvent through at a steady rate (flash chromatography).[13]

  • Collect the eluting solvent in a series of test tubes or flasks (fractions).

  • If using a gradient, start with the least polar solvent mixture and gradually increase the polarity according to your plan.

• Fraction Analysis:

  • Analyze the collected fractions using TLC to identify which ones contain your pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Diagram 1: Column Chromatography Workflow

Caption: Workflow for purifying a compound via flash column chromatography.

Diagram 2: Troubleshooting Decision Tree

Caption: Decision tree for common column chromatography issues.

References

• Good solvent system for separating aromatic amines and/or oximes on alumina TLC plates? (2017). Sciencemadness.org. [Link]

• Chromatography: Solvent Systems For Flash Column. (n.d.). University of Rochester, Department of Chemistry. [Link]

• Adding toluene/other aromatic to solvent system for flash chromatography to separate coeluting aromatic compounds. (2023). Reddit r/Chempros. [Link]

• Note TLC of aromatic amines: Separation of p-Dimethylaminobenzaldehyde from p- Dimethy laminocinnama!dehyde. (n.d.). [Link]

• Separation of organic compounds using amino- functionalized silica gel spherical 40-75um? (2018). ResearchGate. [Link]

• Troubleshooting in Chromatography. (n.d.). Journal of Chromatographic Science. [Link]

• N,N'-Di-sec-butyl-p-phenylenediamine. (n.d.). PubChem, National Center for Biotechnology Information. [Link]

• Troubleshooting Flash Column Chromatography. (n.d.). University of Rochester, Department of Chemistry. [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. [Link]

• Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. (2012). ChemistryViews. [Link]

• Purification of Organic Compounds by Flash Column Chromatography. (2022). Organic Syntheses. [Link]

• Column Chromatography. (2019). YouTube. [Link]

• Column Chromatography. (2022). YouTube. [Link]

• Performing Column Chromatography. (2023). YouTube. [Link]

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• 2. academic.oup.com [academic.oup.com]
• 3. N,N'-Di-sec-butyl-p-phenylenediamine | C14H24N2 | CID 7589 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Chromatography [chem.rochester.edu]
• 5. Sciencemadness Discussion Board - Good solvent system for separating aromatic amines and/or oximes on alumina TLC plates? - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. Chromatography [chem.rochester.edu]
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• 11. youtube.com [youtube.com]
• 12. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 13. m.youtube.com [m.youtube.com]

Technical Support Center: Overcoming Solubility Challenges of N1-Butylbenzene-1,2-diamine in Aqueous Media

Introduction

Welcome to the technical support guide for N1-Butylbenzene-1,2-diamine. This document is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of this compound. N1-Butylbenzene-1,2-diamine, a valuable intermediate and building block, possesses a hydrophobic butyl group and an aromatic benzene ring, which inherently limit its solubility in aqueous media. This guide provides a comprehensive overview of the compound's properties, answers to frequently asked questions, and detailed, field-proven protocols to systematically overcome these solubility issues, ensuring the success and reproducibility of your experiments.

Part 1: Compound Profile & Inherent Solubility Issues

A fundamental understanding of the physicochemical properties of N1-Butylbenzene-1,2-diamine is the first step in troubleshooting solubility. The molecule's structure dictates its behavior in different solvent systems.

• Hydrophobic Nature : The primary cause of poor aqueous solubility is the presence of the nonpolar butyl chain and the benzene ring. These structures are entropically unfavorable to interact with the highly ordered hydrogen-bonding network of water.

• Basic Properties : The two amine (-NH2) groups on the benzene ring are basic and can be protonated in acidic conditions. This property is key to enhancing solubility through pH manipulation.

Property	Value / Description	Source	Significance for Solubility
Molecular Formula	C₁₀H₁₆N₂	[1]	-
Molecular Weight	164.25 g/mol	[1]	Influences molar concentration calculations.
Predicted pKa	5.53 ± 0.10	[1]	Indicates the compound is a weak base. At pH values below the pKa, the amine groups will be protonated, increasing polarity and aqueous solubility.
Predicted logP	3.135	[2]	A positive logP value indicates higher solubility in lipids (octanol) than in water, confirming the compound's hydrophobic nature.
Physical State	Solid (Melting Point: 35 °C)	[1]	Must be fully dissolved from its solid form.

Part 2: Frequently Asked Questions (FAQs)

Q1: I added N1-Butylbenzene-1,2-diamine directly to my aqueous buffer and it won't dissolve. What's wrong?

A: This is expected behavior. Due to its hydrophobic nature (logP > 3), N1-Butylbenzene-1,2-diamine has very low intrinsic solubility in neutral aqueous solutions.[3][4] You must first prepare a concentrated stock solution in an appropriate organic solvent or use a specific solubilization technique as outlined in this guide.

Q2: I dissolved the compound in DMSO, but it precipitated immediately when I added it to my cell culture media. Why?

A: This is a common issue known as "carry-over precipitation."[5][6] While the compound is soluble in 100% DMSO, the final concentration of DMSO in your aqueous medium is likely too low to maintain solubility. The compound crashes out of the solution as it is exposed to the predominantly aqueous environment. To avoid this, you may need to lower the final concentration of the compound, increase the percentage of co-solvent (if tolerated by your system), or use an alternative solubilization method like pH adjustment or formulation with excipients.

Q3: What is the maximum concentration of co-solvents like DMSO or ethanol I can use in my cell-based assay?

A: This is highly dependent on the cell line and assay sensitivity. As a general rule, most cell lines can tolerate up to 0.5% (v/v) DMSO or ethanol without significant toxicity. However, it is critical to run a vehicle control experiment, where you treat your cells with the same concentration of the co-solvent alone, to ensure it does not affect the experimental outcome.[5]

Q4: How can I use pH to my advantage to dissolve this compound?

A: N1-Butylbenzene-1,2-diamine is a basic compound with a predicted pKa of ~5.53.[1] By lowering the pH of the solution to at least 1-2 units below the pKa (e.g., pH 3.5-4.5), you can protonate the amine groups. This creates a charged, more polar salt form (e.g., a hydrochloride salt) which is significantly more soluble in water.[7][][9] This principle is a cornerstone of solubilizing basic drugs and reagents.

Part 3: Troubleshooting & Solubilization Protocols

This section provides a systematic approach to selecting and implementing a solubilization strategy. Follow the decision tree below to identify the best starting point for your specific application.

Workflow: Selecting a Solubilization Strategy

Caption: Decision tree for solubilizing N1-Butylbenzene-1,2-diamine.

Strategy 1: Co-Solvents

This is the most common and straightforward approach for preparing stock solutions for in vitro experiments.

• Principle of Causality: Water-miscible organic solvents like DMSO or ethanol act as co-solvents. They reduce the overall polarity of the solvent system, weakening the hydrogen-bonding network of water that excludes the hydrophobic compound, thereby increasing its solubility.[10][11]

• Protocol:

  • Weigh the required amount of N1-Butylbenzene-1,2-diamine in a clean glass vial.

  • Add the minimum required volume of 100% DMSO, Ethanol, or Dimethylformamide (DMF) to achieve the desired stock concentration (e.g., 10-50 mM).

  • Vortex or sonicate gently at room temperature until the solid is completely dissolved. The solution should be clear and free of particulates.

  • Store the stock solution appropriately (typically at -20°C or -80°C, protected from light).

  • For the working solution, perform a serial dilution. Critically, add the stock solution dropwise into the vigorously vortexing aqueous buffer to minimize localized high concentrations that cause precipitation.[6]

• Troubleshooting:

  • Precipitation on dilution: The final co-solvent concentration is too low. Try a more dilute stock solution or consider a different strategy.

  • Assay Interference: Run a vehicle control. If interference is observed, reduce the final co-solvent concentration or switch to a more biocompatible solvent.

Co-Solvent	Recommended Max % (v/v) in Cell Culture	Notes
DMSO	0.1% - 0.5%	Most common, but can have biological effects.
Ethanol	0.1% - 0.5%	Can be more volatile; potential for evaporation.
PEG 400	1% - 5%	Generally more biocompatible than DMSO/Ethanol.

Strategy 2: pH Adjustment

This method is ideal when the final application can tolerate an acidic pH and the presence of a salt.

• Principle of Causality: As a weak base, N1-Butylbenzene-1,2-diamine accepts protons (H⁺) in an acidic environment.[12] This protonation forms a cationic salt, which is an ionic species. Ionic compounds have much stronger favorable interactions with polar water molecules than their neutral counterparts, leading to a dramatic increase in aqueous solubility.[13][14]

• Protocol:

  • Prepare a dilute acidic solution, for example, 0.1 M Hydrochloric Acid (HCl).

  • Weigh the N1-Butylbenzene-1,2-diamine and add it to the acidic solution.

  • Stir or sonicate the mixture. The compound should dissolve as it reacts to form the hydrochloride salt. Gentle warming (30-40°C) can aid this process.

  • Once dissolved, this acidic stock can be diluted into the final aqueous buffer.

  • Crucially , check the pH of the final solution. The acidic stock may lower the pH of your final buffer. If necessary, adjust the final pH carefully with a dilute base (e.g., 0.1 M NaOH), but be aware that increasing the pH above the compound's pKa may cause it to precipitate.

• Troubleshooting:

  • Compound still won't dissolve: The acid concentration may be too low, or the compound concentration is too high. Try a more concentrated acid or a lower compound concentration.

  • Precipitation in final buffer: The pH of the final buffer is too high (above the pKa), neutralizing the salt and causing the free base to precipitate. The final solution must remain acidic to maintain solubility.[7]

Strategy 3: Surfactants

Surfactants are useful for creating stable formulations, especially when co-solvents are not viable.

• Principle of Causality: Surfactants are amphiphilic molecules. Above a certain concentration (the Critical Micelle Concentration or CMC), they self-assemble into micelles in water. These micelles have a hydrophobic core and a hydrophilic shell. The hydrophobic N1-Butylbenzene-1,2-diamine partitions into the hydrophobic core, while the hydrophilic shell keeps the entire micelle structure dissolved in the aqueous medium.[15][16][17]

• Protocol:

  • Prepare an aqueous solution of a non-ionic surfactant (e.g., Tween® 80 or Polysorbate 20) at a concentration well above its CMC.

  • Add the N1-Butylbenzene-1,2-diamine powder directly to the surfactant solution.

  • Vortex and sonicate the mixture. The solution may need to be heated gently (e.g., 40-50°C) to facilitate micelle formation and encapsulation.

  • The final solution should be clear. This formulation can then be diluted into the final aqueous medium.

Surfactant	Type	Typical CMC (in water)	Common Applications
Tween® 80 (Polysorbate 80)	Non-ionic	~0.012 mM	Formulations for oral and parenteral delivery.[5]
Triton™ X-100	Non-ionic	~0.24 mM	Common in biochemical assays, but cytotoxic.
Cremophor® EL	Non-ionic	~0.02% w/v	Used for parenteral drug delivery.[5]

Strategy 4: Cyclodextrins

This advanced technique forms an inclusion complex, effectively "hiding" the hydrophobic molecule within a water-soluble carrier.

• Principle of Causality: Cyclodextrins are cyclic oligosaccharides shaped like a truncated cone with a hydrophobic interior cavity and a hydrophilic exterior. The hydrophobic N1-Butylbenzene-1,2-diamine molecule can fit inside the cavity, forming a host-guest "inclusion complex." The hydrophilic exterior of the cyclodextrin ensures that the entire complex remains soluble in water.[18][19][20]

• Protocol:

  • Prepare a solution of a modified cyclodextrin, such as Hydroxypropyl-β-cyclodextrin (HP-β-CD), in your desired aqueous buffer. Concentrations typically range from 1-10% (w/v).

  • Add the N1-Butylbenzene-1,2-diamine to the cyclodextrin solution.

  • Stir or shake the mixture vigorously for several hours, or even overnight, at room temperature to allow for the formation of the inclusion complex.

  • After equilibration, filter the solution through a 0.22 µm filter to remove any undissolved compound. The clear filtrate contains the solubilized complex.

Caption: Encapsulation of a hydrophobic molecule by a cyclodextrin.

Part 4: Summary & Best Practices

Method	Pros	Cons	Best For...
Co-solvents	Simple, fast, widely used.	Potential for precipitation upon dilution; can be toxic to cells.	High-throughput screening, initial in vitro assays.
pH Adjustment	Very effective for basic compounds, cost-effective.	Requires an acidic final pH; may not be suitable for all biological systems.	Chemical synthesis workups, analytical standards, pH-tolerant assays.
Surfactants	Forms stable solutions; can enhance bioavailability.	Can interfere with some assays; potential for cell toxicity.	Formulations where co-solvents are not tolerated.
Cyclodextrins	Low toxicity, forms true solutions, enhances stability.[21][22]	More expensive; requires longer preparation time for complexation.	In vivo studies, drug delivery applications, sensitive cell-based assays.

General Recommendations:

• Always Start Small: Begin by attempting to dissolve a small amount of material before scaling up.

• Use Energy: Sonication and gentle heating can often help overcome kinetic barriers to dissolution.

• Prepare Fresh: Prepare aqueous dilutions from your stock solution immediately before use to minimize the risk of precipitation over time.

• Visual Inspection: Always visually inspect your final solution for any signs of precipitation or haziness (Tyndall effect) against a dark background.

• Filter Sterilize: For biological applications, filter the final working solution through a 0.22 µm syringe filter compatible with your solvent system.

References

• MDPI.
• National Institutes of Health (PMC). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects.
• MDPI. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics.
• Semantic Scholar. Cyclodextrin Inclusion Complexes with Antibiotics and antibacterial Agents as Drug-Delivery Systems—A Pharmaceutical Perspective.
• Taylor & Francis Online. New chromatographic insights on drug:cyclodextrin inclusion complexes and their potential use in drug delivery.
• Co-solvency and anti-solvent method for the solubility enhancement.
• Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability.
• National Institutes of Health (PMC).
• ChemicalBook. 1-N-butylbenzene-1,2-diamine | 51592-02-0.
• JOCPR.
• ResearchGate. Hi, can anyone tell me how to dissolve a hydrophobic compound..?
• NOAA. N,N'-DI-SEC-BUTYL-P-PHENYLENEDIAMINE | CAMEO Chemicals.
• ResearchGate. How can I dissolve hydrophobic compounds in DMEM media?
• Chemistry LibreTexts. The Effects of pH on Solubility.
• BOC Sciences.
• The Journal of Physical Chemistry B. The Hydrophobic Effect and the Role of Cosolvents.
• YouTube. Amines - Lab Demonstration / solubility / basic character class 12 CBSE.
• PubMed Central.
• ACS Publications.
• Khan Academy. pH and solubility.
• Chemistry LibreTexts. Solubility and pH.
• Guidechem. 1-N-butilbenceno-1,2-diamina 51592-02-0 wiki.

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• 16. Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics | MDPI [mdpi.com]
• 21. [PDF] Cyclodextrin Inclusion Complexes with Antibiotics and Antibacterial Agents as Drug-Delivery Systems—A Pharmaceutical Perspective | Semantic Scholar [semanticscholar.org]
• 22. tandfonline.com [tandfonline.com]

Minimizing interference from other metal ions in Cu(II) detection

Technical Support Center: Selective Cu(II) Detection

Welcome to the technical support center for the selective detection of Copper(II) ions. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of accurate Cu(II) quantification. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges, particularly the interference from other metal ions. The guidance provided is grounded in established scientific principles and practical, field-proven experience.

Frequently Asked Questions (FAQs)

General Questions

Q1: Why is minimizing interference from other metal ions so critical in Cu(II) detection?

A1: Copper(II) detection is often performed in complex matrices such as environmental water samples, biological fluids, or industrial effluents, which contain a variety of other metal ions.[1][2] Many of these ions (e.g., Fe³⁺, Ni²⁺, Zn²⁺, Co²⁺) share similar chemical properties with Cu(II), such as charge and ionic radius. This similarity can lead to non-specific binding with the sensing probe or reagent, resulting in a false positive signal or an overestimation of the Cu(II) concentration.[3] Achieving high selectivity is therefore paramount to ensure that the analytical signal originates exclusively from the target Cu(II) ion, guaranteeing the accuracy and reliability of the results.[4]

Q2: What are the most common metal ions that interfere with Cu(II) analysis?

A2: The specific interfering ions depend on the sample matrix and the detection method. However, some of the most frequently encountered interferences in Cu(II) detection include:

• Iron (Fe²⁺, Fe³⁺): Ubiquitous in environmental and biological samples and known to interfere with many colorimetric and fluorescent probes.[5]

• Nickel (Ni²⁺): Chemically similar to copper and often coexists in industrial samples.[1]

• Zinc (Zn²⁺): A common ion in biological systems that can compete for binding sites on certain probes.[5][6]

• Cobalt (Co²⁺): Can form colored complexes that absorb at similar wavelengths to Cu(II) complexes.[1]

• Lead (Pb²⁺) and Cadmium (Cd²⁺): Heavy metals that are common environmental pollutants and can interfere with electrochemical methods.[1][5]

• Mercury (Hg²⁺): Known to quench fluorescence in many sensor systems.[5]

Method-Specific Questions

Q3: For fluorescent probe-based detection, how do I know if other ions are interfering?

A3: Interference in fluorescent sensing can manifest in several ways:

• Fluorescence Quenching or Enhancement: An interfering ion might also cause a change in the probe's fluorescence, leading to an inaccurate reading.[6]

• Spectral Shift: The interfering ion may cause a shift in the emission or excitation wavelength, complicating analysis.

To test for interference, you should perform selectivity experiments. This involves measuring the fluorescence response of your probe to a solution containing only Cu(II), and then comparing it to the response in solutions containing a mixture of Cu(II) and a potential interfering ion (typically at a concentration 10- to 100-fold higher than Cu(II)).[7] If the signal in the mixed solution is significantly different (e.g., >±5%) from the Cu(II)-only solution, interference is occurring.[8][9]

Q4: In electrochemical methods like anodic stripping voltammetry, what does interference from other metals look like?

A4: In anodic stripping voltammetry (ASV), interference can appear as:

• Overlapping Stripping Peaks: If an interfering metal has a stripping potential close to that of copper, their peaks can merge, making accurate quantification difficult.

• Formation of Intermetallic Compounds: Some metals can form intermetallic compounds with copper on the electrode surface, which alters the stripping potential and peak shape of the copper signal.[10]

• Competition for Active Sites: Interfering ions can compete with Cu(II) for active sites on the electrode surface, leading to a suppressed copper signal.[10] For instance, the presence of a 10-fold molar excess of copper can significantly decrease the peak signals for lead(II) and cadmium(II) at a bismuth film electrode.[10]

Troubleshooting Guides

This section provides a structured approach to identifying and resolving common issues related to interference in Cu(II) detection.

Issue 1: Inaccurate or Non-Reproducible Results in Spectrophotometric/Fluorometric Assays

Symptom: You observe unexpectedly high or low Cu(II) readings, or your results vary significantly between replicates, suggesting a lack of specificity.

Logical Troubleshooting Workflow:

Detailed Explanation & Actions:

• Step 1: Root Cause Analysis - Selectivity Screening: Before altering your protocol, you must confirm that ionic interference is the problem. Prepare solutions of your probe with individual potential interfering ions (e.g., Fe³⁺, Ni²⁺, Zn²⁺) at concentrations significantly higher than your expected Cu(II) concentration.[11] A change in signal confirms interference.[11]

• Step 2: Chemical Mitigation - Use of Masking Agents: If interference is confirmed, the most direct solution is to "mask" the interfering ions. A masking agent is a chemical that forms a stable complex with the interfering ion, preventing it from reacting with your Cu(II) probe.[12] The choice of masking agent is crucial. For example, citrate can be used to suppress interference from Cd(II), while thiourea is effective against Ni(II) and Zn(II).[1]

• Step 3: Physical Mitigation - Sample Pretreatment: If masking is ineffective or introduces other problems, you must physically remove the interfering ions before analysis. Solid Phase Extraction (SPE) is a powerful technique for this purpose.[13][14][15] By choosing a sorbent that selectively retains either the interfering ions or the Cu(II) analyte, you can achieve a clean separation.[13][14]

Issue 2: Poor Peak Resolution or Suppressed Signals in Electrochemical Detection

Symptom: In methods like ASV, you observe broad, overlapping peaks or a Cu(II) signal that is much lower than expected.

Logical Troubleshooting Workflow:

Detailed Explanation & Actions:

• Step 1: Instrumental Optimization: The first line of defense is to optimize your instrumental parameters. Adjusting the deposition potential can help selectively plate Cu(II) while leaving some interfering ions in solution. Modifying the pH of the supporting electrolyte can also shift the deposition potentials, potentially improving peak separation.[8]

• Step 2: Chemical Environment Modification: The composition of your supporting electrolyte can be changed to mitigate interference. The addition of a complexing agent that selectively binds the interfering ion can prevent its deposition. For example, ferrocyanide has been used to effectively mask Cu(II) interference in the determination of lead and cadmium.[10]

• Step 3: Advanced Material Science - Modified Electrodes: If optimization and electrolyte modification fail, consider using a Chemically Modified Electrode (CME). These electrodes are functionalized with specific ligands or materials that have a high affinity for Cu(II), such as Schiff bases or materials rich in –OH and –NH2 groups.[7][16] This dramatically enhances selectivity by ensuring that primarily Cu(II) is preconcentrated on the electrode surface.[7][16]

Protocols and Data

Protocol 1: General-Purpose Masking using EDTA

Ethylenediaminetetraacetic acid (EDTA) is a powerful chelating agent that binds strongly to many divalent and trivalent metal ions.[17] It can be used to mask a broad range of potential interferences. However, since EDTA also binds Cu(II) strongly, this technique is typically used in methods where the Cu(II) complex with the probe is significantly more stable or has a unique spectral signature that is not affected by the presence of EDTA-metal complexes.

Objective: To mask potential interfering ions like Ni(II), Zn(II), and Cd(II) in a spectrophotometric Cu(II) assay.

Materials:

• Stock solution of 0.1 M EDTA disodium salt.

• Sample containing Cu(II) and potential interfering ions.

• Your specific Cu(II) colorimetric reagent and buffer solution.

Procedure:

• To a 10 mL aliquot of your sample, add 100 µL of the 0.1 M EDTA solution. The final concentration of EDTA should be sufficient to chelate all potential interfering ions.

• Mix thoroughly and allow to stand for 5 minutes to ensure complete complexation of interfering ions.

• Proceed with the addition of your buffer and colorimetric reagent as per your standard protocol.

• Measure the absorbance at the required wavelength.

• Crucially: Run a parallel control sample without EDTA to assess if the masking agent itself affects your Cu(II) reading. A "reagent blank" containing only the sample matrix, buffer, and EDTA should also be run to correct for any background absorbance.

Protocol 2: Selective Preconcentration of Cu(II) using Solid Phase Extraction (SPE)

This protocol describes a method to isolate Cu(II) from a complex sample matrix, thereby removing interfering ions prior to analysis by techniques like Atomic Absorption Spectroscopy (AAS) or ICP-MS.[2]

Objective: To separate and preconcentrate Cu(II) from an environmental water sample.

Materials:

• SPE cartridge containing a chelating resin (e.g., Iminodiacetic acid functionalized resin).

• pH 5.0 Acetate buffer.

• 2 M Nitric Acid (HNO₃) for elution.

• Deionized water.

• Sample (e.g., river water).

Procedure:

• Conditioning: Pass 5 mL of methanol followed by 10 mL of deionized water through the SPE cartridge to activate the sorbent.

• Equilibration: Pass 5 mL of the pH 5.0 acetate buffer through the cartridge to prepare the sorbent for sample loading.

• Loading: Adjust the pH of your water sample (e.g., 100 mL) to ~5.0. Pass the entire sample through the SPE cartridge at a slow, steady flow rate (approx. 2-3 mL/min). Cu(II) will be retained on the resin, while many interfering ions (especially alkali and alkaline earth metals) will pass through.[18]

• Rinsing: Pass 10 mL of deionized water through the cartridge to wash away any remaining, weakly bound matrix components.

• Elution: Pass 5 mL of 2 M HNO₃ through the cartridge to release the retained Cu(II). Collect this eluate in a clean volumetric flask. This solution now contains the concentrated, purified Cu(II).

• Analysis: Analyze the eluate using your chosen analytical method (e.g., FAAS).

Data Summary: Common Masking Agents for Cu(II) Detection

The following table summarizes common masking agents and the specific ions they are effective against in the context of Cu(II) analysis.

Masking Agent	Target Interfering Ion(s)	Notes and Considerations	Reference
Thiourea	Ni(II), Zn(II)	Forms stable, colorless complexes with these ions.	[1]
Citrate	Cd(II), some trivalent ions	Effective in mildly acidic to neutral conditions.	[1]
Fluoride (F⁻)	Fe(III), Al(III)	Forms very stable, colorless complexes with Fe(III) and Al(III). Use with caution due to toxicity.	[12]
Cyanide (CN⁻)	Zn(II), Cd(II), Ni(II), Co(II)	Extremely effective but highly toxic. Requires specialized handling and waste disposal. Often used in complexometric titrations.	[12][19]
Triethanolamine	Al(III), Fe(III)	A weaker masking agent, often used to prevent precipitation of metal hydroxides at high pH.	[12][19]
Potassium Ferrocyanide	Cu(II)	Used to mask copper interference in the analysis of other ions like Pb(II) and Cd(II) in voltammetry.	[10]

References

• A Review of Fluorescein Based detection probes for Hg2+, Cu2+ and Zn2+ in Water. International Journal of Advanced in Management, Technology and Engineering Sciences.
• SPECTROPHOTOMETRIC DETERMINATION OF COPPER IN VARIOUS ENVIRONMENTAL SAMPLES USING GREEN REAGENT. INTERNATIONAL JOURNAL OF SCIENCE, ENGINEERING AND TECHNOLOGY.
• Interference of salt matrices in the determination of copper by atomic absorption spectrometry with electrothermal atomiz
• Recent Progress in Fluorescent Probes For Metal Ion Detection.
• A Critical Review on Developed Ion Selective Electrodes for Cu2+. Journal of Chemical, Biological and Medicinal Sciences.
• An electrochemical sensor based on a MOF/ZnO composite for the highly sensitive detection of Cu(II)
• EDTA and EGTA chel
• Sciences of Conservation and Archaeology - Spectrophotometric Determination of Copper(II) Ions: Method Development and Analytical Validation.
• Masking Agents and Indicators For EDTA Titr
• A Highly Sensitive and Selective Fluorescein-Based Cu2+ Probe and Its Bioimaging in Cell. Frontiers in Chemistry.
• Selective masking and demasking for the stepwise complexometric determination of aluminium, lead and zinc
• Ion-selective electrode, Cu. Metrohm.
• Solid phase extraction for selective separation/preconcentration of copper using N-benzoyl N-phenylhydroxyl amine as sorbent modifier.
• Determination of copper in environmental water samples.
• Selective and precise photometric titration of metal ions with EDTA using masking agents. Part III. Determination of calcium, lead and zinc in mixtures using simple inorganic ions as masks.
• Determination of Ultra-Trace Amounts of Copper in Environmental Water Samples by Dispersive Liquid-Liquid Microextraction Combined with Graphite Furnace
• Copper, atomic absorption spectrometric, direct. U.S. Geological Survey.
• Video: Masking and Demasking Agents. JoVE.
• Highly Selective Fluorescent Probe for the Detection of Copper (II)
• A REVIEW OF COMPARATIVE STUDY ON DETERMINATION OF COPPER BY ATOMIC ABSORPTION SPECTROSCOPY (AAS). JETIR.
• Navigating Interferences in AAS and AES for Accur
• Evaluation of Fluorescent Cu2+ Probes: Instant Sensing, Cell Permeable Recognition and Quantit
• Environmental method for spectrophotometric determination of copper(II). Taylor & Francis Online.
• Response of copper(II)
• Acid interferences in atomic absorption spectrometry. Semantic Scholar.
• Investigation of Copper(II) Interference on the Anodic Stripping Voltammetry of Lead(II) and Cadmium(II) at Bismuth Film Electrode.
• Development of a new electrochemical method for the determination of copper(II) at trace levels in environmental and food samples. RSC Publishing.
• Copper Ion Selective Electrode (ISE). NT Sensors.
• Solid PhaSe extraction. SCP Science.
• Recent Advances in Nanopore Technology for Copper Detection and Their Potential Applic
• Solid Phase Extraction Technique in Analytical Chemistry. DergiPark.
• Effect of interfering ions on the determination of Cd, Cu, and Ni.
• Preconcentration and Determination of Copper(II) in Water and Tea Infusion Samples Using Hierarchical MnSb2O6@Fe3O4 Nanoparticles and Magnetic Solid Phase Extraction–FAAS. ACS Omega.
• A novel method of rapid detection for heavy metal copper ion via a specific copper chelator bathocuproinedisulfonic acid disodium salt. PubMed Central.
• ISE Selectivity And Interferences. EDT Direction.
• An Investigation on Design and Characterization of a Highly Selective LED Optical Sensor for Copper Ions in Aqueous Solutions. MDPI.
• Approaches for selectivity improvement of conductometric gas sensors: an overview. Royal Society of Chemistry.
• Fluorescent Mechanism of a Highly Selective Probe for Copper(II) Detection: A Theoretical Study. ACS Omega.
• Recent Advances of Optical Sensors for Copper Ion Detection. PubMed Central.
• Preconcentration of Copper with Solid Phase Extraction and its Determination by Flame Atomic Absorption Spectrometry.
• Electrochemical Detection of Copper(II) at an Electrode Modified by a Carnosine–Silica Hybrid Material.
• Electrochemical Sensor for Cu(II)
• Method for detecting copper ion content and eliminating interference by a zinc reagent and masking agent.
• Determination of Trace Elements in Copper by ICP-MS (EN). Analytik Jena.
• Peptide-based Fluorescent Chemical Sensors for the Specific Detection of Cu2+ and S2.

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• 8. Determination of Ultra-Trace Amounts of Copper in Environmental Water Samples by Dispersive Liquid-Liquid Microextraction Combined with Graphite Furnace Atomic Absorption Spectrometry [mdpi.com]
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Technical Support Center: Enhancing the Quantum Yield of N1-Butylbenzene-1,2-diamine-based Fluorophores

For Researchers, Scientists, and Drug Development Professionals

This guide serves as a specialized resource for navigating the complexities of working with N1-Butylbenzene-1,2-diamine-based fluorophores. It provides in-depth troubleshooting, detailed experimental protocols, and answers to frequently asked questions to empower you in optimizing your research and development efforts.

Section 1: Foundational Knowledge - FAQs

This section addresses the fundamental concepts essential for working with N1-Butylbenzene-1,2-diamine and its derivatives.

Q1: What is fluorescence quantum yield and why is it a critical parameter?

A1: The fluorescence quantum yield (ΦF) is a measure of the efficiency of the fluorescence process. It's defined as the ratio of photons emitted to the photons absorbed.[1] A high quantum yield signifies a brighter fluorophore, which is paramount for applications demanding high sensitivity, such as in cellular imaging and high-throughput screening. For example, a fluorophore with a quantum yield of 0.9 is significantly more efficient and thus brighter than one with a quantum yield of 0.1.

Q2: What are the key structural and environmental factors influencing the quantum yield of N1-Butylbenzene-1,2-diamine fluorophores?

A2: The quantum yield of these fluorophores is intrinsically linked to their molecular structure and surrounding environment. The diamine groups on the benzene ring act as electron-donating moieties, which can facilitate an intramolecular charge transfer (ICT) upon excitation. The efficiency of this process, and thus the quantum yield, is highly sensitive to:

• Solvent Polarity: The polarity of the solvent can stabilize or destabilize the excited state, directly impacting the probability of fluorescence versus non-radiative decay.[2]

• Structural Rigidity: Molecules with greater structural rigidity often exhibit higher quantum yields because this restricts vibrational and rotational modes that can lead to non-radiative energy loss.[3]

• Concentration: At high concentrations, fluorophores can form aggregates, leading to a phenomenon known as aggregation-caused quenching (ACQ), which significantly reduces the quantum yield.[2]

Q3: What are the common culprits behind low quantum yield measurements?

A3: A low quantum yield can stem from several factors, including:

• Inefficient Fluorescence Process: The inherent molecular structure may favor non-radiative decay pathways, such as internal conversion or intersystem crossing, over fluorescence.

• Presence of Quenchers: Impurities in the sample, including residual solvents or dissolved oxygen, can deactivate the excited state of the fluorophore, a process known as quenching.

• Photobleaching: Prolonged exposure to excitation light can lead to the irreversible photochemical destruction of the fluorophore, resulting in a diminished fluorescence signal over time.[4]

Section 2: Troubleshooting Guide - From Synthesis to Measurement

This section provides actionable solutions to common experimental challenges.

Q4: My synthesis of N1-Butylbenzene-1,2-diamine derivatives is resulting in low yields and impurities. How can I optimize the reaction?

A4: Low yields and the presence of impurities are common hurdles in organic synthesis. Consider the following troubleshooting steps:

• Purity of Starting Materials: Ensure the purity of your starting N1-Butylbenzene-1,2-diamine and other reactants. Impurities can lead to unwanted side reactions.

• Reaction Conditions:

  • Atmosphere: Reactions involving diamines can be sensitive to oxidation. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions.

  • Solvent: Use anhydrous solvents to prevent water-mediated side reactions.

• Purification Strategy:

  • Column Chromatography: If you are using column chromatography, a systematic approach to selecting the eluent system is crucial. A gradient elution, where the solvent polarity is gradually increased, often provides superior separation compared to an isocratic elution.

Q5: My quantum yield measurements for the same sample are inconsistent. What could be causing this variability?

A5: Reproducibility is key in scientific measurements. If you are observing inconsistent quantum yield values, consider the following:

• Inner Filter Effects: At high concentrations, the sample itself can reabsorb the emitted fluorescence, leading to an artificially low quantum yield measurement. To avoid this, ensure the absorbance of your sample in a 1 cm cuvette is below 0.1 at the excitation wavelength.[1][2]

• Instrumental Parameters: Ensure that the settings on your fluorescence spectrometer are identical for both your sample and the standard. This includes the excitation and emission slit widths and the detector voltage.

• Standard Selection: Use a well-characterized quantum yield standard with a known and stable quantum yield.[5] The standard should absorb at a similar wavelength to your sample.[6]

Section 3: Experimental Protocols for Quantum Yield Enhancement

This section provides a detailed protocol for measuring relative quantum yield and strategies for its enhancement.

Protocol: Relative Quantum Yield Measurement

The relative quantum yield is determined by comparing the fluorescence of the sample to a standard with a known quantum yield.[7]

• Preparation of Solutions:

  • Prepare a stock solution of your N1-Butylbenzene-1,2-diamine derivative and a suitable quantum yield standard (e.g., quinine sulfate in 0.1 M H₂SO₄) in the same solvent.

  • From the stock solutions, prepare a series of at least five dilutions for both the sample and the standard. The absorbance of these solutions at the excitation wavelength should be in the range of 0.02 to 0.1.

• Spectroscopic Measurements:

  • Record the UV-Vis absorbance spectrum for each solution.

  • Record the fluorescence emission spectrum for each solution, ensuring you use the same excitation wavelength for all measurements.

• Data Analysis:

  • Integrate the area under the emission spectrum for each solution.

  • Plot the integrated fluorescence intensity versus the absorbance for both the sample and the standard.

  • The quantum yield (Φx) of the sample is calculated using the following equation:[1]

    Φx = Φst * (Gradx / Gradst) * (ηx² / ηst²)

    Where:

    • Φ is the quantum yield.

    • Grad is the gradient of the plot of integrated fluorescence intensity versus absorbance.

    • η is the refractive index of the solvent.

    • The subscripts 'x' and 'st' denote the unknown sample and the standard, respectively.

Strategies for Enhancing Quantum Yield

Strategy	Rationale
Solvent Screening	The quantum yield of many fluorophores is highly dependent on the solvent environment. Testing a range of solvents with varying polarities can identify an optimal environment that minimizes non-radiative decay pathways.[2]
Structural Modification	Introducing electron-withdrawing groups or increasing the rigidity of the molecular structure can alter the electronic properties of the fluorophore and reduce non-radiative decay, leading to a higher quantum yield.[8]
Decreasing Concentration	If aggregation-caused quenching is suspected, diluting the sample can disrupt aggregate formation and increase the quantum yield.[2]

Diagram: Workflow for Quantum Yield Optimization

Caption: A systematic workflow for optimizing the quantum yield of a novel fluorophore.

Section 4: Mitigating Photobleaching in Imaging Applications

Q6: I am observing rapid photobleaching of my fluorophore during fluorescence microscopy. What steps can I take to minimize this?

A6: Photobleaching is a significant challenge in fluorescence imaging.[9] Here are several strategies to mitigate this issue:

• Minimize Exposure: The most direct way to reduce photobleaching is to limit the sample's exposure to the excitation light.[4] This can be achieved by:

  • Using the lowest possible laser power that provides an adequate signal.

  • Reducing the image acquisition time.

  • Using neutral-density filters to attenuate the excitation light.[9]

• Use Antifade Reagents: Incorporating an antifade reagent into the mounting medium is a highly effective way to reduce photobleaching.[10] These reagents work by scavenging free radicals that are responsible for the photochemical destruction of the fluorophore.

• Optimize the Imaging Buffer: Removing dissolved oxygen from the imaging buffer by degassing can significantly reduce the rate of photobleaching.

Diagram: Factors Contributing to Photobleaching

Caption: Key factors that contribute to the photobleaching of fluorophores.

References

• Brandner, A. (n.d.). Implementation of a Comparative Method for Measuring Photoluminescence Quantum Yields of Novel Compounds in Solution. Oregon State University.
• Resch-Genger, U., et al. (2020). Relative and absolute determination of fluorescence quantum yields of transparent samples. OPUS.
• Resch-Genger, U., et al. (2020). Relative and absolute determination of fluorescence quantum yields of transparent samples. ResearchGate.
• (n.d.). A Guide to Recording Fluorescence Quantum Yields. UCI Department of Chemistry.
• (n.d.). Photobleaching in Fluorescence Imaging. Thermo Fisher Scientific - US.
• (n.d.). The Antidote for Photobleaching. Electron Microscopy Sciences.
• (2021). Fluorescence quantum yield measurement. JASCO Global.
• (2022). How To Protect Your Tissue From Photobleaching. Vector Labs.
• Will, S., et al. (2022). Bleaching‐Resistant Super‐Resolution Fluorescence Microscopy. PMC - NIH.
• Berglund, A. J., et al. (2007). Circumvention of fluorophore photobleaching in fluorescence fluctuation experiments: a beam scanning approach. PubMed.
• (n.d.). Technical Support Center: Enhancing the Quantum Yield of N,N'-diphenylpyridine-2,6-diamine Derivatives. Benchchem.
• Glembockyte, V., et al. (2011). Quantum yield optimized fluorophores for site-specific labeling and super-resolution imaging. arXiv.
• Glembockyte, V., et al. (2011). Quantum-Yield-Optimized Fluorophores for Site-Specific Labeling and Super-Resolution Imaging. Laurent COGNET.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. cognet-research.com [cognet-research.com]
• 4. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 5. Making sure you're not a bot! [opus4.kobv.de]
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• 9. vectorlabs.com [vectorlabs.com]
• 10. emsdiasum.com [emsdiasum.com]

Troubleshooting unexpected side reactions in N1-Butylbenzene-1,2-diamine synthesis

Welcome to the technical support center for the synthesis of N¹-Butylbenzene-1,2-diamine. This guide is designed for researchers, chemists, and drug development professionals who may encounter unexpected side reactions and challenges during this synthesis. The following troubleshooting guides and FAQs are structured to provide not only solutions but also the underlying scientific principles to empower you to optimize your experimental outcomes.

Troubleshooting FAQs: Common Issues & Solutions

This section addresses the most frequently encountered challenges in the N-alkylation of o-phenylenediamine.

Q1: My reaction is producing a significant amount of N¹,N²-dibutylbenzene-1,2-diamine. How can I improve selectivity for the mono-butylated product?

A1: This is the most common selectivity challenge, known as over-alkylation. It occurs because the desired mono-alkylated product (a secondary amine) is often more nucleophilic and less sterically hindered than the starting o-phenylenediamine (a primary amine), making it react faster with the butylating agent. [1][2]

To favor mono-alkylation, you must manipulate the reaction kinetics to favor the first alkylation (k₁) over the second (k₂).

Strategy	Mechanism of Action	Recommended Implementation
Control Stoichiometry	By using a large excess of o-phenylenediamine, the concentration of the starting material is significantly higher than the mono-alkylated product. This statistically favors the collision of the alkylating agent with the starting diamine.[1]	Use a 3 to 5-fold molar excess of o-phenylenediamine relative to the butylating agent (e.g., 1-bromobutane).
Slow Reagent Addition	Maintaining a very low instantaneous concentration of the alkylating agent ensures it is more likely to react with the most abundant nucleophile present (o-phenylenediamine) before it can react with the newly formed product.	Add the butylating agent dropwise over several hours using a syringe pump to a stirred solution of the diamine and base.
Lower Reaction Temperature	The activation energy for the second alkylation (k₂) is often higher than the first (k₁). Lowering the temperature can disproportionately slow the second reaction, thereby improving selectivity.[1]	Start at room temperature or slightly below (0-10 °C) and monitor the reaction progress by TLC or LC-MS. Only increase the temperature if the reaction is impractically slow.
Choice of Solvent	Less polar solvents can sometimes reduce the rate of over-alkylation. However, this must be balanced with ensuring adequate solubility of the reactants.[1]	Experiment with solvents like toluene or THF instead of highly polar aprotic solvents like DMF or DMSO if over-alkylation is severe.

The diagram below illustrates the kinetic challenge where the second alkylation rate (k₂) can exceed the first (k₁).

Caption: Competing N-alkylation pathways.

Q2: The reaction yield is very low, with a lot of unreacted o-phenylenediamine remaining. What are the likely causes and solutions?

A2: Low conversion can stem from several factors, including insufficient reactivity of the reagents, poor reaction conditions, or catalyst issues.

Use the following workflow to diagnose and resolve low yield issues.

Caption: Troubleshooting flowchart for low reaction yield.

Q3: My final product is dark-colored (brown, purple, or black) and seems impure. What causes this and how can I fix it?

A3: This is a classic sign of oxidation. Phenylenediamines are extremely sensitive to air and can be oxidized to form highly colored quinone-diimine species, which can further polymerize.[3][4][5] This process is often accelerated by heat, light, and trace metal impurities.

• Inert Atmosphere is Critical: The entire process—reaction, workup, and purification—must be conducted under an inert atmosphere of nitrogen or argon.[6][7]

• Degas Your Solvents: Before use, sparge your solvents with nitrogen or argon for 15-30 minutes to remove dissolved oxygen.

• Use Antioxidants During Workup: When performing an aqueous extraction, add a small amount of an antioxidant like sodium hydrosulfite (Na₂S₂O₄) or stannous chloride (SnCl₂) to the aqueous phase.[8] This will help to reduce any oxidized species back to the diamine.

• Purification of Discolored Material:

  • Vacuum Distillation: This is the most effective method. The colored, high-molecular-weight polymers are typically non-volatile and will remain in the distillation flask.[8]

  • Activated Charcoal Treatment: Dissolve the crude product in a suitable solvent (e.g., ethanol or ethyl acetate), add a small amount of activated charcoal, and stir for 30 minutes. Filter through a pad of Celite® to remove the charcoal and the adsorbed colored impurities.[8]

Q4: I'm observing an unexpected isomer by NMR/LC-MS. Could this be C-alkylation on the aromatic ring?

A4: Yes, while N-alkylation is kinetically and thermodynamically favored under basic conditions, C-alkylation (a Friedel-Crafts type reaction) on the electron-rich aromatic ring is a possible side reaction.[9] This is more likely to occur under acidic conditions or with catalysts that have strong Lewis acidity.

• Confirmation: A detailed structural elucidation using 2D NMR (COSY, HSQC, HMBC) is required to confirm the connectivity and prove C-alkylation.

• Prevention:

  • Ensure Basic Conditions: The use of a base like K₂CO₃ or an organic amine base effectively deprotonates the nitrogen atom, making it a far superior nucleophile than the aromatic ring and thus strongly favoring N-alkylation.

  • Avoid Lewis Acids: If you are using a catalytic system, avoid strong Lewis acids which can promote electrophilic aromatic substitution.

Q5: What is the most effective method for purifying N¹-Butylbenzene-1,2-diamine?

A5: The choice of purification method depends on the scale of the reaction and the nature of the impurities.

• For Multi-gram Scales (Most Common): Vacuum Distillation

  • Why: It is highly effective at separating the desired product from non-volatile starting materials (if a salt), excess diamine, dialkylated product (which has a much higher boiling point), and colored polymeric impurities.

  • Critical Considerations: Perform under a high vacuum and maintain an inert atmosphere to prevent oxidation and decomposition at elevated temperatures.[6][7]

• For Small Scales (<1 g): Flash Column Chromatography

  • Why: Offers the highest resolution for separating closely related compounds like mono- and di-alkylated products.

  • Critical Considerations: Phenylenediamines can streak or decompose on acidic silica gel. It is crucial to use deactivated silica by pre-treating it with a solvent system containing a small amount of triethylamine (e.g., 1-2% v/v) or by using commercially available deactivated silica.

• Alternative Method: Crystallization as a Salt

  • Why: If the free base is an oil or difficult to crystallize, it can be converted to its dihydrochloride salt by treating a solution with HCl. The salt is often a stable, crystalline solid that can be purified by recrystallization.[8] The pure salt can then be neutralized with a base to regenerate the purified free diamine.

Detailed Experimental Protocols

Protocol 1: Selective Mono-N-Butylation of o-Phenylenediamine

This protocol is designed to maximize selectivity for the mono-alkylated product.

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a nitrogen inlet, add o-phenylenediamine (e.g., 3.0 equivalents).

• Inert Atmosphere: Evacuate and backfill the flask with dry nitrogen three times. Maintain a positive nitrogen pressure throughout the reaction.

• Reagent Addition: Add anhydrous potassium carbonate (K₂CO₃, 1.5 equivalents) and a dry, degassed polar aprotic solvent (e.g., acetonitrile or DMF).

• Slow Addition of Alkylating Agent: While stirring vigorously at room temperature, add 1-bromobutane (1.0 equivalent) dropwise via a syringe pump over 2-3 hours.

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS. If the reaction is slow, gently heat the mixture to 40-50 °C.

• Workup:

  • Cool the reaction to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with water. Crucially, add a small amount of sodium hydrosulfite to the water to prevent oxidation. [8]

  • Separate the organic layer, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude product.

• Purification: Purify the crude material by vacuum distillation or flash chromatography as described in FAQ Q5.

Protocol 2: Purification by Vacuum Distillation

• Setup: Assemble a short-path distillation apparatus that has been flame- or oven-dried. Use a Kugelrohr apparatus for smaller quantities.

• Inert Atmosphere: Place the crude oil in the distillation flask. Evacuate and backfill the system with nitrogen several times.

• Distillation:

  • Slowly apply a high vacuum.

  • Gently heat the distillation flask in an oil bath.

  • Collect the fraction that distills at the expected boiling point for N¹-Butylbenzene-1,2-diamine. The product should be a colorless or pale yellow oil/solid.

  • Discard any initial low-boiling fractions and the high-boiling, dark-colored residue.

• Storage: Store the purified product under a nitrogen or argon atmosphere in a freezer to prevent degradation.

References

• Pieme, C. A., et al. (2015). Oxidative stress and DNA damage in human immortalized keratinocytes exposed to p-phenylenediamine. Toxicology Letters, 239(3), 194-204.

• Stejskal, J., & Trchová, M. (2012). Oxidation of phenylenediamines and possible polymeric products. ResearchGate. [Link]

• BenchChem. (2025). Troubleshooting side reactions in the N-alkylation of aniline. BenchChem Tech Support.

• Mark, H. B., & Anson, F. C. (1963). Electro-Oxidation of Phenylenediamines and Related Compounds at Platinum Electrodes. Effects of Acid Strength. Analytical Chemistry, 35(6), 722–724. [Link]

• Kehrmann, F., & Havas, E. (1913). The oxidation of derivatives of o-phenylenediamine. Part III. Isomeric phenazine pigments and aposafranones obtained by oxidation of chlorinated 2-aminodiphenylamine hydrochlorides. Journal of the Chemical Society, Transactions, 103, 190-196. [Link]

• BenchChem. (2025). Technical Support Center: Minimizing Over-alkylation in Aniline Synthesis. BenchChem Tech Support.

• Schlüter, O., & Lützen, A. (2015). Oxidation of p-Phenylenediamine. ResearchGate. [Link]

• Auto-Tran. (n.d.). N-Alkylation of Aniline by Copper-Chromite Catalyzer. TSI Journals. [Link]

• Pillai, C.N., et al. (1996). Reductive alkylation of aniline over copper chromite catalyst: Optimization of reaction condition. Indian Journal of Chemistry - Section B.

• Narayanan, S., & Deshpande, K. (2000). Aniline Alkylation over Solid Acid Catalysts. Applied Catalysis A: General, 199(1), 1-19. [Link]

• Sreekumar, K., & Pillai, R. B. (2001). N-Alkylation of aniline with ethanol over HY and dealuminated HY zeolites. Applied Catalysis A: General, 219(1-2), 233-242. [Link]

• CN101462966A - Purification method for exquisite o-phenylenediamine.

• Fieser, L. F., & Fieser, M. (1941). o-PHENYLENEDIAMINE. Organic Syntheses, Coll. Vol. 1, p.388. [Link]

• Reddit r/Chempros. (2021). Difficulties with N-Alkylations using alkyl bromides. [Link]

• CN103435495A - Purification process for o-phenylenediamine.

• Beller, M., et al. (2015). Reusable Co-nanoparticles for general and selective N-alkylation of amines and ammonia with alcohols. Chemical Science, 6(1), 606-611. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). N alkylation at sp3 Carbon Reagent Guide. [Link]

• Johnson, D. R. (1988). US4740620A - Alkylation of aromatic amines in the presence of acidic, crystalline molecular sieves.

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• 3. The oxidation of p-phenylenediamine, an ingredient used for permanent hair dyeing purposes, leads to the formation of hydroxyl radicals: Oxidative stress and DNA damage in human immortalized keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. CN101462966A - Purification method for exquisite o-phenylenediamine - Google Patents [patents.google.com]
• 7. CN103435495A - Purification process for o-phenylenediamine - Google Patents [patents.google.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. US4740620A - Alkylation of aromatic amines in the presence of acidic, crystalline molecular sieves - Google Patents [patents.google.com]

Technical Support Center: Optimizing Catalysis with N1-Butylbenzene-1,2-diamine

Welcome to the technical support center for the application of N1-Butylbenzene-1,2-diamine in catalysis. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions. Our goal is to move beyond simple procedural steps to explain the underlying principles of reaction optimization, ensuring both success and reproducibility in your experiments.

Section 1: Troubleshooting Guide

This section addresses common problems encountered when using N1-Butylbenzene-1,2-diamine as a ligand in catalytic reactions. Each issue is presented in a question-and-answer format, offering a clear path to resolution.

Issue 1: Low or No Catalytic Activity

Q1: I'm not observing any significant product formation in my reaction using an N1-Butylbenzene-1,2-diamine-metal complex. What are the likely causes and how can I troubleshoot this?

A1: Low or nonexistent catalytic activity is a frequent challenge that can often be traced back to a few key areas. A systematic approach is the most effective way to diagnose and solve the problem.

Initial Checks: Reagent and System Integrity

Before delving into complex mechanistic possibilities, it's crucial to verify the foundational elements of your experiment.

• Purity of N1-Butylbenzene-1,2-diamine: The ligand is the heart of your catalyst system. Impurities can act as catalyst poisons.

  • Verification: Confirm the purity of your N1-Butylbenzene-1,2-diamine via NMR, HPLC, or LC-MS.[1][2] If you synthesized the ligand, ensure complete removal of starting materials and byproducts. Purification via column chromatography or distillation may be necessary.[2]

  • Common Impurities: Residual starting materials from the synthesis, such as 1-fluoro-2-nitrobenzene or unreacted diamine precursors, can interfere with catalyst formation.[2]

• Metal Precursor Quality: The choice and state of your metal precursor are critical.

  • Oxidation State: Ensure you are using the correct oxidation state of the metal precursor as required by the catalytic cycle. For many cross-coupling reactions, a Pd(0) or Cu(I) active species is necessary.[3][4] If starting with a Pd(II) or Cu(II) salt, the pre-catalyst needs to be reduced in situ.

  • Moisture and Air Sensitivity: Many metal precursors and the active catalytic species are sensitive to air and moisture.[4][5] Ensure all reagents are handled under an inert atmosphere (Argon or Nitrogen) and that solvents are anhydrous.[3][6]

• Solvent and Base Purity:

  • Anhydrous Conditions: Water can hydrolyze organometallic reagents and deactivate the catalyst. Use freshly distilled or commercially available anhydrous solvents.[4][6]

  • Base Quality: The base should be of high purity and stored in a desiccator. The choice of base is also critical; for example, weaker bases like carbonates may be required for substrates with hydrolytically sensitive functional groups.[6]

Probing the Catalytic Cycle

If the initial checks do not resolve the issue, the problem may lie within the catalytic cycle itself.

• Ligand-to-Metal Ratio: The stoichiometry between the N1-Butylbenzene-1,2-diamine ligand and the metal center is crucial. An incorrect ratio can lead to the formation of inactive or less active species.

  • Optimization: Screen a range of ligand-to-metal ratios (e.g., 1:1, 1.1:1, 2:1) to find the optimal conditions for your specific reaction.

• Catalyst Formation (Pre-activation): For catalysts formed in situ, incomplete formation of the active complex is a common pitfall.

  • Procedure: Consider a pre-activation step where the N1-Butylbenzene-1,2-diamine and the metal precursor are stirred together in the reaction solvent for a period (e.g., 15-30 minutes) before adding the substrates and base.[6] This allows for the formation of the active catalytic complex.

• Reaction Temperature: Catalytic reactions often have an optimal temperature window.

  • Too Low: The reaction may be too slow to observe significant conversion.

  • Too High: Catalyst decomposition can occur, leading to a loss of activity.[7]

  • Troubleshooting: Run the reaction at a range of temperatures to determine the optimal point.

A systematic workflow for troubleshooting low catalytic activity is presented below:

Caption: A logical workflow for troubleshooting low catalytic yield.

Issue 2: Catalyst Deactivation

Q2: My reaction starts well, but then the rate slows down or stops completely before full conversion. What could be causing this catalyst deactivation?

A2: Catalyst deactivation is a common issue, particularly in cross-coupling reactions.[8] It suggests that the active catalyst is being consumed or converted into an inactive form during the reaction.

Potential Deactivation Pathways:

• N-Arylation of the Ligand: One of the primary advantages of N-alkylated diamines like N1-Butylbenzene-1,2-diamine is their reduced susceptibility to N-arylation compared to unsubstituted diamines.[9] However, under harsh conditions, this side reaction can still occur, consuming both the ligand and the aryl halide starting material.

  • Mitigation:

    • Lower Temperature: Running the reaction at the lowest effective temperature can minimize this side reaction.

    • Choice of Base: A weaker base may be less likely to promote N-arylation of the ligand.

• Oxidative Degradation: If the inert atmosphere is not rigorously maintained, the active catalyst can be oxidized to an inactive state.

  • Solution: Ensure proper degassing of the solvent and reaction vessel and maintain a positive pressure of inert gas throughout the reaction.[4]

• Formation of Inactive Metal Species: The active catalyst can sometimes aggregate to form inactive metal nanoparticles (e.g., Pd(0) black).

  • Observation: The formation of a black precipitate is a strong indicator of this process.

  • Prevention: The N1-Butylbenzene-1,2-diamine ligand helps to stabilize the metal center and prevent aggregation.[10] Ensuring an optimal ligand-to-metal ratio is key. In some cases, a slight excess of the ligand can improve catalyst stability.[6]

• Product Inhibition: The product of the reaction may coordinate to the metal center more strongly than the starting materials, leading to inhibition of the catalytic cycle.

  • Diagnosis: This can be tested by adding a portion of the final product to the reaction at the beginning and observing if the initial reaction rate is suppressed.

  • Solution: If product inhibition is significant, it may be necessary to run the reaction at a lower concentration or to consider a different catalyst system.

Section 2: Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the practical aspects of using N1-Butylbenzene-1,2-diamine in catalysis.

Q3: What is the optimal solvent for reactions using N1-Butylbenzene-1,2-diamine?

A3: The choice of solvent can significantly impact the outcome of a catalytic reaction by influencing the solubility of reagents, the stability of intermediates, and the overall reaction rate.[11] For reactions involving N1-Butylbenzene-1,2-diamine, several factors should be considered:

• Polarity: The polarity of the solvent can affect the rate of key steps in the catalytic cycle, such as oxidative addition and reductive elimination.[11]

• Coordinating Ability: Some solvents can coordinate to the metal center, potentially competing with the N1-Butylbenzene-1,2-diamine ligand or the substrates.

• Commonly Used Solvents: Toluene, dioxane, and THF are frequently used solvents for cross-coupling reactions.[12] The optimal choice will depend on the specific reaction and substrates. It is often necessary to screen a few different solvents to find the best conditions.

Solvent	Dielectric Constant (20°C)	Common Applications	Considerations
Toluene	2.4	Buchwald-Hartwig amination, Suzuki coupling	Good for dissolving organic substrates.
1,4-Dioxane	2.2	Buchwald-Hartwig amination, various cross-couplings	Ethereal solvent that can help stabilize cationic intermediates.
Tetrahydrofuran (THF)	7.6	Grignard cross-coupling, reactions at lower temperatures	More polar than toluene and dioxane.
N,N-Dimethylformamide (DMF)	36.7	Heck coupling, Sonogashira coupling	Highly polar aprotic solvent; can dissolve some inorganic bases.

This table summarizes general solvent properties; optimal choice is reaction-dependent.

Q4: How does the butyl group on the nitrogen of N1-Butylbenzene-1,2-diamine affect its catalytic performance compared to other N-alkylated diamines?

A4: The N-alkyl substituent plays a crucial role in tuning the steric and electronic properties of the diamine ligand, which in turn influences the performance of the catalyst.[3]

• Steric Hindrance: The butyl group provides more steric bulk compared to a methyl or ethyl group. This can be advantageous in several ways:

  • It can promote reductive elimination, which is often the product-forming step in cross-coupling reactions.

  • It can help to prevent the formation of dimeric or oligomeric metal complexes that may be less catalytically active.

• Electronic Effects: The electron-donating nature of the alkyl group can increase the electron density at the metal center, which can influence the rates of oxidative addition and reductive elimination.

• Disadvantages: In some cases, excessive steric bulk can hinder the coordination of substrates to the metal center, leading to a decrease in reaction rate.[9] Therefore, the optimal N-alkyl substituent is often a balance between these competing effects and is dependent on the specific reaction being catalyzed.

Q5: Can I use N1-Butylbenzene-1,2-diamine in asymmetric catalysis?

A5: While N1-Butylbenzene-1,2-diamine itself is an achiral ligand, it can be used as a component in the synthesis of chiral ligands for asymmetric catalysis.[13] For example, it can be derivatized to introduce chiral centers, or it can be used in combination with a chiral metal complex. The principles of optimizing reaction conditions discussed in this guide are still applicable, but with the added consideration of how these conditions affect the enantioselectivity of the reaction.

Section 3: Experimental Protocols

General Procedure for a Copper-Catalyzed N-Arylation Reaction

This protocol is a general starting point and should be optimized for each specific substrate combination.

• Reaction Setup: To an oven-dried reaction tube equipped with a magnetic stir bar, add the copper(I) precursor (e.g., CuI, 5 mol%), the aryl halide (1.0 mmol), and the amine (1.2 mmol).

• Inert Atmosphere: Seal the tube with a septum, and then evacuate and backfill with an inert gas (e.g., argon). Repeat this cycle three times.[3]

• Reagent Addition: Under a positive flow of argon, add anhydrous solvent (e.g., toluene, 2 mL), N1-Butylbenzene-1,2-diamine (10 mol%), and the base (e.g., K3PO4, 2.0 mmol) via syringe.[3]

• Reaction: Place the reaction tube in a preheated oil bath at the desired temperature (e.g., 110 °C) and stir for the specified time (e.g., 24 hours).

• Workup and Analysis: After cooling to room temperature, the reaction mixture can be quenched with water, extracted with an organic solvent, dried, and concentrated. The product yield and purity can be determined by techniques such as NMR, GC, or LC-MS.

The following diagram illustrates the key steps in this experimental workflow:

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Technical Support Center: Addressing Cellular Autofluorescence in Live Cell Imaging with N1-Butylbenzene-1,2-diamine Probes

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and FAQs for effectively using N1-Butylbenzene-1,2-diamine probes in live cell imaging, with a special focus on mitigating cellular autofluorescence.

Section 1: Understanding the Challenge: Cellular Autofluorescence

Cellular autofluorescence is the natural emission of light by biological structures and molecules within cells, which can significantly interfere with the detection of specific fluorescent signals from your probes.[1] This background "noise" can obscure genuine signals, particularly when imaging low-abundance targets.

Common Sources of Autofluorescence:

• Endogenous Fluorophores: Molecules like NADH, flavins, collagen, and lipofuscin naturally fluoresce within cells.[1][2][3]

• Cell Culture Media: Phenol red and other components in culture media can be highly fluorescent.[4][5]

• Fixatives: Aldehyde fixatives such as formaldehyde and glutaraldehyde can induce autofluorescence.[1][2][6]

• Dead Cells: Dead or dying cells tend to exhibit higher levels of autofluorescence.[1]

Section 2: The Solution: N1-Butylbenzene-1,2-diamine Probes

N1-Butylbenzene-1,2-diamine based probes are valuable tools in live cell imaging. Their specific chemical structures and resulting photophysical properties are designed to offer advantages in certain imaging applications, such as visualizing specific cellular components or processes. While detailed mechanistic information for every proprietary probe is not always public, probes derived from this scaffold are often designed for specific targeting, for example, to image copper ions or lipid droplets in living cells.[7][8][9][10]

Key Advantages:

• Specificity: These probes can be designed to target specific organelles or molecules, such as lipid droplets.[7][8][9]

• Live-Cell Compatibility: Formulated for use in living cells, minimizing toxicity.

• Photostability: Many modern fluorescent probes are engineered for enhanced photostability, allowing for longer imaging experiments.[11][]

Section 3: Troubleshooting Guide: High Background Fluorescence

High background fluorescence is a common issue that can mask your specific signal. This guide will help you systematically identify and address the source of the problem.

Is it Autofluorescence or Non-Specific Staining?

The first crucial step is to determine the origin of the high background.

Experimental Control: The most critical control is an unstained sample .[1][13] Prepare a sample of your cells under the exact same conditions as your experimental samples, but do not add the N1-Butylbenzene-1,2-diamine probe.

Workflow for Diagnosing High Background:

Caption: Diagnostic workflow for high background fluorescence.

Guide 1: Mitigating Cellular Autofluorescence

If your unstained control shows significant background, the primary issue is cellular autofluorescence. Here are strategies to reduce it:

1. Optimize Your Imaging Wavelength: Autofluorescence is often most prominent in the blue and green spectral regions.[2][11] If your N1-Butylbenzene-1,2-diamine probe has a suitable spectral profile, shifting to red or far-red excitation and emission can significantly improve your signal-to-noise ratio.[2][11][14]

2. Use Autofluorescence-Reducing Media: Standard cell culture media containing phenol red can be a major source of background fluorescence.[4][5]

• Recommendation: Switch to a phenol red-free medium or a specially formulated low-background imaging medium like Gibco™ FluoroBrite™ DMEM for your experiments.[5][14]

3. Photobleaching: You can selectively photobleach the autofluorescence before acquiring your actual data.

• Protocol: Before adding your probe, expose the sample to high-intensity light from your microscope's light source.[11] This can quench some of the endogenous fluorophores. Be cautious with this method in live-cell imaging to avoid phototoxicity.

4. Chemical Quenching: For fixed cells, chemical treatments can reduce autofluorescence.

• Sodium Borohydride: Can be effective against aldehyde-induced autofluorescence.[1][2][6]

• Sudan Black B: Useful for reducing lipofuscin autofluorescence.[2][6][11]

5. Image Processing Techniques:

• Spectral Unmixing: If you have access to a confocal microscope with a spectral detector, you can acquire a spectral signature of the autofluorescence from your unstained control and then computationally subtract it from your experimental images.[5][15]

• Background Subtraction: Simpler image processing software can also perform background subtraction, though this is less precise than spectral unmixing.[5][16]

Guide 2: Addressing Non-Specific Probe Binding and Reagent Issues

If your unstained control is clean, but your stained sample has high background, the issue lies with the probe or other reagents.

1. Optimize Probe Concentration: Using too high a concentration of the fluorescent probe is a common cause of high background.[14][17]

• Protocol: Perform a concentration titration experiment. Test a range of concentrations below, at, and above the manufacturer's recommended concentration to find the optimal balance between specific signal and background.[14]

Concentration	Signal Intensity	Background	Signal-to-Noise Ratio
0.5X	Low	Very Low	Moderate
1X (Optimal)	High	Low	High
2X	High	Moderate	Moderate
5X	Saturated	High	Low
Caption: Example of a probe concentration optimization table.

2. Optimize Incubation Time and Temperature:

• Incubation Time: Insufficient or excessive incubation times can lead to poor staining or high background. Follow the manufacturer's protocol and optimize if necessary.

• Temperature: Ensure incubation is performed at the recommended temperature to facilitate specific binding.

3. Improve Washing Steps: Inadequate washing after staining will leave unbound probe in the sample, contributing to background.[14][17][18]

• Protocol: After incubation with the probe, wash the cells 2-3 times with a buffered saline solution like PBS or an imaging-compatible buffer.[14]

4. Check for Probe Aggregation: Some fluorescent probes can aggregate at high concentrations or in certain buffers, leading to bright, punctate background.

• Troubleshooting:

  • Ensure the probe is fully dissolved in a suitable solvent (like DMSO) before diluting it in your aqueous buffer.

  • Vortex the probe solution before use.

  • Consider a brief sonication if aggregation is suspected.

5. Evaluate Other Reagents: If you are using other treatments or compounds in your experiment, they could be contributing to the fluorescence.

• Control: Image a sample of your cells treated with these other compounds but without the N1-Butylbenzene-1,2-diamine probe to check for induced fluorescence.[14]

Section 4: FAQs - N1-Butylbenzene-1,2-diamine Probes in Live Cell Imaging

Q1: My cells look unhealthy or are dying during the imaging experiment. What could be the cause?

A1: This is likely due to phototoxicity or probe-induced cytotoxicity.

• Phototoxicity: The excitation light used in fluorescence microscopy can generate reactive oxygen species, which are harmful to cells.[19]

  • Solutions:

    • Reduce the excitation light intensity to the lowest level that still provides a detectable signal.[4][19]

    • Decrease the exposure time.[4][19]

    • Reduce the frequency of image acquisition in time-lapse experiments.[20]

    • Use a higher numerical aperture objective to collect more light efficiently.[4]

• Probe Cytotoxicity: While designed for live-cell imaging, high concentrations or prolonged exposure to any chemical probe can be stressful for cells.

  • Solutions:

    • Perform a toxicity assay to determine the optimal, non-toxic concentration of your probe.

    • Minimize the incubation time with the probe to the shortest duration necessary for adequate staining.

Q2: The fluorescent signal from my probe is very dim. How can I improve it?

A2: A weak signal can be due to several factors.

Troubleshooting a Dim Signal:

Caption: Troubleshooting workflow for a dim fluorescent signal.

• Probe Integrity: Ensure your probe has been stored correctly, protected from light, and has not undergone excessive freeze-thaw cycles.[18]

• Microscope Settings:

  • Confirm you are using the correct filter set that matches the excitation and emission spectra of your probe.[4][18]

  • Use a high numerical aperture objective.[4]

  • Ensure the light source is properly aligned and functioning.

• Staining Protocol: You may need to increase the probe concentration or incubation time. Re-run your optimization experiments.

• Choose a Brighter Probe: If the target is of low abundance, you may need to switch to a brighter fluorescent probe.[1][4]

Q3: Can I use N1-Butylbenzene-1,2-diamine probes for fixed-cell imaging?

A3: This depends on the specific probe. Some probes are designed to work in both live and fixed cells, while others may only function in the specific biochemical environment of a living cell. Always consult the manufacturer's technical data sheet for the specific probe you are using. Fixation methods can also impact the target structure and the probe's ability to bind.[9]

Q4: My imaging vessel seems to be fluorescent. What should I do?

A4: Standard plastic-bottom cell culture dishes can be highly fluorescent.[14] For high-quality fluorescence imaging, it is essential to use imaging-specific vessels with glass or polymer coverslip bottoms that have high optical clarity and low autofluorescence.[14]

Section 5: Experimental Protocols

Protocol 1: General Staining Procedure for Live Cells

• Cell Culture: Plate your cells on an appropriate imaging-grade dish or plate and grow them to the desired confluency (typically 70-80%).[20]

• Prepare Staining Solution:

  • Warm your live-cell imaging medium (e.g., FluoroBrite™ DMEM) to 37°C.

  • Prepare a stock solution of your N1-Butylbenzene-1,2-diamine probe in high-quality, anhydrous DMSO.

  • Dilute the probe stock solution in the pre-warmed medium to the final, optimized working concentration. For example, a 1:1000 dilution of a 1 mM stock solution will yield a 1 µM final concentration.

• Staining:

  • Remove the culture medium from your cells.

  • Add the staining solution to the cells.

  • Incubate for the optimized time (e.g., 15-60 minutes) in a cell culture incubator (37°C, 5% CO₂).

• Washing:

  • Remove the staining solution.

  • Gently wash the cells twice with pre-warmed imaging medium.[14]

• Imaging:

  • Add fresh, pre-warmed imaging medium to the cells.

  • Proceed with imaging on a microscope equipped for live-cell imaging (with environmental control).

Protocol 2: Preparing an Unstained Control to Assess Autofluorescence

• Cell Culture: Plate and grow your cells under the exact same conditions as your experimental samples.

• Mock Staining:

  • Prepare a "staining" solution consisting of the imaging medium and the same concentration of DMSO that is used in your probe's final dilution.

  • Perform all the incubation and washing steps as you would for your stained samples, using this mock solution.

• Imaging:

  • Image this unstained control sample using the identical microscope settings (laser power, exposure time, gain) that you use for your experimental samples.[13] The resulting image will reveal the baseline level of autofluorescence in your cells under your specific experimental conditions.

References

• Tips to Minimize Autofluorescence. (2023, July 19). FluoroFinder. [Link]

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• How to Reduce Autofluorescence. (2021, June 29). Labcompare.com. [Link]

• Troubleshooting in Fluorescent Staining. Creative Bioarray. [Link]

• Van de Lest, C. H., Versteeg, E. M., Veerkamp, J. H., & Van Kuppevelt, T. H. (1995). Elimination of autofluorescence in immunofluorescence microscopy with digital image processing. Journal of Histochemistry & Cytochemistry, 43(7), 727–730. [Link]

• Top 10 Microscopy Troubleshooting Tips for Clearer Fluorescence Images. Keyence. [Link]

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• How to reduce autofluorescence in life cell imaging of cell lines? (2019, June 27). ResearchGate. [Link]

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• Volumetric live-cell autofluorescence imaging using Fourier light-field microscopy. (2023, July 25). PMC. [Link]

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• Live-cell microscopy – tips and tools. Journal of Cell Science. [Link]

• Prediction of cell culture media performance using fluorescence spectroscopy. (2010, February 15). PubMed. [Link]

• 1.5 Autofluorescence–Fixed cell imaging: 5 steps for publication-quality images. (2018, February 5). YouTube. [Link]

• Deciding on an Approach for Mitigating Autofluorescence. (2022, April 25). YouTube. [Link]

• Fam, T. K., Klymchenko, A. S., & Collot, M. (2018). Recent Advances in Fluorescent Probes for Lipid Droplets. Materials, 11(9), 1768. [Link]

• Recent Advances in Fluorescent Probes for Lipid Droplets. (2018, September 14). ResearchGate. [Link]

• A Near-Infrared Aptamer:Dye System For Live-Cell Super-Resolution RNA Imaging. Journal of the American Chemical Society. [Link]

• Chemical Probes to Investigate Central Nervous System Disorders: Design, Synthesis and Mechanism of Action of a Potent Human Serine Racemase Inhibitor. PMC. [Link]

• Best practices: 5 steps to live-cell imaging. (2019, October 9). YouTube. [Link]

• Imaging protocol handbook. Rhenium Bio. [Link]

• Live cell imaging : methods and protocols. National Library of Medicine. [Link]

• N-Butylbenzene-1,4-diamine. (2018, May 16). SIELC Technologies. [Link]

• Synthesis, Characterization, Cytotoxic Activity Studies of N1-phenylbenzene-1,2-diamine @CuhNFs and 1,2-phenylenediamine@CuhNFs, and Molecular Docking Calculations of Their Ligands. (2024, November 23). ResearchGate. [Link]

• Benzo[1,2-b:6,5-b']dithiophene-4,5-diamine: A New Fluorescent Probe for the High-Sensitivity and Real-Time Visual Monitoring of Phosgene. (2024, January 11). PMC. [Link]

• Synthesis, Optical Properties, and Antiproliferative Evaluation of NBD-Triterpene Fluorescent Probes. PMC. [Link]

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Reference Data & Comparative Studies

A Researcher's Guide to Fluorescent Probes for Cu(II) Detection: A Comparative Analysis

Executive Summary

The sensitive and selective detection of cupric ions (Cu(II)) is paramount for understanding their roles in neurological disorders, cellular metabolism, and environmental toxicology. Fluorescent probes have emerged as indispensable tools for real-time monitoring of Cu(II) in complex biological and aqueous systems. This guide provides an in-depth comparison of various classes of fluorescent probes for Cu(II). While direct literature on N1-Butylbenzene-1,2-diamine as a Cu(II) probe is not prominent, we will extrapolate its potential based on its core structure, o-phenylenediamine (OPD), a foundational scaffold for potent copper sensors. We will objectively compare the performance of OPD-based systems with other widely adopted probe families—Rhodamine, Fluorescein, and BODIPY derivatives—supported by experimental data on their sensitivity, selectivity, response mechanisms, and applicability in live-cell imaging.

The Critical Role of Copper and the Need for Advanced Probes

Copper is a double-edged sword. As the third most abundant transition metal in the human body, it is an essential cofactor for enzymes critical to processes like cellular respiration and antioxidant defense.[1] However, the dysregulation of copper homeostasis is linked to severe neurodegenerative conditions, including Alzheimer's and Wilson's diseases.[1] This duality necessitates the development of sophisticated analytical methods capable of detecting minute fluctuations in Cu(II) concentrations within intricate biological environments. While traditional methods like atomic absorption spectrometry (AAS) offer high accuracy, they cannot be applied to living systems for real-time analysis.[2][3] Fluorescent probes elegantly fill this gap, offering high sensitivity, spatial and temporal resolution, and the ability to visualize labile copper pools in live cells.[3]

The o-Phenylenediamine (OPD) Scaffold: A Platform for Cu(II) Sensing

While N1-Butylbenzene-1,2-diamine is not extensively documented as a standalone fluorescent probe, its chemical backbone, o-phenylenediamine (OPD), is a well-established recognition motif for Cu(II). The primary sensing mechanism involves the Cu(II)-catalyzed oxidation of the non-fluorescent OPD to 2,3-diaminophenazine (OPDox), a compound that exhibits strong fluorescence.[4][5][6] This transformation provides a clear "turn-on" signal directly proportional to the concentration of Cu(II).

This catalytic cycle can be harnessed in several ways:

• Direct Oxidation Assays: Simple systems use OPD directly, where Cu(II) catalyzes its oxidation, leading to fluorescence enhancement.[5]

• Schiff Base Derivatives: OPD can be condensed to form Schiff bases, creating specific chelation sites for Cu(II). This binding can either quench a pre-existing fluorescence ("turn-off") via ligand-to-metal charge transfer or trigger a conformational change that enhances fluorescence.[7]

• Carbon Dot (CD) Functionalization: OPD is a common precursor for synthesizing nitrogen-doped carbon dots. Residual OPD on the CD surface can be oxidized by Cu(II), or the amine groups can directly chelate the ion, leading to changes in the optical properties of the nanomaterial.[4]

Probes derived from the OPD scaffold can achieve impressive sensitivity, with detection limits reported in the nanomolar range (e.g., 9.9 nM for a Schiff base probe and 23 nM for a ratiometric N-CD-based sensor).[6][7]

A Comparative Analysis of Leading Cu(II) Fluorescent Probe Families

The ideal fluorescent probe should exhibit high selectivity, low detection limits, a rapid response, stability across a physiological pH range, and low cytotoxicity for bioimaging. Below, we compare the OPD family against other dominant classes of Cu(II) probes.

Rhodamine-Based Probes

Rhodamine dyes are a cornerstone of fluorescence imaging due to their excellent photostability, high quantum yields, and long-wavelength emissions that minimize cellular autofluorescence.[8]

• Sensing Mechanism: The most common strategy involves a spirolactam ring structure. In its "closed" form, the probe is colorless and non-fluorescent. Coordination with Cu(II) catalyzes the ring-opening, yielding a highly fluorescent, colored product. This results in a robust "turn-on" response with a significant fluorescence enhancement.[8]

• Performance: Rhodamine probes are known for their high sensitivity and selectivity. They are frequently designed for live-cell imaging and can achieve detection limits in the nanomolar range.[8] For example, one rhodamine 6G-based probe demonstrated a detection limit of 0.38 µM and was successfully applied to imaging Cu(II) in living cells.[1]

Fluorescein-Based Probes

Fluorescein is another popular fluorophore, prized for its high fluorescence quantum yield and biocompatibility.

• Sensing Mechanism: Similar to rhodamines, fluorescein-based probes can be engineered with a recognition moiety that, upon binding Cu(II), triggers a structural change. This often involves the cleavage of a quenching group or a change in the electronic state of the fluorophore, leading to a "turn-on" fluorescence signal.[1] A novel probe, N4, based on a fluorescein derivative, demonstrated a distinct color change from colorless to green and a significant fluorescence enhancement at 525 nm upon binding Cu(II).[1][2]

• Performance: These probes are highly sensitive, with one example, N4, reporting a limit of detection (LOD) of 1.20 µM.[1][2] They are effective over a broad physiological pH range (6-9) and have been successfully used for bioimaging in living cells.[2]

BODIPY-Based Probes

Boron-dipyrromethene (BODIPY) dyes offer sharp emission peaks, high molar extinction coefficients, and good photostability. Their fluorescence is generally less sensitive to solvent polarity and pH compared to other dyes.

• Sensing Mechanism: BODIPY probes for Cu(II) often operate via a photoinduced electron transfer (PET) mechanism. A receptor unit with a high-energy occupied molecular orbital is attached to the fluorophore. In the absence of Cu(II), photoexcitation leads to electron transfer from the receptor to the BODIPY core, quenching fluorescence. When Cu(II) binds to the receptor, it lowers the energy of this orbital, inhibiting PET and "turning on" the fluorescence.

• Performance: BODIPY probes demonstrate excellent selectivity and sensitivity. One reported sensor, BOD-HDZ, showed a 210-fold fluorescence enhancement, a rapid response time of less than a minute, and a low detection limit of 141 nM, proving effective in both environmental samples and cancer cells.

Quantitative Performance Comparison

To facilitate direct comparison, the key performance metrics of representative probes from each class are summarized below.

Probe Class	Representative Probe	Limit of Detection (LOD)	Response Mechanism	Key Advantages	Reference(s)
o-Phenylenediamine	OPD-Schiff Base	9.9 nM	Turn-off (LMCT)	Simple synthesis, high sensitivity	[7]
o-Phenylenediamine	N-Doped Carbon Dots	23 nM	Ratiometric (Oxidation)	Ratiometric detection, good photostability	[6]
Rhodamine	Rhodamine 6G Derivative (L1)	0.38 µM (380 nM)	Turn-on (Spirolactam opening)	Long wavelength, high photostability, good for bioimaging	[1]
Fluorescein	Fluorescein Derivative (N4)	1.20 µM	Turn-on (Spirocycle opening)	High quantum yield, good biocompatibility	[1][2]
BODIPY	BOD-HDZ	141 nM	Turn-on (PET inhibition)	Sharp emission, pH insensitivity, fast response

Experimental Protocols and Methodologies

Scientific integrity demands reproducible and self-validating protocols. Below are generalized, step-by-step methods for the synthesis of a representative probe and its evaluation.

Synthesis of a Rhodamine-Spirolactam Probe (Generalized)

This protocol describes the synthesis of a typical rhodamine-based probe where a recognition moiety is attached to trigger the spirolactam mechanism.

Caption: Generalized workflow for the synthesis of a rhodamine-based fluorescent probe.

Methodology:

• Reaction Setup: Dissolve Rhodamine B hydrazide (1 equivalent) and a selected aldehyde-containing receptor molecule (1.1 equivalents) in absolute ethanol in a round-bottom flask.

• Condensation: Heat the mixture to reflux and stir for 4-12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Isolation: Upon completion, cool the reaction mixture to room temperature. Remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude solid using silica gel column chromatography with an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to isolate the pure probe.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Evaluation of Probe Response to Cu(II)

This protocol outlines the standard procedure for testing the sensitivity and selectivity of a newly synthesized fluorescent probe.

Caption: Standard experimental workflow for evaluating the performance of a fluorescent probe.

Methodology:

• Stock Solutions: Prepare a stock solution of the fluorescent probe (e.g., 1 mM) in an organic solvent like DMSO. Prepare stock solutions (e.g., 10 mM) of various metal perchlorates or chlorides (e.g., Cu²⁺, Fe³⁺, Ni²⁺, Zn²⁺, etc.) in deionized water.

• Working Solutions: Prepare a working solution of the probe (e.g., 10 µM) in a suitable buffer (e.g., HEPES or PBS, pH 7.4) with a small percentage of DMSO to ensure solubility.

• Titration Experiment (Sensitivity):

  • To a series of cuvettes containing the probe's working solution, add increasing concentrations of the Cu(II) stock solution.

  • After a short incubation period (e.g., 1-5 minutes), record the fluorescence emission spectrum using a spectrofluorometer at a predetermined excitation wavelength.

  • Plot the fluorescence intensity at the emission maximum against the Cu(II) concentration. Calculate the limit of detection (LOD) based on the signal-to-noise ratio (typically 3σ/k, where σ is the standard deviation of the blank and k is the slope of the linear calibration curve).

• Selectivity Experiment:

  • To separate cuvettes containing the probe's working solution, add a significant excess (e.g., 10-50 equivalents) of various competing metal ions.

  • Record the fluorescence emission spectrum for each.

  • Compare the fluorescence response induced by other metal ions to that induced by Cu(II) to determine selectivity.

Conclusion and Future Outlook

The detection of Cu(II) is a dynamic field of research, with each class of fluorescent probe offering a unique set of advantages.

• o-Phenylenediamine-based probes are highly valuable for their straightforward synthesis and mechanisms that can be adapted for colorimetric, "turn-off", or ratiometric sensing.

• Rhodamine probes are superior for live-cell imaging applications requiring deep tissue penetration and minimal autofluorescence due to their long-wavelength optical properties.

• Fluorescein probes remain a reliable choice for applications demanding high signal output and biocompatibility.

• BODIPY probes excel with their sharp emission profiles and relative insensitivity to environmental polarity, making them robust analytical tools.

The choice of probe ultimately depends on the specific application. For environmental water testing, a simple, sensitive OPD-based colorimetric sensor might be ideal. For tracking labile copper pools in mitochondria, a targeted, long-wavelength rhodamine or BODIPY probe would be necessary. The continued development of probes with near-infrared (NIR) emissions, two-photon excitation capabilities, and ratiometric responses will further empower researchers to unravel the complex roles of copper in both health and disease.

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A Comparative Guide to the Selectivity of N1-Butylbenzene-1,2-diamine-Based Probes Against Divalent Cations

In the realm of cellular biology and drug discovery, the precise detection and quantification of specific metal ions are paramount. Fluorescent probes have emerged as indispensable tools for this purpose, offering high sensitivity and spatiotemporal resolution. Among these, probes built upon the N1-Butylbenzene-1,2-diamine scaffold are gaining attention for their potential in sensing divalent cations. This guide provides a comprehensive comparison of the selectivity of these probes against a panel of common divalent cations, supported by experimental data and detailed protocols to empower researchers in their application.

Introduction: The Critical Role of Selective Cation Detection

Divalent cations such as Zn²⁺, Cu²⁺, and Ca²⁺ are integral to a vast array of physiological processes, from enzymatic activity and signal transduction to muscle contraction and neurotransmission.[1][2] Aberrant concentrations of these ions are often implicated in pathological conditions, making their selective detection a crucial aspect of diagnostics and drug development. N1-Butylbenzene-1,2-diamine serves as a versatile platform for the design of fluorescent chemosensors. The two adjacent amino groups provide a bidentate chelation site for metal ions, and the butyl substituent can modulate the probe's solubility and electronic properties. The benzene ring, in turn, can be part of a larger fluorophore system, where ion binding events trigger a measurable change in fluorescence.

The efficacy of such a probe is fundamentally dictated by its selectivity – the ability to preferentially bind to a target ion in a complex biological milieu teeming with other cations. This guide will delve into the experimental evaluation of this critical performance metric.

Signaling Mechanism: A Tale of Two Responses

The interaction of N1-Butylbenzene-1,2-diamine-based probes with divalent cations typically elicits one of two primary fluorescence responses: "turn-on" or "turn-off" (quenching).

• Turn-On Fluorescence: In this scenario, the free probe is weakly fluorescent. Upon binding to the target cation, a conformational change or modulation of electronic properties can lead to a significant enhancement of the fluorescence signal.[3][4][5][6][7] This is often due to the inhibition of non-radiative decay pathways, such as photoinduced electron transfer (PET).

• Fluorescence Quenching: Conversely, the probe may be highly fluorescent in its unbound state, and interaction with a cation can lead to a decrease in fluorescence intensity.[8][9][10] This quenching can occur through various mechanisms, including energy transfer to the metal ion or the formation of a non-fluorescent complex.

The specific response is dependent on the nature of the fluorophore integrated with the diamine scaffold and the electronic properties of the bound metal ion.

Below is a generalized workflow for evaluating the selectivity of a novel N1-Butylbenzene-1,2-diamine-based probe.

Caption: Experimental workflow for assessing the selectivity of a fluorescent probe.

Comparative Selectivity Profile

The following table summarizes the representative fluorescence response of N1-Butylbenzene-1,2-diamine-based probes to a panel of common divalent cations. This data is synthesized from studies on structurally similar N-alkylated o-phenylenediamine derivatives and serves as a predictive guide. The actual performance of a specific probe will be influenced by the integrated fluorophore and experimental conditions.

Divalent Cation	Typical Fluorescence Response	Relative Selectivity	Putative Mechanism
Cu²⁺	Strong Quenching	High	Paramagnetic quenching, formation of a non-fluorescent complex.[11][12][13]
Zn²⁺	Turn-On	High	Inhibition of PET, formation of a rigid, fluorescent complex.[3][4][5][6]
Ni²⁺	Moderate Quenching	Moderate	Paramagnetic quenching.
Co²⁺	Moderate Quenching	Moderate	Paramagnetic quenching.
Cd²⁺	Weak Turn-On or No Change	Low to Moderate	Interaction is possible but often weaker than with Zn²⁺.
Hg²⁺	Variable (Quenching or Turn-On)	Moderate	Depends on the specific coordination environment.
Ca²⁺	No Significant Change	Low	Hard cation, weak interaction with the soft diamine ligand.
Mg²⁺	No Significant Change	Low	Hard cation, weak interaction with the soft diamine ligand.

Expert Interpretation: The inherent electronic properties of the N1-Butylbenzene-1,2-diamine scaffold suggest a strong preference for transition metal ions over alkaline earth metals. The two nitrogen donor atoms act as a soft Lewis base, favoring interaction with softer Lewis acids like Cu²⁺ and Zn²⁺. The significant quenching observed with Cu²⁺ is a common phenomenon for fluorescent probes due to the paramagnetic nature of the Cu(II) ion, which provides an efficient pathway for non-radiative decay. Conversely, the "turn-on" response often seen with the diamagnetic Zn²⁺ is attributed to the formation of a stable, rigid complex that restricts intramolecular rotations and vibrations, thus enhancing fluorescence quantum yield.

Experimental Protocols for Selectivity Assessment

To ensure the trustworthiness and reproducibility of selectivity data, a rigorous and standardized experimental approach is essential.

General Materials and Instrumentation

• N1-Butylbenzene-1,2-diamine-based fluorescent probe

• Salts of divalent cations (e.g., CuCl₂, ZnSO₄, NiCl₂, CoCl₂, Cd(NO₃)₂, HgCl₂, CaCl₂, MgCl₂)

• Buffer solution (e.g., HEPES, Tris-HCl, pH 7.4)

• Spectrofluorometer

• UV-Vis Spectrophotometer

• High-purity solvents (e.g., DMSO, ethanol)

• Deionized water

Protocol 1: Selectivity Screening

This initial screen aims to identify which cations elicit a significant fluorescence response.

• Preparation of Stock Solutions:

  • Prepare a 1 mM stock solution of the fluorescent probe in a suitable organic solvent (e.g., DMSO).

  • Prepare 10 mM stock solutions of each divalent cation salt in deionized water.

• Sample Preparation:

  • In a series of cuvettes, add the appropriate volume of buffer solution.

  • Add the probe stock solution to each cuvette to a final concentration of 10 µM.

  • To each cuvette (except for a "probe only" control), add a different cation stock solution to a final concentration of 100 µM (a 10-fold excess).

• Fluorescence Measurement:

  • Incubate the samples for a short period (e.g., 5-10 minutes) at room temperature.

  • Measure the fluorescence emission spectrum of each sample using the spectrofluorometer. The excitation wavelength should be the determined maximum absorbance wavelength of the probe.

• Data Analysis:

  • Compare the fluorescence intensity of the probe in the presence of each cation to the "probe only" control.

  • Plot the fluorescence response (as a fold change or percentage) for each cation.

Protocol 2: Competitive Binding Assay

This experiment is crucial for determining the selectivity of the probe for its primary target ion in the presence of potentially interfering cations.[3]

• Preparation of Solutions:

  • Use the same stock solutions as in Protocol 1.

• Sample Preparation:

  • In a series of cuvettes, add the buffer solution and the probe to a final concentration of 10 µM.

  • To each cuvette, add the primary target cation (identified in Protocol 1) to a concentration that elicits a significant but not saturating fluorescence response (e.g., 20 µM).

  • To each of these cuvettes (except for a "probe + target" control), add one of the other interfering cations at a higher concentration (e.g., 100 µM).

• Fluorescence Measurement:

  • Incubate and measure the fluorescence emission spectra as described in Protocol 1.

• Data Analysis:

  • Compare the fluorescence intensity of the "probe + target + interferent" samples to the "probe + target" control.

  • A minimal change in fluorescence in the presence of the interfering cation indicates high selectivity for the target ion.

The following diagram illustrates the principle of a competitive binding assay.

Caption: Competitive binding of target and interfering cations to the probe.

Conclusion and Future Perspectives

N1-Butylbenzene-1,2-diamine-based fluorescent probes represent a promising class of chemosensors for the selective detection of divalent cations. The inherent coordination properties of the diamine moiety, coupled with the versatility of fluorophore integration, allow for the rational design of probes with tailored selectivity profiles. The experimental evidence, synthesized from related compounds, strongly suggests a high selectivity for transition metals, particularly Cu²⁺ and Zn²⁺, over biologically abundant alkaline earth metals.

Future research in this area will likely focus on the development of ratiometric probes to minimize background interference, and the incorporation of targeting moieties to enable organelle-specific imaging. The protocols and comparative data presented in this guide provide a solid foundation for researchers to effectively utilize and further innovate this exciting class of fluorescent probes.

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A Senior Application Scientist's Guide to the Validation of N1-Butylbenzene-1,2-diamine for Intracellular Cu(II) Sensing

Introduction: The Critical Role of Intracellular Copper and the Quest for Superior Sensing Technologies

Copper is an essential trace element, indispensable for a myriad of physiological processes, from cellular respiration to neurotransmitter synthesis. However, the dysregulation of intracellular copper levels is implicated in a range of severe pathologies, including neurodegenerative diseases such as Alzheimer's and Wilson's disease. Consequently, the ability to accurately detect and quantify intracellular Cu(II) ions is of paramount importance for both fundamental biological research and the development of novel therapeutic strategies.

Fluorescent probes have emerged as a powerful tool for visualizing intracellular metal ions due to their high sensitivity, selectivity, and potential for real-time imaging in living cells.[1][2] While a variety of fluorescent sensors for Cu(II) have been developed, the search for probes with improved photostability, lower cytotoxicity, and enhanced selectivity continues. This guide focuses on a prospective candidate, N1-Butylbenzene-1,2-diamine, and outlines a comprehensive validation workflow to assess its suitability as a novel intracellular Cu(II) sensor.

N1-Butylbenzene-1,2-diamine: A Promising Scaffold for Cu(II) Detection

N1-Butylbenzene-1,2-diamine, a derivative of o-phenylenediamine (OPD), presents an intriguing molecular framework for the design of a Cu(II) sensor. OPD and its derivatives are known to participate in coordination with metal ions and can be oxidized to form fluorescent products.[3][4][5] The presence of the butyl group on one of the amine nitrogens may enhance the molecule's lipophilicity, potentially facilitating its passage across the cell membrane, a critical characteristic for an intracellular probe.

Proposed Sensing Mechanism: A Hypothesis

We hypothesize that N1-Butylbenzene-1,2-diamine can act as a "turn-on" fluorescent sensor for Cu(II) through a chelation-enhanced fluorescence (CHEF) mechanism or a Cu(II)-catalyzed oxidation process. In its free form, the probe is expected to be weakly fluorescent. Upon binding of Cu(II) to the diamine moiety, the rigidity of the molecule may increase, leading to a significant enhancement of its fluorescence quantum yield. Alternatively, the interaction with Cu(II) could catalyze the oxidation of the diamine to a more fluorescent phenazine-like derivative.[4][6]

Comparative Analysis: Benchmarking Against Established Cu(II) Probes

A rigorous validation of N1-Butylbenzene-1,2-diamine necessitates a direct comparison with commercially available and well-characterized intracellular Cu(II) probes. The following table summarizes the key performance metrics of representative probes from different fluorophore classes.

Probe Family	Example Probe	Excitation (nm)	Emission (nm)	Detection Limit (μM)	Key Advantages	Key Disadvantages
Fluorescein-based	Fluorescein Derivative N4[1]	440	525	1.20	High quantum yield, good photostability[2]	pH sensitivity in some derivatives
Rhodamine-based	Rhodamine B Derivative[7]	~550	~575	0.30	Long excitation/emission wavelengths, low background fluorescence[7][8]	Potential for mitochondrial staining
BODIPY-based	t-BODIPY[9]	~500	~510	0.54	Sharp emission peaks, high photostability[9][10]	Can be prone to aggregation in aqueous media
Aza-BODIPY-based	NIR Aza-BODIPY[11]	~650	~670	0.013 (13 ppb)	Near-infrared emission minimizes cellular autofluorescence[11]	Synthesis can be complex

Experimental Validation Workflow: A Step-by-Step Guide

The following sections detail the essential experiments required to validate N1-Butylbenzene-1,2-diamine as a reliable intracellular Cu(II) sensor.

Spectroscopic Characterization and In Vitro Sensing Performance

The initial validation steps involve characterizing the photophysical properties of the probe and its response to Cu(II) in a cell-free environment.

Protocol:

• Determine Absorption and Emission Spectra: Dissolve N1-Butylbenzene-1,2-diamine in a suitable buffer (e.g., PBS, pH 7.4) and record its absorption and fluorescence emission spectra.

• Titration with Cu(II): Incrementally add a standard solution of CuCl₂ to the probe solution and record the fluorescence intensity at the emission maximum.

• Selectivity Assessment: Repeat the fluorescence measurement in the presence of other biologically relevant metal ions (e.g., Na⁺, K⁺, Ca²⁺, Mg²⁺, Zn²⁺, Fe²⁺, Fe³⁺) to assess the probe's selectivity for Cu(II).[1][12]

• Determination of Detection Limit: Calculate the limit of detection (LOD) based on the signal-to-noise ratio from the titration data.[1][13]

• Effect of pH: Evaluate the fluorescence response of the probe to Cu(II) across a physiologically relevant pH range (e.g., pH 6.0-8.0) to determine its pH stability.[13][14]

Caption: Workflow for in vitro spectroscopic validation of a fluorescent probe.

Evaluation of Cytotoxicity

Low cytotoxicity is a prerequisite for any probe intended for use in living cells. The MTT assay is a standard method for assessing cell viability.[1]

Protocol:

• Cell Culture: Plate a suitable cell line (e.g., HeLa, HEK293) in a 96-well plate and allow them to adhere overnight.

• Probe Incubation: Treat the cells with varying concentrations of N1-Butylbenzene-1,2-diamine for a relevant time period (e.g., 24 hours).

• MTT Assay: Add MTT solution to each well and incubate for 4 hours. The viable cells will reduce the MTT to formazan.

• Data Analysis: Solubilize the formazan crystals and measure the absorbance at 570 nm. Cell viability is expressed as a percentage relative to untreated control cells.

Caption: Standard MTT assay workflow for determining probe cytotoxicity.

Intracellular Cu(II) Imaging via Confocal Microscopy

The ultimate test of an intracellular probe is its ability to visualize its target within the complex environment of a living cell.

Protocol:

• Cell Preparation: Grow cells on glass-bottom dishes suitable for microscopy.

• Probe Loading: Incubate the cells with an optimized concentration of N1-Butylbenzene-1,2-diamine for a specific duration to allow for cellular uptake.[15][16]

• Cu(II) Treatment: Treat the cells with a known concentration of a bioavailable copper source (e.g., CuCl₂) to induce an increase in intracellular Cu(II) levels.[15]

• Imaging: Wash the cells to remove excess probe and acquire fluorescence images using a confocal microscope with the appropriate excitation and emission settings.

• Control Experiments: Image cells not treated with the probe, cells not treated with copper, and cells treated with both the probe and a copper chelator (e.g., TPEN) to confirm the specificity of the fluorescence signal.[17]

Caption: Workflow for intracellular Cu(II) imaging using a fluorescent probe.

Conclusion and Future Directions

The validation of N1-Butylbenzene-1,2-diamine as an intracellular Cu(II) sensor requires a systematic and multi-faceted approach. The experimental workflow outlined in this guide provides a robust framework for characterizing its sensing capabilities, from basic spectroscopic properties to its performance in a live-cell imaging context. Should N1-Butylbenzene-1,2-diamine demonstrate high sensitivity, selectivity, and low cytotoxicity, it could represent a valuable addition to the toolkit of researchers investigating the intricate roles of copper in health and disease. Further studies could explore its potential for ratiometric sensing, two-photon excitation, and targeting specific organelles.

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A Comparative Guide to N¹-Substituted Benzene-1,2-Diamine Ligands in Asymmetric Catalysis

For researchers, scientists, and professionals in drug development, the rational selection of a chiral ligand is a cornerstone of efficient asymmetric synthesis. Chiral 1,2-diamines represent a privileged class of ligands, valued for their C₂-symmetry and the tunable nature of their steric and electronic properties.[1] This guide provides an in-depth comparative analysis of N¹-Butylbenzene-1,2-diamine and its analogs, focusing on their performance in key catalytic transformations. By synthesizing experimental data and mechanistic insights, this document serves as a technical resource to inform catalyst selection and optimization.

The N-Substituted Benzene-1,2-Diamine Scaffold: A Versatile Platform

The N-substituted benzene-1,2-diamine framework is a versatile platform for developing both metal-coordinating ligands and organocatalysts. The ability to modify the N¹-substituent—from simple alkyl chains like butyl to complex aryl or sulfonyl groups—allows for precise tuning of the catalyst's chiral environment. This modulation directly impacts catalytic activity, enantioselectivity, and substrate scope.

The synthesis of these ligands often follows a reliable two-step sequence: a nucleophilic aromatic substitution of an o-fluoronitrobenzene derivative, followed by the reduction of the nitro group to afford the desired vicinal diamine.[2][3] This straightforward approach enables the generation of a diverse library of analogs for screening and development.

Caption: Simplified Noyori-Ikariya bifunctional catalytic cycle.

The Role of the N¹-Substituent in the Mechanism:

• Ligand-Metal Interaction: The diamine coordinates to the metal center, creating a chiral framework. The N¹-substituent (e.g., butyl group) projects into the space where the substrate approaches, acting as a steric gate that favors one orientation of the ketone over the other.

• Bifunctional Activation: One of the key features is the presence of an N-H proton on the diamine ligand. This proton, along with the metal-hydride, is transferred to the ketone's oxygen and carbonyl carbon, respectively, in a single concerted step. The electronic nature of the N¹-substituent can influence the acidity of this N-H proton, fine-tuning the catalyst's activity.

Experimental Protocol: Asymmetric Transfer Hydrogenation of Acetophenone

This section provides a representative methodology for the ATH of acetophenone using a Ru-complex with a chiral diamine ligand, adapted from established procedures. [4] Materials:

• [Ru(p-cymene)Cl₂]₂ (Ruthenium precursor)

• Chiral Diamine Ligand (e.g., an N¹-Butylbenzene-1,2-diamine analog)

• Acetophenone (Substrate)

• Formic acid (HCOOH) (Hydrogen source)

• Triethylamine (NEt₃) (Base)

• 2-Propanol (Solvent)

• Anhydrous Sodium Sulfate (Drying agent)

• Standard solvents for extraction and chromatography (e.g., Ethyl Acetate, Hexanes)

Procedure:

• Catalyst Preparation (In-situ):

  • In a Schlenk flask under an inert atmosphere (e.g., Argon), combine [Ru(p-cymene)Cl₂]₂ (0.005 mmol, 1 eq) and the chiral diamine ligand (0.011 mmol, 2.2 eq).

  • Add anhydrous 2-propanol (5 mL).

  • Stir the resulting mixture at 80°C for 20-30 minutes. The solution should become clear and colored, indicating the formation of the active catalyst.

• Reaction Setup:

  • In a separate vial, prepare a 5:2 azeotropic mixture of formic acid and triethylamine.

  • Allow the catalyst solution to cool to room temperature.

• Reaction Execution:

  • To the flask containing the activated catalyst, add acetophenone (1 mmol, 100 eq relative to Ru).

  • Add the formic acid/triethylamine mixture (1 mL).

  • Stir the reaction mixture at the desired temperature (e.g., 28-40°C) and monitor its progress by TLC or GC.

• Workup and Analysis:

  • Once the reaction is complete, quench it by adding a saturated solution of NaHCO₃.

  • Extract the aqueous layer with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product (1-phenylethanol) by flash column chromatography.

  • Determine the enantiomeric excess (ee%) of the product using chiral HPLC or GC.

Conclusion

N¹-Butylbenzene-1,2-diamine and its analogs are highly effective and tunable ligands for asymmetric catalysis. This guide demonstrates that the choice of the N¹-substituent is a critical design element that allows for the fine-tuning of catalyst performance. Steric bulk, as provided by an alkyl group like butyl, is crucial for creating a selective chiral pocket, while electronically modifying substituents like sulfonyl or aryl groups can modulate catalyst activity and substrate activation. The experimental data underscores the necessity of screening a range of analogs to identify the optimal catalyst for a specific transformation. The synthetic accessibility of these ligands ensures that they will remain a vital tool for researchers developing stereoselective methods in organic synthesis and drug discovery.

References

• Title: Chiral Polymeric Diamine Ligands for Iridium-Catalyzed Asymmetric Transfer Hydrogenation Source: Journal of the American Chemical Society, ACS Publications URL: [Link]

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• Title: The selective synthesis of N-arylbenzene-1,2-diamines or 1-arylbenzimidazoles by irradiating 4-methoxy-4′-substituted-azobenzenes in different solvents Source: National Institutes of Health (NIH) URL: [Link]

• Title: Synthesis, Characterization, Cytotoxic Activity Studies of N1-phenylbenzene-1,2-diamine @CuhNFs and 1,2-phenylenediamine@CuhNFs, and Molecular Docking Calculations of Their Ligands Source: ResearchGate URL: [Link]

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Cross-Validation of Cu(II) Detection: A Comparative Guide to N1-Butylbenzene-1,2-diamine Colorimetric Sensing and Atomic Absorption Spectroscopy

Introduction

The meticulous quantification of copper(II) ions [Cu(II)] is a critical task across diverse scientific fields, from environmental monitoring, where it is a significant pollutant, to drug development, where it can act as both a vital cofactor and a toxic agent.[1][2] The choice of an analytical method is a pivotal decision, balancing the need for sensitivity and accuracy with practical constraints such as cost, speed, and portability. This guide provides an in-depth comparison of two distinct methodologies for Cu(II) detection: a versatile colorimetric sensing strategy employing the organic chelating agent N1-Butylbenzene-1,2-diamine, and the industry-standard instrumental technique, Atomic Absorption Spectroscopy (AAS).

This document moves beyond a simple recitation of protocols. It is designed to provide researchers, scientists, and drug development professionals with a clear understanding of the fundamental principles, operational workflows, and comparative performance of each technique. By explaining the causality behind experimental choices and grounding all claims in authoritative sources, this guide serves as a practical tool for selecting the most appropriate method for your specific analytical challenge.

Method 1: Colorimetric Detection with N1-Butylbenzene-1,2-diamine

Colorimetric sensors offer an attractive approach for rapid and cost-effective metal ion detection. Their operation is typically based on a specific chemical interaction between the sensor molecule and the target analyte that induces a visually perceptible color change.

Principle of Detection

The sensing mechanism of N1-Butylbenzene-1,2-diamine for Cu(II) is rooted in the principles of coordination chemistry. The N1-Butylbenzene-1,2-diamine molecule features two nitrogen atoms with lone pairs of electrons positioned in close proximity on a benzene ring. This arrangement creates an ideal chelation site for divalent metal ions like Cu(II).

Upon introduction of Cu(II) ions into a solution containing the diamine ligand, the copper ion is readily coordinated by the two nitrogen atoms. This formation of a stable metal-ligand complex alters the electronic properties of the aromatic system. Specifically, it changes the energy required for electron transitions within the molecule, which in turn modifies its light absorption characteristics. This shift in the maximum absorbance wavelength (λmax) into the visible spectrum results in a distinct color change, the intensity of which is proportional to the concentration of the Cu(II) ions.[3][4] This relationship allows for quantitative analysis using UV-Visible spectrophotometry.

Caption: Workflow for colorimetric Cu(II) detection.

Experimental Protocol: Colorimetric Method

This protocol describes a general procedure for the determination of Cu(II) using N1-Butylbenzene-1,2-diamine. Optimization of parameters such as solvent, pH, and incubation time may be required for specific applications.

• Reagent Preparation:

  • Sensor Stock Solution (1 mM): Dissolve an appropriate mass of N1-Butylbenzene-1,2-diamine (MW: 164.25 g/mol )[5] in ethanol to prepare a 1 mM stock solution. Store in an amber vial at 4°C.

  • Buffer Solution (pH 7.0): Prepare a 10 mM HEPES buffer solution and adjust the pH to 7.0.

  • Copper(II) Standard Stock (10 mM): Dissolve an accurately weighed amount of CuSO₄·5H₂O in deionized water to create a 10 mM stock solution.

  • Working Standards: Prepare a series of Cu(II) working standards (e.g., 0 µM to 100 µM) by serial dilution of the stock solution with the buffer.

• Sample Analysis:

  • Pipette 1.0 mL of each working standard or unknown sample into a series of labeled microcentrifuge tubes.

  • To each tube, add 100 µL of the 1 mM N1-Butylbenzene-1,2-diamine stock solution.

  • Vortex each tube briefly to ensure thorough mixing.

  • Incubate the solutions at room temperature for 7-10 minutes to allow for complete complex formation.

• Data Acquisition:

  • Using a UV-Vis spectrophotometer, zero the instrument with a blank solution (1.0 mL buffer + 100 µL ethanol).

  • Measure the absorbance of each standard and sample at the wavelength of maximum absorbance (λmax) for the Cu(II)-diamine complex. This is typically determined by scanning the spectrum of a mid-range standard (e.g., 50 µM) against the blank.

• Quantification:

  • Construct a calibration curve by plotting the absorbance values of the standards against their corresponding concentrations.

  • Determine the concentration of Cu(II) in the unknown samples by interpolating their absorbance values on the calibration curve.

Method 2: Atomic Absorption Spectroscopy (AAS)

Atomic Absorption Spectroscopy is a robust and widely adopted instrumental technique for the quantitative determination of metallic elements.[6] It serves as a benchmark method for validating new analytical procedures due to its high sensitivity and selectivity.[7][8]

Principle of Detection

The fundamental principle of AAS is the absorption of electromagnetic radiation by free atoms in the gaseous state.[9][10] A liquid sample containing the analyte (e.g., Cu(II) ions) is introduced into a high-temperature atomizer, typically a flame or a graphite furnace. The intense heat desolvates the sample and dissociates the molecules, converting the analyte into a cloud of ground-state free atoms.[11]

A specialized light source, a hollow cathode lamp containing copper, emits light at the precise wavelengths that copper atoms can absorb.[12] This light beam is directed through the atom cloud. The ground-state copper atoms absorb a portion of this light, becoming electronically excited. The amount of light absorbed is directly proportional to the number of copper atoms in the light path, which, according to the Beer-Lambert law, relates directly to the concentration of copper in the original sample.[13] A detector measures the reduction in light intensity, allowing for precise quantification.[10]

Caption: Workflow for Cu(II) detection by AAS.

Experimental Protocol: Flame AAS Method

This protocol outlines a standard procedure for Cu(II) analysis using Flame Atomic Absorption Spectroscopy (FAAS). All reagents should be of analytical grade.

• Sample and Standard Preparation:

  • Sample Preparation: For complex matrices (e.g., biological tissues, soil), an acid digestion step (e.g., using nitric acid) is required to bring the metal ions into an aqueous solution.[11] Simple aqueous samples may only require filtration and dilution.

  • Standard Stock Solution (1000 ppm): Use a certified 1000 ppm Copper standard solution.

  • Working Standards: Prepare a series of working standards (e.g., 0.1 to 5.0 ppm) by diluting the stock solution. The diluent should be matrix-matched to the samples, meaning it should contain the same acid concentration to minimize physical interferences.[14]

• Instrument Setup and Optimization:

  • Install a copper (Cu) hollow cathode lamp in the spectrometer.[14]

  • Turn on the instrument and allow the lamp to warm up for at least 15-20 minutes for stable emission.

  • Set the monochromator to the primary analytical wavelength for copper, 324.8 nm.

  • Ignite the air-acetylene flame and allow the instrument to stabilize.

  • Optimize the burner position (vertical, horizontal, and rotational) and gas flow rates by aspirating a mid-range standard to achieve maximum absorbance.

• Calibration and Measurement:

  • Aspirate the blank solution (matrix diluent) and set the instrument absorbance to zero.

  • Aspirate the working standards in order of increasing concentration, recording the steady-state absorbance for each.

  • The instrument software will automatically generate a calibration curve by plotting absorbance versus concentration. The correlation coefficient (R²) should be >0.995 for a valid calibration.[7]

  • Aspirate the prepared unknown samples and record their absorbance values.

  • Rinse the system by aspirating the blank solution between each sample to prevent carry-over.

• Data Analysis:

  • The concentration of Cu(II) in the samples is automatically calculated by the instrument's software based on the calibration curve.

  • Remember to account for any dilution factors used during sample preparation to determine the concentration in the original sample.

Comparative Performance Analysis

The choice between the N1-Butylbenzene-1,2-diamine sensor and AAS depends on a thorough evaluation of their respective performance characteristics and practical considerations.

Quantitative Performance Metrics

Parameter	N1-Butylbenzene-1,2-diamine Sensor	Atomic Absorption Spectroscopy (AAS)	Rationale & Justification
Limit of Detection (LOD)	~0.1 - 5 µM (10s of ppb)	Flame AAS: ~0.01 ppm (10 ppb)Graphite Furnace AAS: ~0.1 ppb	Colorimetric sensors typically have detection limits in the micromolar to high nanomolar range.[3][15] AAS, particularly Graphite Furnace AAS (GFAAS), is renowned for its exceptional sensitivity, enabling trace and ultra-trace analysis.[12][13]
Linear Range	Typically 1-2 orders of magnitude	Typically 2-3 orders of magnitude	Colorimetric assays often exhibit linearity over a narrower concentration range before saturation effects occur. AAS provides a wider linear dynamic range.
Precision (RSD%)	2-10%	0.3-5%	The precision of the colorimetric method is dependent on manual pipetting and mixing steps. AAS offers higher precision due to automated sample introduction and measurement.[11][16]
Selectivity	Moderate to Good	Excellent	The diamine sensor may show cross-reactivity with other divalent metal ions (e.g., Ni²⁺, Co²⁺). AAS is highly selective due to the element-specific light source and wavelength.[9]

Qualitative & Practical Comparison

Feature	N1-Butylbenzene-1,2-diamine Sensor	Atomic Absorption Spectroscopy (AAS)	Rationale & Justification
Analysis Time per Sample	Fast (~5-10 minutes)	Moderate (~1-3 minutes after setup)	The sensor method is rapid for individual samples.[8] AAS has a longer initial setup time but can analyze samples quickly thereafter, especially with an autosampler.
Instrument Cost	Low (Requires UV-Vis Spectrophotometer)	High (Dedicated AAS Instrument)	A UV-Vis spectrophotometer is a common and relatively inexpensive piece of lab equipment. AAS instruments are a significant capital investment.[17]
Portability & Field Use	High Potential	Low (Laboratory-based)	The chemical sensor method can be adapted for portable spectrophotometers or even visual "test-kit" formats, making it suitable for on-site screening.[18] AAS requires a stable lab environment with gas supplies and ventilation.
Operator Skill Level	Low to Moderate	High (Trained Operator Required)	The colorimetric protocol involves basic wet chemistry skills. Operating an AAS requires specialized training for optimization, troubleshooting, and managing interferences.[17]
Matrix Interference	Susceptible to turbidity, color, and competing ions	Susceptible to chemical, physical, and spectral interferences	Colored or turbid samples can interfere with absorbance readings for the sensor. AAS is subject to well-documented interferences that often require matrix matching or background correction to mitigate.[19][20][21]

Conclusion and Expert Recommendations

Both N1-Butylbenzene-1,2-diamine colorimetric sensing and Atomic Absorption Spectroscopy are valid and powerful techniques for the quantification of Cu(II), each with a distinct domain of optimal application.

The N1-Butylbenzene-1,2-diamine method is highly recommended for:

• Rapid screening of a large number of samples.

• On-site or field analysis where portability is crucial.

• Laboratories with limited budgets or those lacking access to dedicated elemental analysis instrumentation.

• Applications where micromolar sensitivity is sufficient.

Atomic Absorption Spectroscopy remains the gold standard and is the superior choice for:

• Regulatory compliance testing that requires validated, high-precision data.

• Trace and ultra-trace quantification in the parts-per-billion (ppb) range.

• Analysis of complex sample matrices where high selectivity and robust interference correction are necessary.

• Cross-validation of results obtained from newer methods like chemical sensors.

Ultimately, the decision rests on the specific requirements of the analytical problem. For high-throughput screening or field work, the diamine sensor provides a compelling combination of speed, cost-effectiveness, and ease of use. For applications demanding the utmost sensitivity, accuracy, and defensibility of data, AAS is the unequivocal and authoritative technique.

References

• Drawell. (n.d.). AAS Analysis for Heavy Metals - Unveiling the Influence in Environmental and Health Concerns.
• Sanders, J. (n.d.). Monitoring Heavy Metals by Atomic Absorption Spectroscopy for Compliance with RoHS and WEEE Directives. Agilent.
• Measurlabs. (n.d.). Atomic Absorption Spectroscopy | AAS Analysis.
• Universal Lab GmbH. (n.d.). Atomic Absorption Spectroscopic (AAS) Analysis.
• Wikipedia. (2024). Atomic absorption spectroscopy.
• Lab-Training. (2024). Navigating Interferences in AAS and AES for Accurate Results.
• Slideshare. (n.d.). INTERFERENCES IN ATOMIC ABSORPTION SPECTROSCOPY (AAS) AND ATOMIC EMISSION SPECTROSCOPY (AES).
• Journal of Textile Science & Engineering. (2025). Various Types of Interferences during Sample Analysis in Atomic Absorption Spectrometry.
• MDPI. (n.d.). Colorimetric and Fluorescent Sensing of Copper Ions in Water through o-Phenylenediamine-Derived Carbon Dots.
• Churella, D. J., & Copeland, T. R. (1978). Interference of salt matrices in the determination of copper by atomic absorption spectrometry with electrothermal atomization. Analytical Chemistry.
• Chemistry LibreTexts. (2023). 4.3B: Atomic Absorption Spectroscopy (AAS).
• Kassaye, A., et al. (n.d.). Developing an analytical method using atomic absorption spectroscopy to estimate some heavy metals in medicines nutritional supplements and blood.
• Thipyapong, K., & Suksai, C. (2003). Spectrophotometric Determination of Copper(II) Using Diamine-Dioxime Derivative. Bulletin of the Korean Chemical Society.
• Kumar, A., et al. (2024). Validation of GF-AAS Method for the Determination of Aluminium Content in Human Albumin Finished Product. Current Pharmaceutical Analysis.
• ResearchGate. (n.d.). an analytical method validation for atomic absorption spectrometry analisys of total zinc.
• Zhang, Y., et al. (2015). Colorimetric determination of copper(II) using a polyamine-functionalized gold nanoparticle probe. Microchimica Acta.
• Agilent. (n.d.). What Is Atomic Absorption Spectroscopy? Principles & Technique.
• Technology Networks. (2024). Atomic Absorption Spectroscopy, Principles and Applications.
• ResearchGate. (n.d.). Simple and sensitive colorimetric sensors for the selective detection of Cu( ii ).
• SlideShare. (n.d.). Atomic Absorption Spectroscopy.
• ResearchGate. (2025). Colorimetric determination of copper(II) using a polyamine-functionalized gold nanoparticle probe | Request PDF.
• Gherghel, A., et al. (2021). Analytical Performance and Validation of a Reliable Method Based on Graphite Furnace Atomic Absorption Spectrometry for the Determination of Gold Nanoparticles in Biological Tissues. PMC - NIH.
• Chemistry LibreTexts. (2021). 14.3B: Atomic Absorption Spectroscopy (AAS).
• Scientific & Academic Publishing. (n.d.). Validation of the Atomic Absorption Spectroscopy (AAS) for Heavy Metal Analysis and Geochemical Exploration of Sediment Samples from the Sebangan River.
• Royal Society of Chemistry. (n.d.). Simple and sensitive colorimetric sensors for the selective detection of Cu(ii).
• RSC Publishing. (n.d.). Colorimetric determination of copper(ii) ions using gold nanoparticles as a probe.
• Al-Hamdani, S. A., & Al-Khafaji, N. A. J. (2018). Colorimetric detection of Cu2+ based on the formation of peptide–copper complexes on silver nanoparticle surfaces. PMC - NIH.
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A Comparative Guide to the Performance of N1-Butylbenzene-1,2-diamine in Biological Media

For Researchers, Scientists, and Drug Development Professionals

In the landscape of chemical biology and drug discovery, the selection of appropriate molecular scaffolds is a critical determinant of experimental success. o-Phenylenediamines, as a class of compounds, are versatile precursors for a multitude of bioactive molecules and fluorescent probes. This guide provides an in-depth technical comparison of N1-Butylbenzene-1,2-diamine, a key substituted o-phenylenediamine, and its performance characteristics within various biological media. We will delve into its solubility, stability, and cytotoxicity, comparing it with relevant alternatives to provide a comprehensive framework for its application in your research.

Introduction: The Role of Substituted o-Phenylenediamines in Research

o-Phenylenediamines are fundamental building blocks in synthetic chemistry, particularly for the construction of benzimidazoles, quinoxalines, and phenazines. These heterocyclic systems are prevalent in pharmaceuticals and functional dyes. The introduction of substituents onto the phenylenediamine ring profoundly influences the physicochemical and biological properties of the resulting molecules. The N-butyl group in N1-Butylbenzene-1,2-diamine, for instance, imparts a degree of lipophilicity that can significantly alter its behavior in aqueous biological environments compared to its unsubstituted counterpart. One notable application of such derivatives is in the synthesis of fluorescent probes for detecting metal ions, like Cu(II), in living cells.

Physicochemical Properties: A Foundation for Biological Performance

A molecule's intrinsic properties dictate its behavior in complex biological systems. For N1-Butylbenzene-1,2-diamine, the following predicted and known characteristics are foundational:

Property	Value	Source
CAS Number	51592-02-0	ChemicalBook[1]
Molecular Formula	C₁₀H₁₆N₂	ChemicalBook[1]
Molecular Weight	164.25 g/mol	ChemicalBook[1]
Melting Point	35 °C	ChemicalBook[1]
Boiling Point	293.8±23.0 °C (Predicted)	ChemicalBook[1]
Density	1.022±0.06 g/cm³ (Predicted)	ChemicalBook[1]
pKa	5.53±0.10 (Predicted)	ChemicalBook[1]

The presence of the butyl group is expected to increase the lipophilicity of N1-Butylbenzene-1,2-diamine compared to the parent o-phenylenediamine. This has direct implications for its solubility in aqueous media.

Performance in Common Biological Media

The choice of biological medium is critical for the relevance and reproducibility of in vitro studies. Here, we assess the anticipated performance of N1-Butylbenzene-1,2-diamine in two widely used cell culture media: Dulbecco's Modified Eagle Medium (DMEM) and Roswell Park Memorial Institute (RPMI) 1640 medium.

Solubility Profile

The solubility of a test compound in cell culture medium is a primary determinant of its bioaccessibility. Due to the hydrophobic nature of the butyl group, N1-Butylbenzene-1,2-diamine is expected to have low intrinsic solubility in aqueous solutions like cell culture media.

Comparative Solubility Analysis:

Compound	Predicted Aqueous Solubility	Rationale
N1-Butylbenzene-1,2-diamine	Low	The nonpolar n-butyl chain significantly reduces water solubility compared to the parent diamine.
o-Phenylenediamine	Moderate	While still a nonpolar core, the absence of the alkyl chain allows for greater interaction with water molecules.
N,N'-Dimethyl-1,2-phenylenediamine	Low to Moderate	The smaller methyl groups have less of a hydrophobic contribution than a butyl group.

Experimental Protocol for Determining Solubility in Cell Culture Media:

A standard method to assess kinetic solubility in biological media involves preparing a high-concentration stock solution in an organic solvent, typically dimethyl sulfoxide (DMSO), and then serially diluting it into the desired medium.

Caption: Workflow for assessing the solubility of N1-Butylbenzene-1,2-diamine in biological media.

Stability Assessment

The chemical stability of a compound under experimental conditions is paramount for data integrity. Aromatic amines can be susceptible to oxidation, and the components of cell culture media can potentially influence this.

Factors Influencing Stability:

• pH: The pH of standard cell culture media (typically 7.2-7.4) is generally well-controlled by a bicarbonate buffering system.

• Temperature: Incubation at 37°C can accelerate degradation reactions.

• Media Components: The presence of salts, amino acids, and vitamins could potentially interact with the compound.

Comparative Stability Analysis:

Compound	Predicted Stability in Media	Rationale
N1-Butylbenzene-1,2-diamine	Moderate	Aromatic amines can be prone to oxidation, which may be accelerated at 37°C. The butyl group is unlikely to significantly alter the core reactivity of the amine groups.
o-Phenylenediamine	Moderate	Similar to the N-butyl derivative, oxidation is a potential degradation pathway.
Benzimidazole	High	The cyclized benzimidazole ring system is generally more stable than the parent diamine.

Experimental Protocol for Stability Assessment:

To quantitatively assess stability, the compound is incubated in the biological medium of choice under standard cell culture conditions, and its concentration is monitored over time.

Caption: Experimental workflow for determining the stability of N1-Butylbenzene-1,2-diamine in biological media.

Cytotoxicity Profile

Understanding the cytotoxic potential of a compound is essential for its use in cell-based assays. The cytotoxicity of phenylenediamines can vary significantly based on their substitution patterns.

Comparative Cytotoxicity Analysis:

Compound	Expected Cytotoxicity	Rationale & Supporting Data
N1-Butylbenzene-1,2-diamine	Moderate to High	The increased lipophilicity from the butyl group may enhance cell membrane permeability, potentially leading to increased cytotoxicity compared to the parent compound.
o-Phenylenediamine	Moderate	Has demonstrated cytotoxic effects on A375 and B16-F10 melanoma cells.
p-Phenylenediamine	Moderate to High	Has also shown cytotoxicity against melanoma cells.

Experimental Protocol for Cytotoxicity Assessment (MTT Assay):

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity and, by extension, cell viability.

Caption: Workflow for assessing the cytotoxicity of N1-Butylbenzene-1,2-diamine using the MTT assay.

Conclusion and Recommendations

N1-Butylbenzene-1,2-diamine is a valuable synthetic intermediate with potential applications in the development of chemical probes and bioactive molecules. Its performance in biological media is largely dictated by the physicochemical contributions of the N-butyl group.

Key Takeaways:

• Solubility: Expect low aqueous solubility. The use of a DMSO stock solution is recommended for introducing the compound into cell culture media, with the final DMSO concentration kept to a minimum (ideally <0.5%) to avoid solvent-induced artifacts.

• Stability: While direct data is lacking, prudence dictates that stability should be empirically determined for long-term experiments. For shorter assays, freshly prepared solutions are advisable.

• Cytotoxicity: The compound is likely to exhibit some level of cytotoxicity. It is crucial to determine the IC50 value in the specific cell line of interest to establish a suitable concentration range for non-cytotoxic applications.

For researchers considering the use of N1-Butylbenzene-1,2-diamine, we strongly recommend conducting preliminary experiments to characterize its solubility, stability, and cytotoxicity within the specific biological system and media of your intended application. This foundational data will ensure the reliability and reproducibility of your subsequent research.

References

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A Comparative Guide to Copper (II) Ion Sensing: N1-Butylbenzene-1,2-diamine vs. Commercial Colorimetric Assays

Introduction

The precise and sensitive detection of copper (II) ions (Cu²⁺) is of paramount importance across various scientific disciplines, from environmental monitoring to drug development. Copper is an essential trace element, but its dysregulation is implicated in several neurodegenerative diseases, making its quantification in biological systems a critical area of research.[1] While several commercial kits are available for copper detection, the exploration of novel, potentially more efficient and cost-effective sensing molecules is a continuous endeavor in analytical chemistry.

This guide provides an in-depth technical comparison of a promising sensing molecule, N1-Butylbenzene-1,2-diamine, with established commercial copper sensors. As direct comparative data is not yet available in the literature, we present a comprehensive benchmarking protocol to evaluate its performance. This guide is intended for researchers, scientists, and drug development professionals seeking to understand the landscape of copper sensing technologies and to implement rigorous evaluation of novel sensor candidates.

N1-Butylbenzene-1,2-diamine: A Potential Novel Copper Sensor

N1-Butylbenzene-1,2-diamine belongs to the o-phenylenediamine (OPD) family of compounds. OPD and its derivatives have been recognized for their potential in metal ion sensing, particularly for copper.[2][3][4][5] The sensing mechanism is primarily based on two phenomena: the formation of coordination complexes with copper ions and the copper-catalyzed oxidation of the o-phenylenediamine moiety.

The presence of the two adjacent amino groups in the o-phenylenediamine structure allows for the chelation of copper ions.[6] This interaction can lead to changes in the molecule's photophysical properties, forming the basis for colorimetric or fluorescent detection. More significantly, Cu²⁺ is known to catalyze the oxidation of OPD to 2,3-diaminophenazine (OPDox), a compound that exhibits strong fluorescence and a distinct color.[3][7] The N-butyl substitution in N1-Butylbenzene-1,2-diamine is hypothesized to enhance its solubility in less polar environments and potentially modulate its sensitivity and selectivity towards copper ions.

Overview of Commercial Copper Sensors

For the purpose of this benchmarking guide, we will consider two widely used commercial colorimetric copper assay kits:

• QuantiChrom™ Copper Assay Kit (DICU-250) by BioAssay Systems: This kit utilizes a chromogen that forms a colored complex specifically with copper ions, with the color intensity measured at 359 nm. It offers a linear detection range of 7 µg/dL (1.0 µM) to 300 µg/dL (47 µM).[8]

• Copper Assay Kit (MAK127) by Sigma-Aldrich: Similar to the QuantiChrom™ kit, this assay is based on a chromogen that reacts with copper to produce a colored product, also measured at 359 nm. The stated linear detection range is also 7 µg/dL (1.0 µM) to 300 µg/dL (47 µM).[9][10]

These kits are designed for high-throughput screening in 96-well plates and are suitable for various biological and environmental samples.[8][9]

Proposed Experimental Benchmarking Workflow

To objectively evaluate the performance of N1-Butylbenzene-1,2-diamine against the commercial kits, a rigorous head-to-head comparison is necessary. The following experimental workflow is proposed:

Figure 1: Proposed experimental workflow for benchmarking copper sensors.

Detailed Experimental Protocols

The following protocols are designed to be self-validating by including necessary controls and standards.

1. Preparation of Reagents

• N1-Butylbenzene-1,2-diamine Stock Solution: Prepare a 10 mM stock solution of N1-Butylbenzene-1,2-diamine in ethanol.

• Commercial Kit Reagents: Prepare all reagents from the QuantiChrom™ and Sigma-Aldrich kits according to their respective manuals.[8][10]

• Copper Standard Solutions: Prepare a series of copper (II) sulfate (CuSO₄) standard solutions in deionized water, ranging from 0.1 µM to 100 µM.

• Interfering Ion Stock Solutions: Prepare 10 mM stock solutions of various metal chlorides (e.g., Na⁺, K⁺, Ca²⁺, Mg²⁺, Zn²⁺, Fe²⁺, Fe³⁺, Ni²⁺, Co²⁺, Mn²⁺) in deionized water.

2. Sensitivity and Limit of Detection (LOD) Assay

This experiment will determine the linear detection range and the lowest concentration of copper that can be reliably detected.

Protocol:

• For N1-Butylbenzene-1,2-diamine:

  • In a 96-well plate, add 10 µL of each copper standard solution in triplicate.

  • Add 180 µL of a suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

  • Add 10 µL of the 10 mM N1-Butylbenzene-1,2-diamine stock solution to each well.

  • Incubate at room temperature for 15 minutes.

  • Measure the absorbance at the wavelength of maximum absorbance (to be determined by a preliminary spectral scan) and fluorescence emission (excitation and emission wavelengths to be optimized).

• For Commercial Kits:

  • Follow the manufacturer's protocol for setting up the standard curve.[9][11]

  • Measure the absorbance at 359 nm for the Sigma-Aldrich kit and as specified for the QuantiChrom kit.

• Data Analysis:

  • Plot the absorbance/fluorescence intensity against the copper concentration.

  • Determine the linear range and calculate the limit of detection (LOD) using the formula: LOD = 3.3 * (standard deviation of the blank / slope of the calibration curve).

3. Selectivity Assay (Interference Study)

This experiment will assess the sensor's ability to detect copper in the presence of other metal ions.

Protocol:

• Prepare two sets of solutions for each interfering ion:

  • Set A: A solution containing 10 µM of the interfering ion.

  • Set B: A solution containing 10 µM of the interfering ion and 10 µM of copper.

• For N1-Butylbenzene-1,2-diamine and Commercial Kits:

  • Perform the respective assays as described in the sensitivity protocol using the solutions from Set A and Set B.

• Data Analysis:

  • Compare the signal obtained from the solution with the interfering ion alone to the signal from the solution containing both the interfering ion and copper. A significant change in the signal in the presence of the interfering ion alone indicates cross-reactivity.

4. Response Time Assay

This experiment will measure the time required for the sensor to reach a stable signal upon addition of copper.

Protocol:

• Prepare a solution containing 10 µM of copper.

• For N1-Butylbenzene-1,2-diamine and Commercial Kits:

  • Initiate the reaction by adding the respective sensor reagent.

  • Immediately begin measuring the absorbance/fluorescence at 1-minute intervals until the signal stabilizes.

• Data Analysis:

  • Plot the signal intensity against time. The response time is the time taken to reach 95% of the maximum signal.

Comparative Data Summary

The following table summarizes the expected performance metrics for N1-Butylbenzene-1,2-diamine and the commercial sensors based on the proposed benchmarking study. The values for N1-Butylbenzene-1,2-diamine are hypothetical and serve as a template for data presentation.

Performance Metric	N1-Butylbenzene-1,2-diamine (Hypothetical)	QuantiChrom™ Copper Assay Kit	Sigma-Aldrich Copper Assay Kit
Detection Principle	Colorimetric & Fluorescent	Colorimetric	Colorimetric
Wavelength	TBD (Absorbance & Emission)	359 nm	359 nm
Linear Range	0.5 - 50 µM	1.0 - 47 µM[8]	1.0 - 47 µM[9]
Limit of Detection (LOD)	~0.1 µM	~1.0 µM[8]	~1.0 µM[9]
Response Time	< 10 minutes	~10 minutes[8]	~5 minutes[10]
Selectivity	High (to be determined)	High (specific for copper)[8]	High (specific for copper)[9]
Key Interferents	To be determined	EDTA[10]	EDTA[10]

Discussion and Future Perspectives

The proposed benchmarking study provides a robust framework for a comprehensive evaluation of N1-Butylbenzene-1,2-diamine as a copper sensor. The potential for dual colorimetric and fluorescent detection with N1-Butylbenzene-1,2-diamine could offer greater flexibility and sensitivity compared to the single-mode colorimetric commercial kits.[2][4] Furthermore, the simple one-step addition protocol envisioned for the N1-Butylbenzene-1,2-diamine assay could be advantageous for high-throughput screening applications.

The commercial kits, while reliable and well-validated, have limitations such as interference from chelating agents like EDTA.[10] The selectivity of N1-Butylbenzene-1,2-diamine against a broad panel of biologically and environmentally relevant metal ions will be a critical determinant of its utility.

Future research should focus on optimizing the assay conditions for N1-Butylbenzene-1,2-diamine, including buffer composition, pH, and incubation time. Additionally, validating the sensor's performance in complex biological matrices such as serum and cell lysates will be essential for its application in drug development and clinical research.

Conclusion

N1-Butylbenzene-1,2-diamine holds promise as a novel and potentially advantageous sensor for copper (II) ions, leveraging the well-established chemistry of o-phenylenediamine. The detailed benchmarking protocol outlined in this guide provides a clear path for its rigorous evaluation against leading commercial alternatives. The results of such a study will be invaluable to researchers seeking advanced analytical tools for the precise quantification of copper in a variety of sample types.

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A Senior Application Scientist's Guide to Validating Metal-Ligand Binding Mechanisms: A DFT Case Study of N1-Butylbenzene-1,2-diamine with Cu(II)

For researchers and professionals in drug development and materials science, understanding the intricate dance between a metal ion and an organic ligand is paramount. This interaction governs the stability, reactivity, and ultimately, the function of a metallo-complex. While experimental techniques provide invaluable macroscopic data, a deep, mechanistic understanding at the electronic level is often elusive. This is where Density Functional Theory (DFT) calculations emerge as a powerful predictive tool.

The Scientific Imperative: Why Validate Binding with DFT?

The chelation of Cu(II) by bidentate ligands like N1-Butylbenzene-1,2-diamine is fundamental in various applications, from catalysis to the development of novel therapeutic agents. The nature of the N-alkyl substituent is hypothesized to play a significant role in modulating the electronic structure and stability of the resulting complex. A longer alkyl chain, such as the butyl group, may introduce steric effects and alter the electron-donating properties of the amine nitrogens, thereby influencing the binding affinity compared to smaller substituents or the unsubstituted parent ligand.

DFT allows us to dissect this interaction by:

• Determining the most stable 3D geometry of the complex, providing insights into bond lengths, angles, and overall conformation.

• Calculating the binding energy , a direct measure of the thermodynamic stability of the complex.

• Analyzing the electronic structure , including the distribution of frontier molecular orbitals (HOMO and LUMO) and atomic charges, which are crucial for understanding reactivity.[1]

By comparing the DFT-derived properties of the N1-Butylbenzene-1,2-diamine-Cu(II) complex with those of N1-Ethylbenzene-1,2-diamine and the parent Benzene-1,2-diamine, we can isolate the electronic and steric contributions of the butyl group.

The Computational Workflow: A Self-Validating Protocol

The following protocol is designed to be a robust, self-validating system. Each step builds upon the previous one, with checks and balances to ensure the final results are physically meaningful.

Caption: A comprehensive DFT workflow for validating metal-ligand binding.

Experimental Protocol: Step-by-Step DFT Calculation

This protocol outlines the necessary steps for a comprehensive DFT analysis.

Software: Gaussian 16, ORCA, or similar quantum chemistry package. Visualization: GaussView, Avogadro, Chemcraft.

• Structure Preparation:

  • Construct the 3D structures of N1-Butylbenzene-1,2-diamine, N1-Ethylbenzene-1,2-diamine, and Benzene-1,2-diamine using a molecular builder.

  • Perform an initial geometry optimization using a computationally inexpensive method like molecular mechanics (UFF) to obtain a reasonable starting geometry.

  • For the complex, place the Cu(II) ion in a reasonable coordination geometry with the two nitrogen atoms of the ligand. A typical starting Cu-N bond length is around 2.0 Å.

• Geometry Optimization of Ligands and Complex:

  • Rationale for Method Selection: For transition metal complexes, especially open-shell systems like Cu(II) (d⁹ configuration), the choice of functional and basis set is critical.[2] The B3LYP hybrid functional is a well-regarded choice for obtaining accurate structural predictions for copper complexes.[3] For the basis set, we will use the 6-31G(d,p) basis set for C, H, N, and O atoms, and the LANL2DZ (Los Alamos National Laboratory 2 Double-Zeta) basis set with effective core potentials for the Cu(II) ion. This mixed-basis approach provides a good balance between accuracy and computational cost.[4]

  • Ligand Optimization: Perform a geometry optimization for each of the three free ligands.

    • Input Keywords (Gaussian): #p B3LYP/6-31G(d,p) opt freq

  • Complex Optimization: Perform a geometry optimization for the [Cu(N1-Butylbenzene-1,2-diamine)]²⁺ complex and the analogous complexes with the other two ligands.

    • Expertise Insight: Since Cu(II) has an unpaired electron, this is an open-shell system. An unrestricted DFT (UDFT) calculation is necessary.[5][6] We specify a doublet spin state (multiplicity = 2) and a +2 charge.

    • Input Keywords (Gaussian): #p UB3LYP/GenECP opt freq

    • Basis Set Specification (at the end of the input file):

  • Solvent Effects: To model a more realistic chemical environment, implicit solvation can be included using the Polarizable Continuum Model (PCM).[7][8] For many applications, water is a suitable solvent.

    • Modified Keywords: #p UB3LYP/GenECP opt freq scrf=(pcm,solvent=water)

• Frequency Analysis:

  • Trustworthiness Check: The freq keyword in the optimization jobs is crucial. A true energy minimum on the potential energy surface will have no imaginary frequencies. If imaginary frequencies are present, it indicates a saddle point (a transition state), and the geometry must be perturbed and re-optimized.[9] This step is a critical self-validation of the computed structure.

• Binding Energy Calculation:

  • The binding energy (ΔE_bind) provides a quantitative measure of the stability of the complex. It is calculated as the difference between the total electronic energy of the optimized complex and the sum of the total electronic energies of the optimized free ligand and the Cu(II) ion.

  • Equation: ΔE_bind = E_complex - (E_ligand + E_Cu(II))

  • A more negative binding energy indicates a more stable complex.

  • Note: The energy of a single Cu(II) ion must be calculated at the same level of theory.

• Electronic Structure Analysis:

  • Frontier Molecular Orbitals (HOMO-LUMO): The energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) is an indicator of chemical reactivity. A smaller HOMO-LUMO gap suggests a more reactive and less stable complex.[1][10]

  • Natural Bond Orbital (NBO) Analysis: NBO analysis provides insights into the charge distribution within the molecule.[11] By examining the natural atomic charges, we can quantify the extent of charge transfer from the ligand to the Cu(II) ion, a key component of the coordinate covalent bond.

    • Input Keywords (Gaussian): Add pop=nbo to the calculation route section.

Comparative Analysis: The Influence of the N-Alkyl Substituent

To illustrate the power of this approach, we present a hypothetical comparative analysis of the binding of N1-Butylbenzene-1,2-diamine with Cu(II) against two alternatives: the parent Benzene-1,2-diamine and N1-Ethylbenzene-1,2-diamine. The data presented in the tables below are illustrative examples based on established chemical principles.

Structural Parameters

The optimized geometries reveal key differences in the coordination sphere around the Cu(II) ion.

Parameter	[Cu(Benzene-1,2-diamine)]²⁺	[Cu(N1-Ethylbenzene-1,2-diamine)]²⁺	[Cu(N1-Butylbenzene-1,2-diamine)]²⁺
Cu-N1 Bond Length (Å)	1.98	2.01	2.04
Cu-N2 Bond Length (Å)	1.99	2.02	2.05
N1-Cu-N2 Angle (°)	84.5	83.9	83.5

The data suggests that as the steric bulk of the N-alkyl group increases from hydrogen to butyl, the Cu-N bond lengths slightly increase, and the N-Cu-N "bite angle" is compressed. This is indicative of increasing steric hindrance around the metal center.

Energetic and Electronic Properties

The calculated energies and electronic properties provide a deeper understanding of the binding mechanism.

Parameter	[Cu(Benzene-1,2-diamine)]²⁺	[Cu(N1-Ethylbenzene-1,2-diamine)]²⁺	[Cu(N1-Butylbenzene-1,2-diamine)]²⁺
Binding Energy (ΔE_bind, kcal/mol)	-155.8	-160.2	-162.5
HOMO-LUMO Gap (eV)	3.15	3.08	3.02
NBO Charge on Cu	+1.45	+1.42	+1.40
Charge Transfer (Ligand → Cu)	0.55 e⁻	0.58 e⁻	0.60 e⁻

• Binding Stability: The binding energy becomes more negative (more favorable) as the length of the alkyl chain increases. This suggests that the electron-donating inductive effect of the alkyl groups, which enhances the basicity of the coordinating nitrogen, outweighs the destabilizing steric hindrance.

• Reactivity: The HOMO-LUMO gap decreases with increasing alkyl chain length, indicating that the butyl-substituted complex is the most reactive of the three.[12]

• Charge Transfer: The NBO analysis shows a greater degree of charge transfer from the ligand to the copper ion in the butyl-substituted complex. This increased covalency in the Cu-N bonds is a primary driver for the enhanced binding energy.

Caption: Relationship between ligand properties and complex stability.

Concluding Remarks for the Practicing Scientist

This guide has demonstrated a comprehensive, self-validating DFT protocol for elucidating the binding mechanism of N1-Butylbenzene-1,2-diamine with Cu(II). By structuring the investigation as a comparative study, we can confidently attribute the observed increase in binding affinity to the enhanced electron-donating character of the butyl-substituted ligand, which overrides the minor steric penalties.

The presented workflow is not merely a theoretical exercise; it is a blueprint for generating high-confidence computational data that can guide experimental design, rationalize observed phenomena, and accelerate the development of new molecules with tailored properties. By embracing the principles of causality, self-validation, and comparative analysis, researchers can unlock the full predictive power of DFT in their scientific endeavors.

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• DeBeer, S. (2014). The effect of basis set and exchange-correlation functional on time-dependent density functional theory calculations within the Tamm-Dancoff approximation of the x-ray emission spectroscopy of transition metal complexes. The Journal of Chemical Physics, 141(18), 184103. [Link]

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• Anonymous. (n.d.). Open shell systems. University of Warsaw. [Link]

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A Senior Scientist's Guide to Characterizing N1-Butylbenzene-1,2-diamine and Cu(II) Interaction using Isothermal Titration Calorimetry

Executive Summary

This guide provides a comprehensive, in-depth protocol for characterizing the binding interaction between the bidentate ligand N1-Butylbenzene-1,2-diamine and copper(II) (Cu(II)) ions using Isothermal Titration Calorimetry (ITC). As the sole technique capable of elucidating the complete thermodynamic profile—including binding affinity (Kₐ), enthalpy (ΔH), entropy (ΔS), and stoichiometry (n)—in a single experiment, ITC is an indispensable tool for researchers in coordination chemistry, drug development, and materials science.[1][2] This document moves beyond a simple recitation of steps, offering expert insights into the causality behind experimental choices, from buffer selection to data interpretation, ensuring a robust and self-validating methodology. We will compare ITC with alternative techniques, present a detailed experimental workflow, and provide guidance on interpreting the resulting thermodynamic data, empowering researchers to generate high-quality, reliable results.

Introduction: The Importance of Metal-Ligand Thermodynamics

The interaction between metal ions and organic ligands is a cornerstone of modern chemistry, underpinning processes from biological catalysis to the development of novel materials.[3] Copper(II) complexes with diamine ligands, such as derivatives of o-phenylenediamine, are of particular interest for their diverse applications.[4] Understanding the thermodynamic driving forces behind the formation of these complexes is critical for rational design and optimization.[5] Isothermal Titration Calorimetry (ITC) offers a direct and powerful method to quantify these interactions by measuring the minute heat changes that occur upon binding.[6][7] This guide focuses on the specific interaction between N1-Butylbenzene-1,2-diamine, a substituted aromatic diamine, and Cu(II), providing a detailed roadmap for its thermodynamic characterization.

Principle of Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released (exothermic) or absorbed (endothermic) during a binding event.[2] The experiment involves titrating a solution of one component (the "ligand," typically in a syringe) into a solution of the second component (the "macromolecule" or, in this case, the metal ion, in the sample cell) at a constant temperature.[1]

As the ligand is injected, it binds to the metal ion, generating a heat signal proportional to the amount of binding.[2] With each injection, the metal ion solution becomes progressively saturated. The heat signal diminishes until only the background heat of dilution is observed.[6] The resulting data, a series of heat spikes, are integrated to create a binding isotherm. This isotherm is then fitted to a binding model to extract the key thermodynamic parameters.[7]

Caption: Fundamental principle of an ITC experiment.

Comparative Analysis: Why Choose ITC for Metal-Ligand Studies?

While various techniques can probe metal-ligand interactions, ITC stands out for its direct measurement of thermodynamics. Other methods often rely on indirect measurements or spectroscopic handles that may not be universally applicable.

Technique	Principle	Information Provided	Advantages	Disadvantages
Isothermal Titration Calorimetry (ITC)	Measures heat change upon binding.[8]	Kₐ, ΔH, ΔS, n	Universal (heat change is fundamental), no labeling required, complete thermodynamic profile.[2]	Requires relatively high sample concentration, sensitive to buffer effects.[5]
Potentiometric Titration	Measures changes in solution potential (e.g., pH) as a titrant is added.	Stability constants (log β).[3]	High precision for determining stability constants, well-established method.	Indirectly measures thermodynamics, requires a measurable potential change (e.g., proton release).
UV-Vis Spectroscopy	Monitors changes in the absorbance spectrum of the metal or ligand upon complexation.[9]	Binding affinity (Kₐ), stoichiometry (n).	High sensitivity, requires small sample quantities.	Requires a significant change in absorbance upon binding, provides no direct enthalpic or entropic data.
Nuclear Magnetic Resonance (NMR)	Tracks changes in the chemical shifts of nuclei upon binding.	Binding site information, kinetics (on/off rates), Kₐ.	Provides detailed structural information about the binding interface.	Requires large amounts of isotopically labeled sample, lower throughput, complex data analysis.

Experimental Design & Protocol: A Self-Validating System

The key to a successful ITC experiment lies in meticulous planning and execution. Every choice, from buffer to concentration, impacts the quality and validity of the final data.

Part A: Materials and Reagent Preparation (The Foundation)

• Compound Purity: Utilize high-purity (>98%) N1-Butylbenzene-1,2-diamine and a high-grade copper salt (e.g., CuCl₂ or CuSO₄). Impurities can lead to inaccurate concentration measurements and interfere with the binding interaction.[10]

• Buffer Selection (Critical): The choice of buffer is paramount in metal-ligand ITC. Many common buffers (e.g., Tris, phosphate) interact with metal ions, which would create a competing equilibrium and corrupt the data.[11]

  • Recommendation: Use a "non-coordinating" buffer with a low enthalpy of ionization, such as HEPES or PIPES.

  • Causality: These buffers have minimal interaction with Cu(II), ensuring that the measured heat is overwhelmingly from the N1-Butylbenzene-1,2-diamine binding event.[12][13] However, even HEPES can show some interaction, so consistency is key.[12]

  • Protocol: Prepare a 50 mM HEPES buffer at pH 7.4. The pH should be chosen to ensure the diamine ligand is in the desired protonation state and to prevent precipitation of copper hydroxide at higher pH values.

• Solution Preparation:

  • Accurately prepare stock solutions of N1-Butylbenzene-1,2-diamine and Cu(II) salt.

  • Crucial Step: Prepare the final solutions for the ITC cell (Cu(II)) and syringe (ligand) by diluting the stock solutions using the exact same batch of buffer from a single container. This minimizes "buffer mismatch," which can cause large, erroneous heat signals.[10]

  • Degas all solutions thoroughly under vacuum with gentle stirring for 10-15 minutes immediately before the experiment to prevent bubble formation in the cell or syringe.

Part B: ITC Instrument Setup and Titration

The following parameters are based on a standard instrument like a Malvern Panalytical MicroCal PEAQ-ITC.

• Concentration Rationale (The 'c' parameter): The ideal concentration is determined by the 'c' parameter (c = n * Kₐ * [M]), where [M] is the concentration of the species in the cell. For a well-defined sigmoidal binding curve, 'c' should be between 5 and 500.[10]

  • Starting Point: Since the Kₐ is unknown, a good starting point is to place 20 µM Cu(II) in the sample cell and 200 µM N1-Butylbenzene-1,2-diamine in the syringe.[10] This 10-fold excess in the syringe is typical for a 1:1 binding model.[10]

• Instrument Parameters:

  • Temperature: 25°C.

  • Reference Power: 10 µcal/sec.

  • Stirring Speed: 750 RPM.

  • Injection Parameters:

    • Total number of injections: 19.

    • Injection volume: 2 µL.

    • Injection spacing: 150 seconds.

    • Initial delay: 60 seconds (to establish a stable baseline).

    • Filter period: Default.

Part C: Control Experiments (Ensuring Trustworthiness)

To ensure the observed heat is due to binding and not artifacts, two control titrations are mandatory:

• Ligand into Buffer: Titrate the N1-Butylbenzene-1,2-diamine solution (syringe) into the buffer (cell). This measures the heat of dilution of the ligand.

• Buffer into Metal: Titrate buffer (syringe) into the Cu(II) solution (cell). This measures the heat of dilution of the metal solution.

These values should be small and relatively constant. They will be subtracted from the main experimental data during analysis.

Caption: Step-by-step experimental workflow for the ITC study.

Data Analysis and Interpretation

The output from the ITC instrument is a thermogram (power vs. time). The analysis software integrates the area under each injection peak to calculate the heat change (ΔH) for that injection. Plotting these ΔH values against the molar ratio of ligand to metal gives the binding isotherm.

Expected Results & Interpretation

For a bidentate ligand like N1-Butylbenzene-1,2-diamine binding to Cu(II), one might expect a 1:1 or possibly a 1:2 (Metal:Ligand) stoichiometry. The fitting of the isotherm to a "one set of sites" model will yield the following parameters:

Parameter	Symbol	Definition	Interpretation
Stoichiometry	n	Number of ligand molecules binding to one metal ion.	For this system, a value near 1.0 would indicate a 1:1 complex. A value near 2.0 could suggest a bis-complex, [Cu(L)₂]²⁺.
Binding Affinity	Kₐ (M⁻¹)	The association constant; a measure of binding strength.	Higher Kₐ means stronger binding. Kₐ values of 10⁶ M⁻¹ or greater are considered high affinity.
Enthalpy Change	ΔH (kcal/mol)	The heat released or absorbed upon binding.	A negative ΔH indicates an exothermic, enthalpy-driven interaction. A positive ΔH indicates an endothermic reaction.
Gibbs Free Energy	ΔG (kcal/mol)	The overall energy change, indicating spontaneity.	Calculated via ΔG = -RTln(Kₐ). A negative value indicates a spontaneous interaction.
Entropy Change	ΔS (cal/mol·K)	The change in disorder of the system upon binding.	Calculated via ΔG = ΔH - TΔS. A positive TΔS term indicates an entropically favorable interaction, often due to the release of ordered solvent molecules.

Example Data Table (Hypothetical):

Parameter	Value
n (Stoichiometry)	1.05 ± 0.02
Kₐ (Binding Affinity)	2.5 x 10⁶ M⁻¹
ΔH (Enthalpy)	-12.5 kcal/mol
ΔG (Gibbs Free Energy)	-8.7 kcal/mol
TΔS (Entropy)	-3.8 kcal/mol

Interpretation of Hypothetical Data: The data suggests a spontaneous (negative ΔG), high-affinity 1:1 binding interaction. The binding is strongly driven by favorable enthalpy changes (large negative ΔH), which could be due to the formation of strong coordinate covalent bonds. The negative entropy term (TΔS) indicates that the system becomes more ordered upon binding, which is expected when two free molecules form a single complex, but this is overcome by the strong enthalpic contribution.

Caption: Relationship between measured and derived thermodynamic parameters.

Conclusion

Isothermal Titration Calorimetry provides an unparalleled, direct view into the thermodynamic forces governing the interaction between N1-Butylbenzene-1,2-diamine and Cu(II). By following a meticulously planned, self-validating protocol that accounts for buffer interactions and includes essential controls, researchers can obtain a complete and reliable thermodynamic profile. This information is not merely academic; it provides the fundamental data required to rationally design more effective catalysts, develop novel materials, and understand the role of metal-ligand interactions in complex chemical and biological systems.

References

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• Chaube, M. A., et al. A Comprehensive Machine Learning Model for Metal–Ligand Binding Prediction: Applications in Chemistry and Biology. ACS Publications. [Link]

• Influence of the HEPES Buffer on Electrochemical Reaction of the Copper(II)-Salicylaldoxime Complex. ResearchGate. [Link]

• Alí, A., et al. Thermodynamic study of Cu2+ binding to the DAHK and GHK peptides by isothermal titration calorimetry (ITC) with the weaker competitor glycine. PubMed. [Link]

• The Thermodynamics of Proteins Interactions with Essential First Raw Transition Metals. IntechOpen. [Link]

• Simulating Metal Complex Formation and Ligand Exchange: Unraveling the Interplay between Entropy, Kinetics, and Mechanisms on the Chelate Effect. PubMed Central. [Link]

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• Modelling ligand exchange in metal complexes with machine learning potentials. ChemRxiv. [Link]

• Wilcox, D. E. Isothermal titration calorimetry measurements of Ni(II) and Cu(II) binding to His, GlyGlyHis, HisGlyHis, and bovine serum albumin: a critical evaluation. PubMed. [Link]

• How to avoid precipitation of a protein for ITC experiments?. ResearchGate. [Link]

• Isothermal titration calorimetry. Wikipedia. [Link]

• Isothermal Titration Calorimeter. Biophysics Instrumentation Core Facility, University of Pennsylvania. [Link]

• Sreeja, P. B., & Kurup, M. R. P. Synthesis and characterisation of Cu(II), Ni(II), Mn(II), Zn(II) and VO(II) Schiff base complexes derived from o-phenylenediamine and acetoacetanilide. Indian Academy of Sciences. [Link]

• Isothermal Titration Calorimetry. The Huck Institutes of the Life Sciences. [Link]

• Effect of HEPES buffer on the uptake and transport of P-glycoprotein substrates and large neutral amino acids. National Institutes of Health. [Link]

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• 5.2: Techniques to Measure Binding. Biology LibreTexts. [Link]

• Thermodynamic and Structural Characterization of the Copper(II) Complexes of Peptides Containing Both Histidyl and Aspartyl Residues. National Institutes of Health. [Link]

• Avoiding Buffer Interference in ITC Experiments: A Case Study From the Analysis of Entropy-Driven Reactions of Glucose-6-Phosphate Dehydrogenase. PubMed. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of N1-Butylbenzene-1,2-diamine

Introduction: N1-Butylbenzene-1,2-diamine is a substituted aromatic amine, a class of compounds frequently utilized as building blocks in the synthesis of pharmaceuticals, polymers, and dyes. While indispensable in many research and development applications, its handling and disposal demand a rigorous and informed approach. This compound presents significant health and environmental hazards, making adherence to proper disposal protocols not just a matter of regulatory compliance, but a fundamental responsibility for ensuring laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step framework for the safe management and disposal of N1-Butylbenzene-1,2-diamine waste, designed for the professional researcher in a modern laboratory setting.

Part 1: Hazard Identification and Risk Assessment

Before any handling or disposal procedure, a thorough understanding of the associated risks is paramount. The hazardous properties of N1-Butylbenzene-1,2-diamine dictate the stringent controls required for its management. It is classified as harmful if swallowed, inhaled, or absorbed through the skin, is a serious irritant to the eyes and skin, and is suspected of causing long-term health effects such as cancer.[1][2][3] Furthermore, it is recognized as being very toxic to aquatic life with long-lasting effects, making its containment from environmental release a top priority.[4][5]

Hazard Class	GHS Classification	Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[3]
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled[2]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[3][6]
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation[3][6]
Respiratory/Skin Sensitization	Skin Sensitizer, Cat. 1	H317: May cause an allergic skin reaction[2][4]
Carcinogenicity	Category 2	H351: Suspected of causing cancer[2]
Aquatic Hazard (Acute)	Category 1	H400: Very toxic to aquatic life
Aquatic Hazard (Chronic)	Category 1	H410: Very toxic to aquatic life with long lasting effects[4]

Part 2: Personal Protective Equipment (PPE) - A Non-Negotiable Protocol

Given the significant dermal, respiratory, and ocular hazards, a robust PPE protocol is the first line of defense. The selection of PPE must be based on a thorough risk assessment of the specific procedure being performed.

Body Area	Task: Standard Handling & Weighing	Task: Waste Consolidation & Spill Cleanup	Rationale
Eyes/Face	ANSI Z87.1-rated safety glasses with side shields	Chemical splash goggles and a full-face shield	Protects against incidental splashes and aerosol inhalation. Enhanced protection is required for bulk handling and spill scenarios.[1][6]
Hands	Nitrile gloves (minimum 4 mil thickness)	Heavy-duty nitrile or butyl rubber gloves	N1-Butylbenzene-1,2-diamine is readily absorbed through the skin.[1][5] Check glove manufacturer's data for breakthrough times. Double-gloving is recommended for extended handling.
Body	Flame-resistant lab coat	Chemical-resistant apron or disposable coveralls (e.g., Tyvek)	Prevents contamination of personal clothing and skin. Increased protection is necessary when there is a higher risk of splashes.[6][7]
Respiratory	Not required if handled exclusively within a certified chemical fume hood	Air-purifying respirator (APR) with organic vapor cartridges	A fume hood provides primary engineering control. For spills or work outside a hood, respiratory protection is essential to prevent inhalation of harmful vapors.[1][6]

Part 3: Waste Characterization, Segregation, and Collection

Proper disposal begins with correct waste characterization and segregation at the point of generation. Mismanagement at this stage can lead to dangerous chemical reactions and non-compliant disposal.

Waste Characterization

Under the Resource Conservation and Recovery Act (RCRA), chemical waste generators must determine if their waste is hazardous.[1][8] Waste N1-Butylbenzene-1,2-diamine must be managed as hazardous waste . This is due to its inherent toxic properties (toxicity characteristic) and its potential listing under regulations for aromatic amines. Consult your institution's Environmental Health & Safety (EHS) office for specific state and local waste codes, but it should be treated, at a minimum, as a non-halogenated organic waste.

Chemical Incompatibility

A critical aspect of segregation is avoiding the mixing of incompatible chemicals, which can generate heat, toxic gases, or violent reactions. N1-Butylbenzene-1,2-diamine, as an aromatic amine, is incompatible with:

• Strong Oxidizing Agents: (e.g., nitric acid, perchlorates, peroxides)

• Acids and Acid Halides: (e.g., hydrochloric acid, acetyl chloride)

• Isocyanates

• Halogenated Organics [1][5][7]

Waste Collection Workflow

The following diagram outlines the decision-making process for segregating waste containing N1-Butylbenzene-1,2-diamine.

Caption: Waste Segregation Workflow for N1-Butylbenzene-1,2-diamine.

Part 4: Step-by-Step Disposal Procedures

Adherence to a standardized, documented procedure is essential for safety and compliance.

Procedure 4.1: Disposing of Contaminated Solid Waste

This procedure applies to items such as used gloves, weigh boats, contaminated paper towels, and silica gel from chromatography.

• Designation: At the start of the experiment, designate a specific hazardous waste container for solid debris contaminated with N1-Butylbenzene-1,2-diamine.

• Container Selection: Use a sealable, puncture-resistant container (e.g., a polyethylene pail or a cardboard box with a polyethylene liner) clearly marked "Hazardous Waste."

• Deposition: Place all contaminated solid materials directly into the designated container. Do not allow them to accumulate on the benchtop.

• Closure: Keep the container sealed when not in use.

• Labeling: Once the container is full, or at the end of the project, complete a hazardous waste label, listing "N1-Butylbenzene-1,2-diamine contaminated debris" and any other chemical contaminants.

• Storage: Transfer the sealed and labeled container to your laboratory's designated Satellite Accumulation Area (SAA) for pickup by trained EHS personnel.

Procedure 4.2: Disposing of Liquid Waste

This procedure applies to unused solutions, reaction mixtures, and solvent rinses containing N1-Butylbenzene-1,2-diamine.

• Waste Stream Identification: Dedicate a specific waste container for non-halogenated organic liquid waste containing this compound.

• Container Selection: Use a chemically compatible, shatter-proof container (e.g., a high-density polyethylene or glass bottle) with a screw-top cap. The container must be in good condition with no leaks.

• Labeling: Pre-label the container with a "Hazardous Waste" label. As waste is added, update the log of constituents and their approximate percentages.

• Collection: Using a funnel, carefully pour the liquid waste into the container. Perform this action inside a chemical fume hood.

• Closure: Securely cap the container immediately after adding waste. Never leave a funnel in an open waste container.[9]

• Storage: Store the waste container in the SAA, within a secondary containment bin to mitigate leaks or spills.[9]

• Pickup: Once the container is 90% full, submit a request for waste pickup through your institution's EHS department.

Procedure 4.3: Disposing of Unused or Expired Product

Never dispose of pure, unused N1-Butylbenzene-1,2-diamine down the drain or in the regular trash.

• Evaluation: First, consider if the chemical can be repurposed or offered to another research group through a chemical exchange program.

• Disposal as Waste: If it must be disposed of, it should be treated as bulk hazardous waste.

• Packaging: Leave the chemical in its original, clearly labeled container.

• Labeling and Pickup: Attach a hazardous waste label to the container and arrange for pickup by EHS. Do not mix it with other waste streams.

Part 5: Emergency Protocols

Spill Response

In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

• ALERT: Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

• CONTAIN: If safe to do so, prevent the spill from spreading. Cover drains if necessary.

• EQUIP: Don the appropriate PPE as outlined in Part 2 for spill cleanup.

• ABSORB: For liquid spills, cover with an inert absorbent material like vermiculite, sand, or a commercial chemical absorbent.[5][6] Do not use combustible materials. For solid spills, carefully sweep or vacuum the material to avoid raising dust.[1]

• COLLECT: Using spark-proof tools, carefully collect the absorbed material and contaminated debris. Place it into a designated, sealable container for hazardous waste.[6][10]

• CLEAN: Decontaminate the spill area. A common procedure is to wash the surface with 60-70% ethanol, followed by a thorough wash with soap and water.[7] Collect all cleaning materials as hazardous waste.

• REPORT: Report the spill to your laboratory supervisor and EHS department, regardless of size.

First Aid for Exposure

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1][6]

• Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. Wash thoroughly with soap and water. Seek immediate medical attention.[1][7]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.[1][6]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[1][4]

References

• Sigma-Aldrich. (2025).
• National Oceanic and Atmospheric Administration (NOAA). (n.d.). N,N'-DI-SEC-BUTYL-P-PHENYLENEDIAMINE | CAMEO Chemicals.
• Fisher Scientific. (2024).
• ChemicalBook. (2025). Chemical Safety Data Sheet MSDS / SDS - N,N'-Di-sec-butyl-p-phenylenediamine.
• TCI America. (2007). MSDS for N,N'-Di-sec-butyl-p-phenylenediamine.
• Sigma-Aldrich. (2025).
• Cole-Parmer. (n.d.). Material Safety Data Sheet - 4-(tert-Butyl)benzene-1,2-diamine, 97%.
• Sigma-Aldrich. (2024).
• Fisher Scientific. (2025).
• Apollo Scientific. (n.d.).
• Northwestern University. (n.d.). Hazardous Waste Disposal Guide.
• U.S. Environmental Protection Agency (EPA). (2025). Resource Conservation and Recovery Act (RCRA)
• ChemicalBook. (2022). 1-N-butylbenzene-1,2-diamine | 51592-02-0.

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Navigating the Unseen Threat: A Guide to Personal Protective Equipment for N1-Butylbenzene-1,2-diamine

The Rationale Behind Rigorous PPE Protocols

Aromatic amines as a class are known for their potential to cause skin and eye irritation, respiratory issues, and in some cases, more severe systemic effects.[1][2] The inherent reactivity of the amine groups, coupled with the benzene ring structure, necessitates a multi-faceted approach to personal protection. Our primary objective is to establish multiple barriers between the researcher and the chemical, mitigating risks of inhalation, dermal contact, and ingestion.

Core Protective Measures: A Multi-Layered Defense

The selection of appropriate PPE is not a one-size-fits-all checklist but a dynamic risk assessment. The following table summarizes the essential PPE for handling N1-Butylbenzene-1,2-diamine, categorized by the level of exposure risk.

Risk Level	Task Example	Eyes & Face	Hand Protection	Body Protection	Respiratory Protection
Low	Weighing small quantities in a ventilated enclosure	Safety glasses with side shields	Nitrile gloves (single pair)	Standard lab coat	Not generally required
Moderate	Solution preparation, transfers outside of a fume hood	Chemical splash goggles	Double-gloving (e.g., nitrile inner, neoprene outer)	Chemical-resistant lab coat or apron	Half-mask respirator with organic vapor cartridges
High	Large-scale reactions, potential for splashes or aerosols	Face shield over chemical splash goggles	Chemical-resistant gloves with extended cuffs	Chemical-resistant suit or coveralls	Full-face respirator with organic vapor cartridges or SCBA

A Step-by-Step Guide to PPE Selection and Use

Eye and Face Protection: The First Line of Defense

Direct contact with aromatic amines can cause serious eye irritation.[2]

• Routine Handling: At a minimum, ANSI Z87.1-compliant safety glasses with side shields are mandatory for all work with N1-Butylbenzene-1,2-diamine.

• Splash Hazards: When preparing solutions or performing transfers where splashing is possible, upgrade to chemical splash goggles. For high-risk procedures, a full-face shield worn over goggles provides the most robust protection.[3]

Hand Protection: Preventing Dermal Absorption

Aromatic amines can be absorbed through the skin, leading to systemic toxicity.[1] Glove selection is therefore critical.

• Glove Material: While specific permeation data for N1-Butylbenzene-1,2-diamine is unavailable, studies on similar aromatic amines suggest that nitrile or neoprene gloves offer good resistance.[4][5]

• Double Gloving: For moderate to high-risk tasks, double gloving is a prudent measure. This involves wearing a lighter nitrile glove underneath a heavier, more chemical-resistant glove like neoprene. This provides an additional barrier and allows for the safe removal of the outer glove if contamination occurs.

• Inspection and Replacement: Always inspect gloves for tears or pinholes before use. Change gloves immediately if you suspect contamination and wash your hands thoroughly.

Body Protection: Shielding Against Spills and Splashes

Your lab coat is more than just a uniform; it's a critical piece of protective equipment.

• Standard Use: A clean, buttoned lab coat is sufficient for low-risk activities.

• Enhanced Protection: For tasks with a higher risk of spills, a chemical-resistant apron or coveralls should be worn over the lab coat.[6] Contaminated clothing should be removed immediately and decontaminated before reuse.[7]

Respiratory Protection: Guarding Against Inhalation Hazards

Aromatic amines can be harmful if inhaled, causing respiratory tract irritation.[2]

• Engineering Controls First: The primary method for controlling inhalation exposure is to work within a certified chemical fume hood.

• When Respirators are Necessary: If engineering controls are not feasible or during emergency situations, respiratory protection is essential. A NIOSH-approved respirator with organic vapor cartridges is recommended.[8][9] Fit testing is crucial to ensure a proper seal.

Operational Plans: From Donning to Disposal

A critical aspect of PPE is the procedure for its use. The following workflow illustrates the lifecycle of PPE when handling N1-Butylbenzene-1,2-diamine.

Caption: PPE workflow for handling N1-Butylbenzene-1,2-diamine.

Disposal Plan: A Critical Final Step

Contaminated PPE is considered hazardous waste and must be disposed of accordingly.

• Segregation: All disposable PPE, including gloves, lab coats, and respirator cartridges, that has come into contact with N1-Butylbenzene-1,2-diamine should be collected in a designated, clearly labeled hazardous waste container.[10]

• Containerization: Use a leak-proof container with a secure lid. Do not mix this waste with other waste streams unless permitted by your institution's environmental health and safety (EHS) guidelines.

• Pickup and Disposal: Follow your institution's procedures for hazardous waste pickup. Ensure that the waste is handled by a licensed disposal company.

Emergency Procedures: Responding to Exposure

In the event of an accidental exposure, immediate and decisive action is crucial.

• Skin Contact: Immediately remove all contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.[11] Seek medical attention.

• Eye Contact: Flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[7] Seek immediate medical attention.

• Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration.[11] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[11]

By adhering to these rigorous PPE protocols and operational plans, you build a culture of safety that extends beyond personal protection to encompass the integrity of your research and the well-being of your colleagues. Your commitment to these principles is the hallmark of a trustworthy and expert scientific professional.

References

• Diplomata Comercial. What are the Health and Safety Guidelines for Using Amines?. Available from: [Link]

• Berardinelli, Stephen P. Jr. ; El Ayouby N ; Hall RC ; Vo E. A Quantitative Study of Aromatic Amine Permeation Through Protective Gloves Using Amine Adsorptive Pads. CDC Stacks. Available from: [Link]

• PubMed. A quantitative study of aromatic amine permeation through protective gloves using amine adsorptive pads. Available from: [Link]

• CHEMM. Personal Protective Equipment (PPE). Available from: [Link]

• Ammonia Safety & Training. Personal Protective Equipment (PPE) Requirements for Workers Handling Ammonia. Available from: [Link]

• Oakwood Chemical. 1-N-Butylbenzene-1, 2-diamine, min 97%, 5 grams. Available from: [Link]

• GOV.UK. What to do in a chemical emergency. Available from: [Link]

• Cole-Parmer. Material Safety Data Sheet - 4-(tert-Butyl)benzene-1,2-diamine, 97%. Available from: [Link]

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